(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

• CAS: 912368-73-1

Core Science & Biosynthesis

physical and chemical properties of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

Introduction

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a chiral bifunctional molecule of significant interest in contemporary drug discovery and medicinal chemistry. Its structure, featuring a piperidine scaffold, a secondary amine, and a tert-butoxycarbonyl (Boc) protecting group, renders it a versatile building block for the synthesis of complex molecular architectures. The strategic placement of the methylamino group at the stereogenic center in the 3-position of the piperidine ring offers a valuable synthon for creating targeted therapeutics with specific stereochemical requirements. This guide provides a comprehensive overview of the physical and chemical properties of this compound, intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a synthetic building block is paramount for its effective utilization in multi-step syntheses and for predicting the characteristics of its derivatives.

Core Identification

Property	Value	Source(s)
IUPAC Name	tert-butyl (3S)-3-(methylamino)piperidine-1-carboxylate	[1]
CAS Number	912368-73-1	[2][3]
Molecular Formula	C₁₁H₂₂N₂O₂	[1][4]
Molecular Weight	214.30 g/mol	[1][3][4]
Canonical SMILES	CC(C)(C)OC(=O)N1CCCNC	[1]
InChI Key	XRRRUOWSHGFPTI-VIFPVBQESA-N	[3]

Physicochemical Data

Property	Value	Notes	Source(s)
Appearance	Liquid	-	[3]
Boiling Point	289.0 ± 33.0 °C at 760 mmHg	Predicted value	[5]
Density	0.985 g/cm³ at 25 °C	-	[3]
Refractive Index (n20/D)	1.467	-	[3]
XLogP3-AA	1.2	Computed	[1][4]
Topological Polar Surface Area	41.6 Ų	Computed	[1][4]
Hydrogen Bond Donor Count	1	Computed	[1][4]
Hydrogen Bond Acceptor Count	3	Computed	[1][4]
Rotatable Bond Count	3	Computed	[1][4]

Reactivity and Stability

The chemical behavior of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate is dictated by the interplay of its functional groups. The secondary amine is nucleophilic and basic, while the Boc-protecting group offers a chemically orthogonal handle that is stable under a variety of conditions but can be selectively removed under acidic conditions.

The secondary amine can readily participate in reactions such as:

• Alkylation: Reaction with alkyl halides or other electrophiles to introduce substituents on the nitrogen.

• Acylation: Formation of amides upon reaction with acyl chlorides or anhydrides.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form tertiary amines.

• Salt Formation: The basic nature of the amine allows for the formation of salts with various acids, which can be advantageous for purification or for improving the solubility of downstream compounds.[6]

The Boc group is generally stable to basic and nucleophilic conditions, as well as to catalytic hydrogenation. Its removal is typically achieved with strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.

Experimental Protocols

Protocol 1: Determination of pKa by Potentiometric Titration

The pKa of the secondary amine is a critical parameter that influences its nucleophilicity and the ionization state of the molecule at physiological pH.

Methodology:

• Preparation of the Analyte Solution: Accurately weigh approximately 21.4 mg (0.1 mmol) of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate and dissolve it in 50 mL of deionized water.

• Titration Setup: Place the beaker containing the analyte solution on a magnetic stirrer and immerse a calibrated pH electrode.

• Titration: Titrate the solution with a standardized 0.1 M solution of hydrochloric acid (HCl), adding the titrant in small increments (e.g., 0.1 mL). Record the pH after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the measured pH (y-axis) against the volume of HCl added (x-axis). The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the steepest portion of the titration curve.

Workflow for pKa determination by potentiometric titration.

Protocol 2: Determination of Octanol-Water Partition Coefficient (LogP) by Shake-Flask Method

LogP is a measure of the lipophilicity of a compound, which is a key determinant of its pharmacokinetic properties.

Methodology:

• Preparation of Phases: Prepare a biphasic system of n-octanol and water. Saturate the n-octanol with water and the water with n-octanol by vigorous mixing, followed by separation.

• Sample Preparation: Prepare a stock solution of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate of known concentration in the aqueous phase.

• Partitioning: In a separatory funnel, combine equal volumes of the n-octanol and the aqueous stock solution. Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for equilibrium to be reached.

• Phase Separation: Allow the two phases to separate completely.

• Quantification: Carefully separate the two phases and determine the concentration of the compound in each phase using a suitable analytical technique, such as HPLC-UV or LC-MS.

• Calculation: The LogP is calculated using the formula: LogP = log₁₀([Concentration in Octanol] / [Concentration in Water]).

Workflow for LogP determination by the shake-flask method.

Synthetic Approach: Reductive Amination

A common and effective method for the synthesis of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate is through the reductive amination of a suitable ketone precursor.

Proposed Synthetic Route:

Proposed synthetic pathway via reductive amination.

General Procedure:

• To a solution of (S)-tert-butyl 3-oxopiperidine-1-carboxylate in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add methylamine (as a solution or gas).

• Stir the mixture at room temperature to facilitate the formation of the intermediate imine/enamine.

• Cool the reaction mixture in an ice bath and add a mild reducing agent, such as sodium triacetoxyborohydride, portion-wise.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

• Work-up the reaction by quenching with an aqueous basic solution (e.g., saturated sodium bicarbonate) and extract the product with an organic solvent.

• Purify the crude product by column chromatography on silica gel.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

The IR spectrum of an N-Boc protected amine will exhibit characteristic absorption bands. For (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate, the following peaks are expected:

• N-H Stretch: A weak to medium absorption band around 3300-3500 cm⁻¹ corresponding to the secondary amine.

• C-H Stretch: Multiple bands in the region of 2850-3000 cm⁻¹ due to the aliphatic C-H bonds of the piperidine ring and the tert-butyl group.

• C=O Stretch: A strong absorption band around 1680-1710 cm⁻¹ characteristic of the carbamate carbonyl group.[7]

• C-N Stretch: Bands in the fingerprint region (1000-1350 cm⁻¹) corresponding to the C-N bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine protons of the tert-butyl group around 1.4-1.5 ppm. The methyl group on the secondary amine will appear as a singlet or doublet around 2.2-2.5 ppm. The protons of the piperidine ring will resonate in the aliphatic region, typically between 1.5 and 3.8 ppm, with complex splitting patterns due to their diastereotopic nature. The N-H proton will appear as a broad singlet, and its chemical shift will be dependent on the concentration and solvent.

• ¹³C NMR: The carbon NMR spectrum will show a signal for the quaternary carbon of the tert-butyl group around 80 ppm and the carbonyl carbon of the Boc group around 155 ppm. The carbons of the piperidine ring will appear in the aliphatic region, and the methyl carbon will be observed at a higher field.

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for confirming the molecular weight of the compound. Under electrospray ionization (ESI) conditions, the molecule is expected to readily form the protonated molecular ion [M+H]⁺ at m/z 215.18.

Applications in Drug Development

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a valuable intermediate in the synthesis of a wide range of biologically active molecules. The piperidine scaffold is a common motif in many approved drugs due to its favorable physicochemical properties and its ability to adopt well-defined three-dimensional conformations, which is critical for binding to biological targets. The secondary amine provides a point for further elaboration of the molecule, allowing for the introduction of various pharmacophores to modulate activity, selectivity, and pharmacokinetic properties. The Boc protecting group allows for the selective modification of other parts of the molecule before deprotection and subsequent reaction at the piperidine nitrogen.

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An In-depth Technical Guide to the Synthesis of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

This guide provides a comprehensive overview and detailed protocol for the synthesis of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, a valuable chiral building block in medicinal chemistry. Its structural motif is found in a variety of pharmacologically active compounds, making its efficient and stereoselective synthesis a topic of significant interest for researchers in drug discovery and development.[1] The piperidine core, in particular, is a favored scaffold in pharmaceutical design due to its favorable metabolic stability and physicochemical properties.[2][3]

Introduction: The Significance of Chiral Piperidines

Chiral 3-aminopiperidine derivatives are key structural components in numerous therapeutic agents, including inhibitors of dipeptidyl peptidase IV (DPP-IV) for the treatment of type 2 diabetes and poly(ADP-ribose)polymerase (PARP) inhibitors for cancer therapy.[4][5] The stereochemistry at the C3 position of the piperidine ring is often crucial for biological activity, necessitating synthetic routes that afford high enantiomeric purity. Traditional synthetic methods have often relied on classical resolution of racemic mixtures or multi-step sequences from the chiral pool, which can be inefficient. Consequently, the development of robust, asymmetric syntheses for these intermediates is a continuous effort in process chemistry and medicinal chemistry.[2][3]

This guide will focus on a practical and efficient synthetic approach to (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, leveraging a common and reliable transformation.

Synthetic Strategy: Reductive Amination of a Prochiral Ketone

The chosen synthetic pathway for this guide is the direct reductive amination of N-Boc-3-piperidone with methylamine. This approach is highly convergent and is amenable to scale-up. The key challenge in this strategy is the stereoselective reduction of the intermediate imine to yield the desired (S)-enantiomer. For the purpose of this guide, we will first describe the racemic synthesis, which is a common starting point, and then discuss strategies for achieving the desired enantioselectivity.

The overall synthetic transformation is depicted below:

Caption: Overall synthetic strategy via reductive amination.

Mechanistic Insights

Reductive amination is a cornerstone of amine synthesis. The reaction proceeds in two main stages:

• Imine Formation: The reaction is initiated by the nucleophilic attack of methylamine on the carbonyl carbon of N-Boc-3-piperidone. This is typically acid-catalyzed to protonate the carbonyl oxygen, rendering the carbonyl carbon more electrophilic. Subsequent dehydration of the resulting hemiaminal yields the corresponding imine (or enamine tautomer). The pH of the reaction is critical; it must be low enough to catalyze the reaction but not so low as to fully protonate the amine nucleophile, rendering it unreactive.[6]

• Reduction: The C=N double bond of the imine is then reduced to a single bond. A variety of reducing agents can be employed. For laboratory scale, sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice due to its mildness and tolerance of slightly acidic conditions, which favor imine formation.[6] Other reducing agents such as sodium cyanoborohydride (NaBH₃CN) or catalytic hydrogenation can also be used.

Experimental Protocol: Racemic Synthesis

This protocol details the synthesis of racemic tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Materials:

• N-Boc-4-piperidone

• Methylamine (e.g., 40% solution in water or 2.0 M in THF)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-4-piperidone (1.0 eq). Dissolve the ketone in anhydrous DCM or DCE (approximately 10 mL per gram of ketone).

• Imine Formation: Add methylamine (1.2-1.5 eq) to the solution. A catalytic amount of acetic acid (0.1 eq) can be added to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise, ensuring the internal temperature does not exceed 10 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.[6]

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with DCM or DCE (2x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.[6]

• Purification: Filter the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product. Purify the crude material by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure racemic tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Strategies for Enantioselectivity

Achieving the desired (S)-enantiomer requires a modification of the above protocol to introduce stereocontrol. Several strategies can be employed:

• Chiral Resolution: The racemic product can be resolved into its constituent enantiomers using a chiral acid to form diastereomeric salts, which can then be separated by crystallization. This is a classical and often effective method.

• Asymmetric Catalysis: A more modern and efficient approach involves the use of a chiral catalyst. This can be a chiral Brønsted acid to catalyze the imine formation and control the facial selectivity of the nucleophilic attack or, more commonly, a chiral transition metal catalyst in a transfer hydrogenation or asymmetric hydrogenation of the imine.

• Biocatalysis: The use of enzymes, such as imine reductases (IREDs) or transaminases, offers a highly selective and environmentally friendly route to chiral amines.[7][8] An (S)-selective IRED could be used to reduce the imine intermediate with high enantiomeric excess.[4]

Data Summary

The following table summarizes typical data for the synthesis of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Parameter	Value	Reference
Molecular Formula	C₁₁H₂₂N₂O₂	[9]
Molecular Weight	214.30 g/mol	[9]
CAS Number	912368-73-1	[10]
Appearance	Colorless to light yellow oil or solid	N/A
Typical Yield	70-90% (racemic)	[6]
Enantiomeric Excess	>98% (with appropriate chiral method)	[4]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of the target compound.

Caption: General laboratory workflow for the synthesis.

Conclusion

The synthesis of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is an important transformation for the production of valuable pharmaceutical intermediates. The reductive amination of N-Boc-3-piperidone provides a direct and efficient route. While the racemic synthesis is straightforward, achieving high enantioselectivity requires the implementation of chiral technologies such as resolution, asymmetric catalysis, or biocatalysis. The choice of method will depend on the scale of the synthesis, cost considerations, and available resources.

References

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An In-depth Technical Guide to the Structural Analogs of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate: Synthesis, Structure-Activity Relationships, and Therapeutic Potential

Foreword: The Strategic Importance of the 3-Aminopiperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in a vast array of pharmaceuticals and biologically active natural products.[1] Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it an ideal framework for designing ligands that can precisely interact with biological targets. Within this important class of heterocycles, the chiral 3-aminopiperidine moiety has emerged as a particularly valuable building block. Its presence in approved drugs such as the dipeptidyl peptidase-IV (DPP-IV) inhibitor alogliptin highlights its clinical significance.

This guide focuses on a key derivative, (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate, and its structural analogs. The tert-butoxycarbonyl (Boc) protecting group offers a strategic advantage, enabling selective functionalization of the exocyclic methylamino group while the piperidine nitrogen remains masked. This allows for the systematic exploration of structure-activity relationships (SAR) by introducing a diverse range of substituents. We will delve into the synthetic strategies for generating libraries of these analogs, explore the nuanced effects of structural modifications on biological activity, and discuss their applications in the development of novel therapeutics, particularly as kinase inhibitors and chemokine receptor modulators.

I. Synthetic Strategies for the Diversification of the (S)-3-(Methylamino)piperidine Core

The generation of a library of analogs based on the (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate scaffold hinges on versatile and robust synthetic methodologies. The primary points of diversification are the N-methyl group and the piperidine ring itself.

Modification of the Exocyclic Amino Group

The secondary amine of the methylamino group provides a reactive handle for introducing a wide array of functionalities.

A common strategy to explore the steric and electronic requirements of the binding pocket is to vary the substituent on the exocyclic nitrogen. This can be achieved through several methods:

• Reductive Amination: This is a powerful and widely used method for the N-alkylation of amines. The reaction of the parent (S)-tert-butyl 3-aminopiperidine-1-carboxylate with an aldehyde or ketone forms an intermediate imine or enamine, which is then reduced in situ. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent due to its mildness and selectivity.

• Buchwald-Hartwig Amination: For the synthesis of N-aryl analogs, the palladium-catalyzed Buchwald-Hartwig amination is a highly effective method for forming carbon-nitrogen bonds.

The synthesis of N-acyl analogs can be readily achieved by reacting the parent amine with various acylating agents such as acid chlorides or anhydrides in the presence of a base.

Functionalization of the Piperidine Ring Nitrogen

While the Boc group is an excellent protecting group, its removal opens up the piperidine nitrogen for further modification.

The Boc group is typically removed under acidic conditions. A common and effective method involves the use of trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[2] Alternatively, 4M hydrochloric acid (HCl) in dioxane can be used, which often results in the precipitation of the hydrochloride salt of the deprotected piperidine, simplifying isolation.[2]

Once deprotected, the piperidine nitrogen can be functionalized using the same strategies described for the exocyclic amine, such as reductive amination, Buchwald-Hartwig amination, and acylation. This dual functionalization capability allows for the creation of a vast chemical space for SAR exploration.

Synthesis of the Core Scaffold

A facile, multi-step route to enantiomerically pure 3-(N-Boc amino) piperidine derivatives starting from the natural α-amino acid L-glutamic acid has been described. This method involves esterification, Boc-protection, reduction of the diester to a diol, followed by tosylation and cyclization with an appropriate amine to yield the substituted piperidine.

II. Structure-Activity Relationship (SAR) Studies and Therapeutic Applications

The systematic modification of the (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate scaffold has led to the discovery of potent and selective modulators of various biological targets.

Janus Kinase (JAK) Inhibitors

The Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a critical role in cytokine signaling.[3] Dysregulation of the JAK-STAT pathway is implicated in a variety of inflammatory and autoimmune diseases, as well as cancers.[3][4] Consequently, JAK inhibitors have emerged as a significant class of therapeutics.

The 3-aminopiperidine scaffold has been incorporated into potent JAK inhibitors. The strategic placement of substituents on this core allows for fine-tuning of potency and selectivity against the different JAK isoforms (JAK1, JAK2, JAK3, and TYK2).

Experimental Protocol: Kinase Inhibition Assay

A general method to determine the half-maximal inhibitory concentration (IC50) of a compound against a panel of kinases can be performed using a luminescent ADP detection assay.[2]

Methodology:

• Compound Preparation: Prepare a stock solution of the piperidine test compound in 100% DMSO and create a serial dilution series.

• Kinase Reaction Setup: In an assay plate, add the diluted test compound, the specific kinase, its substrate, and ATP to initiate the reaction.

• Incubation: Incubate the plate at a controlled temperature for a specified time to allow the enzymatic reaction to proceed.

• Signal Detection: Add a reagent (e.g., ADP-Glo™ Reagent) to stop the kinase reaction and deplete the remaining ATP. Then, add a detection reagent to convert the generated ADP into ATP, which drives a luciferase-based reaction, producing a luminescent signal.

• Data Analysis: Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and, therefore, the kinase activity. Calculate IC50 values by plotting the percent inhibition against the logarithm of the compound concentration.[2]

Chemokine Receptor Modulators

Chemokine receptors, a class of G protein-coupled receptors (GPCRs), are key players in immune cell trafficking and have been implicated in various diseases, including HIV infection, cancer metastasis, and inflammatory disorders.

The C-X-C chemokine receptor type 4 (CXCR4) has been identified as a critical therapeutic target.[5][6] The 3-aminopiperidine scaffold has been successfully utilized in the design of potent CXCR4 modulators. For instance, a novel aminopiperidinyl amide was identified through virtual screening and rational drug design, leading to a compound with nanomolar affinity and significant chemotaxis inhibition.[5]

Data Presentation: CXCR4 Antagonist Activity

Compound	Description	IC50 (nM)	Chemotaxis Inhibition (%)	Reference
Hit Compound (ZINC72372983)	Identified from virtual screening	100	69	[5]
Z7R	rationally designed analog	1.25	78.5	[5]

The dramatic increase in potency from the initial hit to the rationally designed analog underscores the value of the 3-aminopiperidine scaffold in facilitating precise interactions within the receptor binding pocket.

III. Visualizing Synthetic and logical Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Diagram 1: General Synthetic Workflow for Analog Generation

Caption: Synthetic strategies for diversifying the 3-aminopiperidine core.

Diagram 2: Logic Flow for Structure-Activity Relationship (SAR) Guided Drug Discovery

Caption: Iterative cycle of SAR-guided analog development.

IV. Conclusion and Future Perspectives

The (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate scaffold is a highly versatile and valuable starting point for the development of novel therapeutics. Its amenability to a wide range of synthetic modifications allows for the systematic exploration of structure-activity relationships, which is essential for optimizing potency, selectivity, and pharmacokinetic properties. The successful application of this scaffold in the development of potent Janus kinase inhibitors and CXCR4 modulators demonstrates its significant potential in addressing unmet medical needs in oncology, immunology, and infectious diseases.

Future research in this area will likely focus on the development of more complex, three-dimensional analogs to probe less explored regions of chemical space. Furthermore, the application of computational methods, such as molecular docking and dynamics simulations, will continue to play a crucial role in the rational design of next-generation inhibitors and modulators based on this privileged scaffold. The continued exploration of the synthetic and biological landscape of 3-aminopiperidine derivatives promises to yield new and improved therapeutic agents.

V. References

• BenchChem. (2025). Application Notes and Protocols for N-Boc Deprotection of Piperidine Derivatives. Retrieved from BenchChem website.

• Shim, H., et al. (2020). Discovery of novel aminopiperidinyl amide CXCR4 modulators through virtual screening and rational drug design. European Journal of Medicinal Chemistry, 201, 112479. [Link]

• Tamamura, H., et al. (2011). Potent CXCR4 Antagonists Containing Amidine Type Peptide Bond Isosteres. ACS Medicinal Chemistry Letters, 2(4), 293-297. [Link]

• BenchChem. (2025). Exploring the Biological Activity of Novel Piperazine Derivatives: A Technical Guide. Retrieved from BenchChem website.

• Roy, K., & Leonard, J. T. (2005). QSAR analyses of 3-(4-benzylpiperidin-1-yl)-N-phenylpropylamine derivatives as potent CCR5 antagonists. Journal of Chemical Information and Modeling, 45(5), 1352-1368. [Link]

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Kinase Inhibitors from 6-Amino-5-(2,2-diethoxyethyl)pyrimidin-4-ol. Retrieved from BenchChem website.

• Wang, D., et al. (2015). 3D-QSAR and docking studies of piperidine carboxamide derivatives as ALK inhibitors. Medicinal Chemistry Research, 24(1), 275-285.

• Miller, J. F., et al. (2017). Amino-Heterocycle Tetrahydroisoquinoline CXCR4 Antagonists with Improved ADME Profiles via Late-Stage Buchwald Couplings. ACS Medicinal Chemistry Letters, 8(11), 1148-1153. [Link]

• Franchini, S., et al. (2018). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. Scientific Reports, 8(1), 16259. [Link]

• Zificsak, C. A., et al. (2012). Optimization of a novel kinase inhibitor scaffold for the dual inhibition of JAK2 and FAK kinases. Bioorganic & Medicinal Chemistry Letters, 22(1), 133-137. [Link]

• Wu, B., et al. (2016). Structural mechanisms underlying the modulation of CXCR4 by diverse small-molecule antagonists. Proceedings of the National Academy of Sciences of the United States of America, 113(26), E3684-E3693. [Link]

• Liu, Q., et al. (2004). Three-dimensional quantitative structure-activity relationship analyses of piperidine-based CCR5 receptor antagonists. Bioorganic & Medicinal Chemistry, 12(2), 489-499. [Link]

• National Center for Biotechnology Information. (2010). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US). [Link]

• Ratajczak, M. Z., et al. (2019). Targeting CXCR4 and CD47 Receptors: An Overview of New and Old Molecules for a Biological Personalized Anticancer Therapy. Cancers, 11(10), 1547. [Link]

• Karcz, T., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 270, 116315. [Link]

• Zhang, L., et al. (2014). Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities. Journal of the Chinese Chemical Society, 61(1), 107-116.

• Khom, et al. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry, 63B(5), 519-526. [Link]

• Al-Sanea, M. M., et al. (2023). Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Frontiers in Chemistry, 11, 1269999. [Link]

• Wang, D., et al. (2024). Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis. Arabian Journal of Chemistry, 17(1), 105423. [Link]

• Cerkovnik, J., et al. (2019). Synthesis and Characterization of Novel Methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 24(18), 3362. [Link]

• Le, K. T., et al. (2023). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 28(14), 5368. [Link]

• Li, J., et al. (2024). The efficacy and safety of different Janus kinase inhibitors as monotherapy in rheumatoid arthritis: A Bayesian network meta-analysis. Medicine, 103(25), e38446. [Link]

• Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

• Al-Sanea, M. M., et al. (2023). A Comprehensive Overview of Globally Approved JAK Inhibitors. Pharmaceuticals, 16(11), 1588. [Link]

• Schepmann, D., et al. (2016). Synthesis and Evaluation of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem, 11(13), 1401-1411. [Link]

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A Technical Guide to the Commercial Availability of Enantiopure (S)-1-Boc-3-(methylamino)piperidine

Introduction

Enantiopure (S)-1-Boc-3-(methylamino)piperidine (CAS Number: 912368-73-1) is a chiral synthetic building block of significant interest to the pharmaceutical and medicinal chemistry sectors.[1][2] Its structural motif, a piperidine ring substituted at the 3-position with a methylamino group, is a key feature in a variety of biologically active molecules. The Boc (tert-butoxycarbonyl) protecting group enhances its stability and utility as an intermediate in multi-step syntheses.[1] This guide provides an in-depth overview of the commercial availability of this compound, along with technical insights into its synthesis, quality control, and applications, tailored for researchers, scientists, and drug development professionals.

Commercial Availability and Sourcing

(S)-1-Boc-3-(methylamino)piperidine is commercially available from a range of chemical suppliers. When sourcing this reagent, it is crucial to consider factors such as purity, enantiomeric excess (e.e.), and the scale of supply required for research and development or manufacturing purposes. Many suppliers also offer custom synthesis services to meet specific purity and quantity requirements.[1]

Below is a comparative table of representative commercial suppliers for (S)-1-Boc-3-(methylamino)piperidine:

Supplier	Product Number (Example)	Purity	CAS Number	Additional Notes
Sigma-Aldrich	H52773	97%	912368-73-1	Available in various quantities.
Amerigo Scientific	-	97%	912368-73-1	Stored at 2-8°C.[3]
Thermo Scientific Chemicals	H52773.06	97%	392331-89-4 (racemic)	Note: CAS may vary for enantiopure vs. racemic.[4][5]
Chem-Impex International	04114	≥ 98% (GC)	392331-89-4 (racemic)	Offered as a light yellow to colorless oil.[1]
BOC Sciences	309962-63-8	97%	309962-63-8	A Boc-protected methylamino piperidine for stereochemical and peptide synthesis.[]

Note: The CAS number 912368-73-1 specifically refers to the (S)-enantiomer, while 392331-89-4 is often associated with the racemic mixture. It is imperative to verify the enantiomeric purity with the supplier.[1]

Synthesis and Enantioselective Strategies

The synthesis of enantiopure (S)-1-Boc-3-(methylamino)piperidine presents a significant chemical challenge, primarily centered on the stereoselective introduction of the methylamino group at the C3 position of the piperidine ring. Several strategies are employed to achieve high enantiopurity.

Chiral Resolution of Racemic 3-Aminopiperidine Derivatives

A common and established method involves the resolution of a racemic mixture of a 3-aminopiperidine precursor.[7] This is typically achieved through the formation of diastereomeric salts with a chiral resolving agent, followed by fractional crystallization.

Key Chiral Resolving Agents:

• Dibenzoyl-D-tartaric acid[7]

• N-tosyl-(S)-phenylalanine

• Optically active cyclic phosphoric acids[8]

The separated diastereomer is then treated to liberate the desired enantiopure amine, which can be subsequently N-methylated and Boc-protected.

Asymmetric Synthesis from Prochiral Precursors

More modern approaches focus on the direct asymmetric synthesis from prochiral starting materials, which can be more efficient and atom-economical.[9][10]

• Enzymatic Transamination: Biocatalytic methods using ω-transaminases have emerged as a powerful tool for the asymmetric synthesis of chiral amines.[11][12] The enzyme catalyzes the transfer of an amino group from an amine donor to a prochiral ketone, such as 1-Boc-3-piperidone, to produce the desired (S)-enantiomer with high enantiomeric excess.[11]

• Rhodium-Catalyzed Asymmetric Hydrogenation: Asymmetric hydrogenation of pyridine derivatives is another effective strategy for producing chiral piperidines.[10][13]

Chiral Pool Synthesis

This strategy utilizes readily available chiral starting materials, such as amino acids, to construct the chiral piperidine core. For instance, L-glutamic acid can be converted through a multi-step sequence to yield enantiomerically pure 3-(N-Boc-amino)piperidine derivatives.

Below is a diagram illustrating a generalized workflow for the synthesis and purification of (S)-1-Boc-3-(methylamino)piperidine.

Caption: Generalized workflow for the synthesis of enantiopure piperidines.

Quality Control and Analytical Methods

Ensuring the enantiomeric purity of (S)-1-Boc-3-(methylamino)piperidine is paramount for its application in pharmaceutical development, as different enantiomers can exhibit distinct pharmacological and toxicological profiles.[14]

Determination of Enantiomeric Excess (e.e.)

Several analytical techniques are employed to determine the enantiomeric excess of chiral amines:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most prevalent and reliable method for separating and quantifying enantiomers.[14] It utilizes a chiral stationary phase that interacts differently with each enantiomer, leading to distinct retention times.

• Chiral Gas Chromatography (GC): Suitable for volatile amines, often requiring derivatization to enhance volatility and improve peak shape.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to determine enantiopurity by employing chiral solvating agents or chiral derivatizing agents.[15][16][17] These agents interact with the enantiomers to form diastereomeric complexes that exhibit distinct NMR signals.

Structural and Purity Analysis

Standard analytical techniques are used to confirm the structure and overall purity of the compound:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

• Infrared (IR) Spectroscopy: To identify functional groups.

Applications in Drug Discovery and Development

The 3-aminopiperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[2][18] (S)-1-Boc-3-(methylamino)piperidine serves as a crucial intermediate in the synthesis of various therapeutic agents, particularly in the fields of neuroscience and metabolic diseases.[1]

Examples of Therapeutic Areas:

• Dipeptidyl Peptidase-4 (DPP-4) Inhibitors: The (R)-enantiomer of 3-aminopiperidine is a key intermediate for several anti-diabetic drugs, including alogliptin and linagliptin.[8][12] The (S)-enantiomer is also explored for the synthesis of novel DPP-4 inhibitors.

• Neurotransmitter Modulation: The piperidine nucleus is a common feature in compounds targeting the central nervous system.[1] Derivatives of (S)-1-Boc-3-(methylamino)piperidine are investigated for their potential to modulate neurotransmitter systems.

The synthetic versatility of (S)-1-Boc-3-(methylamino)piperidine, with its protected Boc group and reactive methylamino functionality, allows for diverse chemical modifications to explore structure-activity relationships in drug discovery programs.

Caption: Synthetic utility and applications of the target molecule.

Conclusion

Enantiopure (S)-1-Boc-3-(methylamino)piperidine is a valuable and commercially accessible building block for the synthesis of complex, biologically active molecules. A thorough understanding of its sourcing, synthetic routes, and analytical characterization is essential for its effective utilization in research and drug development. Researchers should carefully evaluate supplier specifications, particularly regarding enantiomeric purity, and employ robust analytical methods to ensure the quality of this critical intermediate. The continued development of efficient enantioselective synthetic methods will further enhance the accessibility and application of this important chiral scaffold.

References

• (S)-1-Boc-3-(methylamino)piperidine (97%) - Amerigo Scientific. (n.d.). Retrieved January 17, 2026, from [Link]

• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(40), 26085–26093. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H - RSC Publishing. (2022, September 8). Retrieved January 17, 2026, from [Link]

• Preparation of ( R )‐3‐aminopiperidine by resolution with optically active cyclic phosphoric acids | Request PDF - ResearchGate. (2018, February). Retrieved January 17, 2026, from [Link]

• Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation with an enantiopure γ-position aldol - CORE. (2018, April 30). Retrieved January 17, 2026, from [Link]

• Taran, O., & Anslyn, E. V. (2015). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research, 48(8), 2413–2423. [Link]

• Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride. (2011).

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR. (2023). Retrieved January 17, 2026, from [Link]

• Preparation of (r)-3-aminopiperidine dihydrochloride. (2010).

• Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases - Beilstein Journals. (2023, January 10). Retrieved January 17, 2026, from [Link]

• Sethi, M. K., et al. (2016). Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts. Der Pharma Chemica, 8(7), 112-117.

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023, June 22). Journal of the American Chemical Society. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC - PubMed Central. (2022, November 25). Retrieved January 17, 2026, from [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine | Journal of the American Chemical Society - ACS Publications. (2023, June 22). Retrieved January 17, 2026, from [Link]

• Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent | Journal of the American Chemical Society. (2013, August 28). Retrieved January 17, 2026, from [Link]

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• 15. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
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A Technical Guide to the Solubility of (S)-tert-Butyl 3-(methylamino)piperidine-1-carboxylate in Organic Solvents: A Methodological Approach

Abstract

(S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate is a pivotal chiral building block in contemporary drug discovery and development, frequently utilized in the synthesis of complex pharmaceutical agents. Its solubility in organic solvents is a critical parameter that dictates its handling, reactivity, and purification, thereby influencing the efficiency and scalability of synthetic routes. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for understanding and determining the solubility of this compound. While specific quantitative solubility data for this molecule is not widely published, this guide elucidates the underlying physicochemical principles that govern its solubility, presents a detailed experimental protocol for its determination, and offers insights into the practical application of solubility data.

Introduction: The Significance of a Versatile Building Block

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of approved pharmaceutical drugs.[1] (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate, with its defined stereochemistry and orthogonal protecting groups, offers synthetic chemists precise control over molecular architecture. The tert-butoxycarbonyl (Boc) group provides a stable, yet readily cleavable, protection for the piperidine nitrogen, while the secondary methylamino group serves as a key handle for diversification. Its application as an intermediate in the synthesis of novel therapeutics underscores the importance of understanding its fundamental physical properties.[2]

Solubility is a cornerstone of process chemistry and formulation development. An accurate understanding of a compound's solubility profile in various organic solvents is essential for:

• Reaction Condition Optimization: Ensuring the compound remains in solution for homogenous reaction kinetics.

• Purification Strategy: Selecting appropriate solvents for crystallization or chromatography.

• Formulation Development: Creating stable and bioavailable drug products.

This guide will provide the necessary theoretical foundation and practical methodology to empower researchers to systematically evaluate the solubility of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Physicochemical Properties and Predicted Solubility Behavior

The solubility of a solute in a given solvent is governed by the principle of "like dissolves like." This is dictated by the interplay of intermolecular forces between the solute and solvent molecules, including hydrogen bonding, dipole-dipole interactions, and van der Waals forces. The physicochemical properties of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate provide valuable clues to its expected solubility profile.

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O₂	[3]
Molecular Weight	214.30 g/mol	[3]
XLogP3	1.2	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]

Analysis of Physicochemical Properties:

• Polarity: The molecule possesses both polar and non-polar regions. The piperidine ring and the tert-butyl group are non-polar, while the secondary amine and the carbamate group are polar. The calculated XLogP3 of 1.2 suggests a moderate lipophilicity, indicating that it will likely have good solubility in a range of organic solvents but limited solubility in water.

• Hydrogen Bonding: With one hydrogen bond donor (the N-H of the methylamino group) and three hydrogen bond acceptors (the two oxygen atoms of the carbamate and the nitrogen of the methylamino group), the compound can interact favorably with both protic and aprotic polar solvents.[3]

Predicted Solubility Trends:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents can act as both hydrogen bond donors and acceptors. Due to the compound's ability to engage in hydrogen bonding, it is expected to be readily soluble in these solvents.

• Polar Aprotic Solvents (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), Acetone, Acetonitrile): These solvents can accept hydrogen bonds and have significant dipole moments. The compound's polar functional groups should allow for favorable dipole-dipole interactions, leading to good solubility. Indeed, THF and DCM are commonly used as solvents in its synthesis.[2]

• Nonpolar Solvents (e.g., Toluene, Hexanes): The solubility in nonpolar solvents is expected to be lower than in polar solvents. The non-polar tert-butyl and piperidine backbone will contribute to some solubility, but the polar functional groups will limit its miscibility.

The following diagram illustrates the relationship between the compound's structure and its expected solubility.

Sources

• 1. (S)-tert-butyl 3-(4-aMinophenyl)piperidine-1-carboxylate | 1171197-20-8 [chemicalbook.com]
• 2. research.unipd.it [research.unipd.it]
• 3. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Indispensable Role of Boc-Protected Piperidines in Modern Synthesis

An In-depth Technical Guide to the Stability and Storage of Boc-Protected Piperidines

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs and clinical candidates. Its prevalence stems from its ability to confer favorable physicochemical properties, such as aqueous solubility, and to serve as a versatile anchor for exploring chemical space. However, the inherent nucleophilicity and basicity of the piperidine nitrogen necessitate the use of protecting groups during multi-step syntheses.

Among the arsenal of nitrogen-protecting groups, the tert-butoxycarbonyl (Boc) group stands out for its widespread adoption in both academic and industrial settings.[1][2] The Boc group's popularity is a testament to its unique balance of stability and controlled lability. It is robust enough to withstand a wide range of non-acidic reaction conditions, yet it can be removed cleanly and efficiently under specific acidic protocols.[3][4] This orthogonality is critical for complex molecular construction.[3][5]

This guide provides an in-depth exploration of the chemical stability, degradation pathways, and optimal storage conditions for Boc-protected piperidines. Understanding these principles is not merely a matter of laboratory housekeeping; it is fundamental to ensuring the integrity of starting materials, the reproducibility of experimental outcomes, and the overall success of a synthetic campaign.

Pillar 1: The Chemical Stability Profile of the N-Boc Group

The utility of the Boc group is defined by its predictable reactivity, particularly its sensitivity to acid. A thorough understanding of the factors governing its stability is paramount for any researcher employing these intermediates.

The Mechanism of Acid-Catalyzed Deprotection

The cleavage of the Boc group is a classic example of acid-catalyzed carbamate hydrolysis.[3] The reaction proceeds via protonation of the carbamate's carbonyl oxygen, which facilitates the cleavage of the tert-butyl-oxygen bond. This results in the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate, which spontaneously decomposes to release carbon dioxide and the free piperidine amine.[1][3] The liberated amine is then typically protonated by the acid in the reaction medium, yielding an amine salt.[3]

Caption: Role of scavengers in preventing side reactions.

Pillar 3: Long-Term Stability and Recommended Storage Conditions

The long-term stability and purity of Boc-protected piperidines are directly dependent on proper storage. The goal is to mitigate exposure to the chemical and environmental factors that can initiate degradation.

Core Storage Principles

The mantra for storing these compounds is: cool, dry, dark, and inert.

• Temperature: For long-term storage, refrigeration at 2-8°C is recommended. [6]This slows down potential degradation pathways. While many Boc-protected piperidines are stable solids at room temperature for shorter periods, refrigeration is a prudent measure to maximize shelf-life. [7]Avoid extremely low temperatures that may cause some oily compounds to solidify or crystallize, which can complicate handling. [6]

• Moisture (Humidity): Exposure to moisture is detrimental and can lead to slow hydrolysis over time, especially if acidic impurities are present. [6]It is crucial to store these compounds in a dry environment. [6]

• Light: Some organic molecules are photosensitive and can degrade upon exposure to light, particularly UV radiation. [6]Storing compounds in amber glass or opaque containers minimizes this risk. [6][8]

• Atmosphere: For sensitive compounds or very long-term storage, replacing the air in the container with an inert gas like argon or nitrogen is best practice. This displaces both moisture and oxygen.

Data Presentation: Storage Condition Summary

Condition	Short-Term Storage (Weeks/Months)	Long-Term Storage (Months/Years)	Rationale
Temperature	Ambient (if thermally stable)	2-8°C	Reduces kinetic rate of degradation reactions. [6]
Atmosphere	Tightly sealed container	Inert atmosphere (Argon or Nitrogen)	Prevents slow oxidation and hydrolysis from atmospheric moisture.
Light	Protected from direct sunlight	Amber vials or opaque containers	Prevents potential photolytic degradation. [6]
Container	Tightly sealed glass or HDPE	Tightly sealed borosilicate glass vial with a chemically resistant cap	Ensures material integrity and prevents contamination or leaching. [8][9][10]
Environment	Dry, well-ventilated area	Dry, dedicated chemical storage	Prevents moisture ingress and ensures safety. [6][9][11]

Experimental Protocols and Workflows

Adherence to validated protocols is essential for both safety and experimental success.

General Handling Precautions

• Always handle chemicals in a well-ventilated area or a chemical fume hood. [9][11]* Avoid all personal contact, including inhalation and skin/eye contact. [7][9]* Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves. [7][11]* Keep containers securely sealed when not in use to prevent atmospheric contamination. [9]* After handling, wash hands thoroughly. [9]

Workflow: A Self-Validating Protocol for N-Boc Deprotection

This protocol for the deprotection of a generic N-Boc-piperidine using TFA in dichloromethane (DCM) explains the causality behind each step.

Caption: Experimental workflow for N-Boc deprotection.

Step-by-Step Methodology:

• Dissolution: Dissolve the N-Boc-protected piperidine substrate in a suitable solvent, typically dichloromethane (DCM), to a concentration of approximately 0.1-0.2 M in a round-bottom flask. [4] * Causality: DCM is an excellent solvent for many organic compounds and is unreactive under these acidic conditions.

• Cooling: Cool the solution to 0°C using an ice bath. [4] * Causality: The initial protonation and cleavage can be exothermic. Cooling the reaction moderates the reaction rate and minimizes potential side reactions.

• Acid Addition: Slowly add trifluoroacetic acid (TFA, 5-10 equivalents) to the stirred solution. If the substrate contains sensitive functional groups, add a scavenger (e.g., anisole, 1-2 equivalents) at this stage. [4] * Causality: A stoichiometric excess of strong acid ensures the reaction goes to completion. Slow addition prevents a dangerous temperature spike.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours. [4] * Causality: Most Boc deprotections are complete within this timeframe at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Causality: This provides empirical evidence that the reaction is complete, preventing premature workup or unnecessary reaction time.

• Concentration: Once complete, remove the solvent and excess TFA under reduced pressure. [4] * Causality: This removes the bulk of the volatile reagents.

• Workup: Re-dissolve the residue in an organic solvent and wash with a saturated aqueous solution of a mild base (e.g., sodium bicarbonate, NaHCO₃) until the aqueous layer is basic. [4] * Causality: This step neutralizes the remaining TFA, converting the piperidine salt back to the free amine, which is more soluble in organic solvents. The evolution of CO₂ gas is a visual confirmation of neutralization.

• Extraction and Drying: Extract the aqueous layer with fresh organic solvent (e.g., DCM, 3 times). Combine the organic layers, wash with brine, and dry over an anhydrous drying agent like sodium sulfate (Na₂SO₄). [4] * Causality: This sequence ensures all of the organic-soluble product is recovered and residual water is removed before final concentration.

• Isolation: Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the deprotected piperidine product. [4]

Conclusion

Boc-protected piperidines are robust and versatile intermediates that are foundational to modern organic synthesis. Their stability is well-characterized: they are highly resistant to basic, nucleophilic, and many catalytic conditions, but are readily cleaved by acid. This predictable reactivity is their greatest asset. By understanding the mechanisms of degradation and implementing the rigorous storage and handling protocols detailed in this guide, researchers and drug development professionals can ensure the chemical fidelity of these critical building blocks, leading to more reliable, reproducible, and successful scientific outcomes.

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Chiral Piperidine Building Blocks: A Technical Guide for Drug Discovery

Introduction: The Privileged Piperidine Scaffold and the Imperative of Chirality

The piperidine motif, a six-membered nitrogenous heterocycle, is a cornerstone of modern medicinal chemistry, frequently appearing in the structures of numerous approved drugs.[1][2][3][4][5] Its prevalence stems from a combination of favorable physicochemical properties, including metabolic stability and the ability to form key interactions with biological targets.[3] However, the true potential of the piperidine scaffold in drug design is unlocked through the strategic introduction of chirality. The stereochemistry of a molecule can profoundly impact its pharmacological profile, influencing its potency, selectivity, and safety.[3][6] This in-depth guide provides a technical overview for researchers and drug development professionals on the critical role of chiral piperidine building blocks, covering their impact on drug properties, key synthetic strategies, and illustrative case studies.

The introduction of a chiral center into the piperidine ring can significantly enhance a molecule's drug-like properties.[1][2][4][5] One enantiomer of a chiral drug may elicit the desired therapeutic effect, while the other could be inactive or even responsible for adverse effects.[3][6] Consequently, the use of a single, highly active enantiomer can result in a more potent and selective therapeutic with an improved safety profile.[3] The benefits of incorporating chiral piperidine scaffolds extend to modulating physicochemical properties, enhancing biological activity and selectivity, improving pharmacokinetic profiles, and reducing cardiac hERG toxicity.[1][2][4][5]

The Impact of Chirality on Pharmacological Properties

The three-dimensional arrangement of substituents on a chiral piperidine ring is a critical determinant of its interaction with biological targets. This stereochemical specificity can lead to significant improvements in a drug candidate's profile.

Modulating Physicochemical Properties

Chirality can influence a molecule's fundamental physicochemical properties, such as solubility and lipophilicity, which in turn affect its absorption, distribution, metabolism, and excretion (ADME) profile.[1][3] The piperidine ring itself possesses both hydrophilic and lipophilic characteristics.[1] The introduction and placement of chiral centers can fine-tune these properties. For instance, introducing a substituent at the 2-position of the piperidine ring has been shown to enhance the aqueous solubility of certain compounds.[1][2]

Enhancing Biological Activity and Selectivity

The introduction of a chiral center can dramatically improve the potency and selectivity of a drug candidate.[1][5] For example, in the development of certain PCAF inhibitors, compounds with a symmetric piperidine structure displayed lower binding affinities (KD values > 200 nmol/L).[1][5] However, the introduction of substituents at the 3- and 5-positions of the piperidine ring, creating a chiral center, led to a significant increase in potency.[1][5] Similarly, the introduction of a methyl group at the 2-position of a piperidine ring in a series of fibrinolysis inhibitors resulted in a remarkable increase in selectivity over the GABAa receptor, albeit with a slight decrease in potency.[1]

Table 1: Impact of Chirality on Biological Activity

Compound Series	Modification	Effect on Potency	Effect on Selectivity	Reference
PCAF Inhibitors	Introduction of chiral center (substituents at 3- and 5-positions)	Increased potency (lower KD values)	Not specified	[1][5]
Fibrinolysis Inhibitors	Introduction of a methyl group at the 2-position	Decreased potency	Markedly increased selectivity over GABAa	[1]
MEK1/2 Inhibitors	Introduction of a chiral center in the piperidine ring	Varied effects on activity	Not specified	[7]

Key Asymmetric Synthetic Strategies for Chiral Piperidines

The efficient and stereoselective synthesis of chiral piperidines is a critical challenge in medicinal chemistry.[3] A number of powerful strategies have been developed to access a wide array of enantioenriched piperidine derivatives.

Catalytic Asymmetric Synthesis

Catalytic asymmetric synthesis offers an elegant and efficient approach to chiral piperidines, often minimizing the need for chiral auxiliaries or resolutions.[8][9][10][11][12]

Rhodium-Catalyzed Asymmetric [2+2+2] Cycloaddition

One notable method involves the rhodium (I) catalyzed asymmetric [2+2+2] cycloaddition.[10] This approach allows for the facile synthesis of important scaffolds like indolizidines and quinolizidines with good yields and high enantioselectivities.[10] The methodology has been extended to the synthesis of monocyclic nitrogen-containing heterocycles, including piperidines.[10]

Experimental Protocol: Rhodium-Catalyzed Asymmetric [2+2+2] Cycloaddition

Objective: To synthesize polysubstituted chiral piperidines.

Materials:

• Alkenylisocyanates

• Alkynes

• [Rh(C2H4)2Cl]2 (precatalyst)

• Appropriate chiral ligand (e.g., a chiral bisphosphine)

• Anhydrous solvent (e.g., toluene)

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., argon), dissolve the alkenylisocyanate and the alkyne in the anhydrous solvent.

• In a separate vial, prepare the catalyst by mixing [Rh(C2H4)2Cl]2 with the chiral ligand in the anhydrous solvent.

• Add the catalyst solution to the substrate solution.

• Stir the reaction mixture at the appropriate temperature (e.g., room temperature or elevated temperature) until the reaction is complete (monitored by TLC or LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired chiral piperidine derivative.

Catalytic Asymmetric [4+2] Annulation

Another powerful technique is the phosphine-catalyzed [4+2] annulation of imines with allenes, first described by Kwon.[9][12] The development of highly enantioselective variants of this reaction, using C2-symmetric chiral phosphepines as catalysts, has enabled the synthesis of a variety of functionalized piperidines with excellent stereoselectivity.[9]

Chemo-enzymatic Synthesis

Chemo-enzymatic methods combine the selectivity of enzymes with the versatility of chemical synthesis to produce chiral molecules.[13][14] A notable example is the asymmetric dearomatization of activated pyridines to prepare substituted piperidines.[13][14] This approach involves a key stereoselective one-pot amine oxidase/ene imine reductase cascade to convert N-substituted tetrahydropyridines into stereo-defined 3- and 3,4-substituted piperidines.[13][14] This method has been successfully applied to the synthesis of antipsychotic drugs like Preclamol and OSU-6162, as well as key intermediates for the ovarian cancer drug Niraparib.[13][14]

Experimental Protocol: Chemo-enzymatic Asymmetric Dearomatization

Objective: To synthesize stereo-enriched 3- and 3,4-disubstituted piperidines.

Step 1: Chemical Reduction of Pyridinium Salts

• Dissolve the activated pyridine starting material in a suitable solvent (e.g., methanol).

• Add a reducing agent, such as sodium borohydride (NaBH4), portion-wise at a controlled temperature (e.g., 0 °C).

• Stir the reaction until the reduction to the corresponding N-substituted tetrahydropyridine (THP) is complete.

• Work up the reaction and purify the THP intermediate.

Step 2: One-Pot Amine Oxidase/Ene-Imine Reductase Cascade

• In a suitable buffer solution, combine the purified THP, an amine oxidase (e.g., 6-HDNO), and an ene-imine reductase (EneIRED).

• Include necessary cofactors, such as NADPH, and a recycling system (e.g., glucose dehydrogenase and glucose).

• Incubate the reaction mixture at an optimal temperature and pH for the enzymes.

• Monitor the reaction for the conversion of the THP to the desired chiral piperidine.

• Upon completion, extract the product and purify by chromatography.

Chiral Resolution

Kinetic resolution is a widely used technique to separate enantiomers from a racemic mixture.[15][16][17] This can be achieved through various methods, including enantioselective acylation catalyzed by chiral hydroxamic acids and N-heterocyclic carbenes.[15] This method has proven effective for the kinetic resolution of disubstituted piperidines, demonstrating practical selectivity factors.[15] Another approach involves the use of a chiral base system, such as n-BuLi and (-)-sparteine, to selectively deprotonate one enantiomer of a 2-arylpiperidine, allowing for the isolation of the unreacted, enantioenriched piperidine.[16][17]

Case Studies: Chiral Piperidines in Action

The therapeutic impact of chiral piperidines is evident in numerous approved drugs.

Niraparib: A PARP Inhibitor

Niraparib is an orally available poly(ADP-ribose) polymerase (PARP) inhibitor used for the treatment of ovarian cancer.[11][13][14][18] The synthesis of enantioenriched 3-substituted piperidines, key intermediates for Niraparib, has been achieved through a three-step process involving the partial reduction of pyridine, a Rh-catalyzed asymmetric carbometalation, and a final reduction.[11]

Preclamol: A Dopamine D2 Receptor Partial Agonist

Preclamol is an antipsychotic agent that contains a chiral piperidine core.[3][11][13][14] Its synthesis has been accomplished using chemo-enzymatic methods, highlighting the power of biocatalysis in accessing complex chiral molecules.[13][14] (R)-preclamol acts as a partial agonist at dopamine D2 receptors, modulating dopaminergic neurotransmission.[3]

Logical Relationships in Chiral Piperidine Synthesis

The choice of synthetic strategy depends on the desired stereochemistry, the substitution pattern of the target piperidine, and the availability of starting materials.

Caption: Synthetic pathways to chiral piperidines.

Conclusion

Chiral piperidine building blocks are indispensable tools in modern drug discovery, offering a powerful strategy to fine-tune the pharmacological properties of therapeutic agents.[3] The strategic introduction of chirality can lead to significant improvements in potency, selectivity, and pharmacokinetic profiles, ultimately resulting in safer and more effective medicines.[1][2][3][4][5] The continued development of innovative and efficient asymmetric synthetic methodologies, including catalytic and chemo-enzymatic approaches, provides medicinal chemists with an expanding arsenal to access a diverse range of chiral piperidine scaffolds.[3][9][10][12][13][14] A thorough understanding of the structure-activity relationships and the synthetic accessibility of these privileged scaffolds is paramount for the rational design of the next generation of therapeutics to address a wide spectrum of diseases.[3]

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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Substituted Piperidines using (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

Authored by: A Senior Application Scientist

Abstract

The piperidine scaffold is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals due to its favorable physicochemical properties and ability to form key interactions with biological targets.[1][2] Chiral substituted piperidines, in particular, offer the ability to probe three-dimensional chemical space, leading to enhanced potency and selectivity.[3][4] This guide provides an in-depth exploration of synthetic strategies utilizing the versatile chiral building block, (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (CAS: 912368-73-1). This synthon is uniquely valuable because the tert-butoxycarbonyl (Boc) group protects the piperidine ring nitrogen, directing reactivity towards the exocyclic secondary methylamino group. This enables regioselective elaboration to generate diverse libraries of C3-substituted piperidine derivatives. We present detailed, field-proven protocols for four fundamental transformations: N-Alkylation, Reductive Amination, N-Acylation, and Buchwald-Hartwig Amination.

The Strategic Advantage of the Starting Synthon

The choice of starting material is paramount in any synthetic campaign. (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate offers several distinct advantages for drug discovery professionals:

• Pre-installed Chirality: The (S)-stereocenter is fixed, eliminating the need for chiral separations or asymmetric synthesis downstream and allowing for stereospecific exploration of target binding pockets.

• Orthogonal Protection: The Boc-protected ring nitrogen is stable under a wide range of conditions used to modify the secondary amine. This Boc group can be readily removed later under acidic conditions (e.g., TFA or HCl in dioxane) to reveal the ring nitrogen for further functionalization, if desired.

• Reactive Nucleophile: The exocyclic secondary amine is a potent nucleophile, poised for a variety of reliable and scalable C-N bond-forming reactions.

Safety First: Always handle reagents in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves. Piperidine derivatives can be irritating to the skin, eyes, and respiratory tract.[5] Consult the Safety Data Sheet (SDS) for all chemicals before use.

Core Synthetic Transformations and Protocols

This section details the primary synthetic routes for elaborating the title compound. Each protocol is designed to be a self-validating system, with explanations for key experimental choices.

Workflow Overview

The following diagram illustrates the divergent synthetic pathways accessible from the common starting material.

Caption: Divergent synthetic routes from the parent piperidine.

N-Alkylation: Direct Introduction of Alkyl Groups

Expertise & Experience: Direct N-alkylation is a fundamental and straightforward method for introducing simple alkyl substituents via an Sₙ2 mechanism. The primary challenge is preventing over-alkylation, which can lead to the formation of a quaternary ammonium salt. This is controlled by using a 1:1 stoichiometry of the amine to the alkylating agent and employing a non-nucleophilic base to scavenge the acid byproduct.

Protocol 2.1.1: N-Benzylation

Parameter	Value
Reactants	(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, Benzyl Bromide
Base	Potassium Carbonate (K₂CO₃)
Solvent	Acetonitrile (MeCN)
Temperature	Room Temperature
Typical Yield	85-95%

Step-by-Step Methodology:

• To a stirred solution of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq., e.g., 214 mg, 1.0 mmol) in anhydrous acetonitrile (10 mL) in a round-bottom flask, add anhydrous potassium carbonate (2.0 eq., e.g., 276 mg, 2.0 mmol).

• Add benzyl bromide (1.05 eq., e.g., 125 µL, 1.05 mmol) dropwise at room temperature.

• Stir the reaction mixture vigorously at room temperature for 12-18 hours.

• In-Process Check: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 30% Ethyl Acetate in Hexanes. The product spot should appear at a higher Rf than the starting amine.

• Upon completion, filter the solid K₂CO₃ and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane (DCM) and purify by silica gel column chromatography, eluting with a gradient of 10% to 40% ethyl acetate in hexanes to afford the pure product as a colorless oil.

Trustworthiness: The use of a solid, moderately strong base like K₂CO₃ simplifies the work-up (filtration) compared to liquid bases. Acetonitrile is an excellent solvent for Sₙ2 reactions, promoting the desired reactivity while being relatively easy to remove.

Reductive Amination: Accessing Complex Alkyl Groups

Expertise & Experience: Reductive amination is arguably the most powerful and widely used method for C-N bond formation in drug discovery.[6] It allows for the coupling of the amine with a vast commercial library of aldehydes and ketones. The reaction proceeds via the formation of an intermediate iminium ion, which is then reduced in situ. The choice of reducing agent is critical; it must selectively reduce the C=N⁺ bond without reducing the starting carbonyl compound. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mildness, tolerance of slightly acidic conditions, and excellent functional group compatibility.

Caption: Simplified workflow for reductive amination.

Protocol 2.2.1: Coupling with an Aromatic Aldehyde

Parameter	Value
Reactants	(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, 4-Fluorobenzaldehyde
Reducing Agent	Sodium Triacetoxyborohydride (NaBH(OAc)₃)
Solvent	1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
Temperature	Room Temperature
Typical Yield	80-90%

Step-by-Step Methodology:

• To a solution of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq., e.g., 214 mg, 1.0 mmol) and 4-fluorobenzaldehyde (1.1 eq., e.g., 136 mg, 1.1 mmol) in 1,2-dichloroethane (10 mL), add a drop of glacial acetic acid.

• Stir the mixture at room temperature for 30 minutes to facilitate pre-formation of the iminium ion.

• Add sodium triacetoxyborohydride (1.5 eq., e.g., 318 mg, 1.5 mmol) portion-wise over 5 minutes. Scientist's Note: Adding the reducing agent in portions helps to control any potential exotherm.

• Stir the reaction at room temperature for 4-8 hours.

• In-Process Check: Monitor by TLC or LC-MS to confirm the consumption of the starting amine.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude material by silica gel column chromatography using an appropriate solvent system (e.g., gradient of ethyl acetate in hexanes).

N-Acylation: Synthesis of Amides

Expertise & Experience: Amide bond formation is a ubiquitous reaction. The secondary amine can be readily acylated using either an acyl chloride/anhydride or by coupling directly with a carboxylic acid using standard peptide coupling reagents. The latter method is preferred for more delicate or complex carboxylic acids.

Protocol 2.3.1: Acylation with an Acyl Chloride

Parameter	Value
Reactants	(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, Benzoyl Chloride
Base	Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
Solvent	Dichloromethane (DCM)
Temperature	0 °C to Room Temperature
Typical Yield	>95%

Step-by-Step Methodology:

• Dissolve (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq., e.g., 214 mg, 1.0 mmol) in anhydrous DCM (10 mL) in a flask equipped with a magnetic stir bar.

• Add triethylamine (1.5 eq., e.g., 209 µL, 1.5 mmol).

• Cool the solution to 0 °C in an ice bath.

• Add benzoyl chloride (1.1 eq., e.g., 128 µL, 1.1 mmol) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.[7]

• Work-up: Quench the reaction by adding water (10 mL). Separate the organic layer, and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the amide product, which is often pure enough for subsequent steps or can be recrystallized/chromatographed if necessary.

Buchwald-Hartwig Amination: Forging C(aryl)-N Bonds

Expertise & Experience: The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling for synthesizing N-aryl amines, a privileged scaffold in medicinal chemistry.[8] This reaction requires careful control of conditions, as it is sensitive to air and moisture. The success hinges on the correct combination of palladium precatalyst, phosphine ligand, and base.[9] Sterically hindered biarylphosphine ligands are essential for promoting the reductive elimination step and achieving high yields.

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Application Notes and Protocols for Coupling Reactions with (S)-tert-Butyl 3-(methylamino)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Reagent: A Privileged Scaffold

(S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate is a chiral synthetic intermediate prized for its role in constructing complex molecular architectures. The tert-butoxycarbonyl (Boc) group provides robust protection for the piperidine nitrogen, rendering it amenable to a wide array of reaction conditions while allowing for facile deprotection under acidic conditions.[1][2] The secondary methylamino group is the primary site for coupling reactions, serving as a nucleophile in amide bond formations and reductive aminations. Understanding the interplay between these functional groups is paramount for successful synthetic design.

Core Coupling Strategies: Amide Bond Formation and Reductive Amination

Two predominant strategies for elaborating the (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate scaffold are amide bond formation and reductive amination. The choice between these methods is dictated by the desired final product and the nature of the coupling partner.

I. Amide Bond Formation: Forging the Peptidic Linkage

The formation of an amide bond between the secondary amine of the piperidine derivative and a carboxylic acid is one of the most frequently employed reactions in drug discovery.[3] The success of this transformation hinges on the activation of the carboxylic acid, which is typically achieved using a coupling reagent to form a highly reactive intermediate that is susceptible to nucleophilic attack by the amine.

The generalized mechanism involves the activation of a carboxylic acid by a coupling reagent to form a reactive species (e.g., an active ester), which is then attacked by the secondary amine of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate to form the amide bond. A non-nucleophilic base is often required to deprotonate the carboxylic acid and neutralize any acidic byproducts.

Caption: Generalized workflow for amide bond formation.

The choice of coupling reagent is critical and can significantly impact reaction efficiency, yield, and the preservation of stereochemical integrity.

1. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

HATU is a highly efficient and widely used coupling reagent known for its rapid reaction kinetics and low rates of racemization.[4][5] It is particularly effective for coupling hindered amino acids and secondary amines.[5]

• Mechanism of Action with HATU: The reaction proceeds through the formation of a highly reactive OAt-active ester. The carboxylate anion, formed by deprotonation with a base like N,N-diisopropylethylamine (DIPEA), attacks HATU to generate an unstable O-acyl(tetramethyl)isouronium salt. This is rapidly converted to the OAt-active ester, which then reacts with the amine.[4][6]

Caption: Stepwise mechanism of HATU-mediated coupling.

Protocol 1: HATU-Mediated Amide Coupling

• Materials:

  • Carboxylic acid (1.0 eq)

  • (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0-1.2 eq)

  • HATU (1.1-1.5 eq)

  • DIPEA (2.0-3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • To a solution of the carboxylic acid in anhydrous DMF, add HATU and DIPEA.

  • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

  • Add (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate to the reaction mixture.

  • Stir at room temperature for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction with ethyl acetate and wash with saturated aqueous sodium bicarbonate, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

2. EDC/HOBt (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide / 1-Hydroxybenzotriazole)

The EDC/HOBt system is a classic and cost-effective choice for amide bond formation.[7] EDC facilitates the formation of an O-acylisourea intermediate, which is then converted to a more stable and reactive HOBt ester, minimizing side reactions and racemization.[8]

Protocol 2: EDC/HOBt-Mediated Amide Coupling

• Materials:

  • Carboxylic acid (1.0 eq)

  • (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0-1.2 eq)

  • EDC·HCl (1.2-1.5 eq)

  • HOBt (1.2-1.5 eq)

  • DIPEA or Triethylamine (2.0-3.0 eq)

  • Anhydrous Dichloromethane (DCM) or DMF

• Procedure:

  • Dissolve the carboxylic acid and HOBt in anhydrous DCM or DMF.

  • Add DIPEA or triethylamine to the mixture.

  • Add EDC·HCl and stir for 15-30 minutes at room temperature.

  • Add (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate.

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Work-up and purify as described in Protocol 1. The urea byproduct from EDC is water-soluble and can be removed during the aqueous wash.[7][9]

Coupling Reagent	Advantages	Disadvantages	Typical Solvents
HATU	High efficiency, fast reactions, low racemization	Higher cost, potential for guanidinylation side reaction with primary amines[4]	DMF, NMP
EDC/HOBt	Cost-effective, water-soluble byproduct	Slower reaction rates compared to HATU, potential for racemization	DCM, DMF
DIC/HOBt	Good for solution-phase synthesis	Dicyclohexylurea (DCU) byproduct is poorly soluble and requires filtration	DCM, THF

II. Reductive Amination: A Versatile C-N Bond Formation Strategy

Reductive amination is a powerful method for forming carbon-nitrogen bonds and is particularly useful for synthesizing tertiary amines from secondary amines and carbonyl compounds.[10] This two-step, one-pot process involves the formation of an iminium ion intermediate, which is then reduced in situ by a mild reducing agent.[10]

The reaction between a ketone or aldehyde and (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate in a slightly acidic medium leads to the formation of a hemiaminal intermediate. Subsequent dehydration furnishes an iminium ion, which is then selectively reduced by a hydride reagent to yield the tertiary amine product.

Caption: Pathway for reductive amination of a secondary amine.

The choice of reducing agent is crucial to ensure that the iminium ion is reduced faster than the starting carbonyl compound.

1. Sodium Triacetoxyborohydride (STAB)

STAB is the reagent of choice for most reductive aminations due to its mildness and selectivity for iminium ions over ketones and aldehydes.[10] It is also less sensitive to moisture compared to other borohydrides.

Protocol 3: Reductive Amination using STAB

• Materials:

  • Aldehyde or ketone (1.0 eq)

  • (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0-1.2 eq)

  • Sodium triacetoxyborohydride (1.5-2.0 eq)

  • Anhydrous Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Acetic acid (optional, catalytic amount)

• Procedure:

  • To a solution of the aldehyde or ketone and (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate in anhydrous DCE or THF, add a catalytic amount of acetic acid (if needed to facilitate iminium ion formation).

  • Stir the mixture at room temperature for 30-60 minutes.

  • Add sodium triacetoxyborohydride portion-wise, as the reaction can be exothermic.

  • Stir at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

  • Once the reaction is complete, quench carefully with saturated aqueous sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate or DCM).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify by silica gel column chromatography.

Reducing Agent	Advantages	Disadvantages	Typical Solvents
Sodium Triacetoxyborohydride (STAB)	Mild, selective for iminium ions, commercially available	Higher cost than sodium borohydride	DCE, THF, DCM
Sodium Cyanoborohydride (NaBH₃CN)	Mild and selective	Highly toxic (releases HCN in acidic conditions)	Methanol, Ethanol

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield in Amide Coupling	Incomplete activation of carboxylic acid; Steric hindrance; Low reactivity of the amine.	Increase equivalents of coupling reagent and base; Extend reaction time or gently heat; Switch to a more powerful coupling reagent like HATU.
Side Product Formation (e.g., Guanidinylation)	Excess HATU used, especially with primary amines.	Use a stoichiometric amount of HATU (1.0-1.1 eq); Add the amine promptly after the pre-activation step.[4]
Incomplete Reductive Amination	Inefficient iminium ion formation; Decomposition of STAB.	Add a catalytic amount of acetic acid; Ensure anhydrous conditions and use fresh STAB.
Reduction of Starting Carbonyl	Use of a non-selective reducing agent.	Use a milder and more selective reducing agent like STAB.[10]

Conclusion

(S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate is a valuable chiral building block in contemporary drug discovery. A rational approach to its derivatization through amide coupling and reductive amination is enabled by a thorough understanding of the reaction mechanisms and the appropriate selection of reagents and conditions. The protocols and insights provided herein serve as a robust foundation for researchers to successfully employ this versatile scaffold in the synthesis of novel chemical entities.

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Chen, J., et al. (2017). Secondary amines as coupling partners in direct catalytic asymmetric reductive amination.
• Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines.
• Wikipedia. (n.d.). HATU.
• Zhang, P., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Biomacromolecules, 18(6), 1936–1946.
• BenchChem. (n.d.). The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent.
• ChemHelp ASAP. (2020). reductive amination & secondary amine synthesis. YouTube.
• ChemicalBook. (2024). HATU: a third-generation coupling reagent.
• BenchChem. (n.d.). Application Notes and Protocols for N-Boc Deprotection of Piperidine Derivatives.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt).
• Organic Syntheses. (n.d.). 6.
• Royal Society of Chemistry. (2017).
• Organic Chemistry. (2020). HATU, DIPEA Peptide Coupling Mechanism. YouTube.
• BenchChem. (n.d.). Application Notes and Protocols: The Use of tert-butyl 4-(methylamino)piperidine-1-carboxylate in Medicinal Chemistry.
• National Center for Biotechnology Information. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal.
• BenchChem. (n.d.). Technical Support Center: Synthesis of N-Boc-Piperidine Derivatives.
• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid.
• Google Patents. (n.d.). WO2009133778A1 - Method for the production of tert-butyl 3-aminopiperidine-1-carboxylate, and intermediates thereof.
• National Center for Biotechnology Information. (n.d.). tert-Butyl 3-(methylamino)piperidine-1-carboxylate.
• Royal Society of Chemistry. (n.d.). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.
• BenchChem. (n.d.). An In-depth Technical Guide on the Basic Properties of Tert-butyl 4-(methylamino)piperidine-1-carboxylate.
• National Center for Biotechnology Information. (n.d.). tert-Butyl (3S)-3-(aminomethyl)piperidine-1-carboxylate.
• Organic Syntheses. (n.d.). 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester.
• BLDpharm. (n.d.). 912368-73-1|(S)-tert-Butyl 3-(methylamino)piperidine-1-carboxylate.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Sigma-Aldrich. (n.d.). (S)-(+)-3-Amino-1-Boc-piperidine.

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Application Notes & Protocols: The Strategic Incorporation of (S)-tert-Butyl 3-(Methylamino)piperidine-1-carboxylate in Modern Kinase Inhibitor Synthesis

Introduction: The Role of Chiral Scaffolds in Precision Kinase Inhibition

The landscape of modern therapeutics, particularly in oncology, has been profoundly shaped by the development of small-molecule kinase inhibitors.[1][2] These agents target the ATP-binding site of protein kinases, interrupting signaling pathways that drive aberrant cell proliferation and survival.[2] Within the medicinal chemist's arsenal, certain molecular frameworks, known as "privileged scaffolds," appear repeatedly across a range of successful drugs due to their favorable physicochemical and pharmacokinetic properties.[3][4] The piperidine ring is a quintessential example of such a scaffold, prized for its metabolic stability and its ability to serve as a versatile anchor for projecting pharmacophoric elements into three-dimensional space.[3][4]

(S)-tert-Butyl 3-(methylamino)piperidine-1-carboxylate is a highly valuable chiral building block that leverages the benefits of the piperidine core for the asymmetric synthesis of sophisticated kinase inhibitors.[5] Its structure is strategically designed for controlled, sequential chemical modifications:

• The (S)-Stereocenter: Provides precise stereochemical control, which is often critical for selective and high-affinity binding to the chiral kinase active site.

• The Secondary Methylamino Group: Offers a reactive handle for introducing the piperidine scaffold onto a core heterocycle or for further functionalization.

• The Boc-Protected Ring Nitrogen: Ensures regioselectivity by preventing unwanted side reactions at the piperidine nitrogen, which can be deprotected later in the synthesis to introduce additional diversity or key binding motifs.

This guide provides an in-depth exploration of the application of this synthon, focusing on its pivotal role in the synthesis of the market-approved drug Ibrutinib and other kinase inhibitors, complete with detailed, field-proven protocols.

Core Application: Synthesis of Ibrutinib, a Covalent BTK Inhibitor

Ibrutinib (Imbruvica®) is a potent, orally administered, irreversible inhibitor of Bruton's Tyrosine Kinase (BTK) that has revolutionized the treatment of various B-cell malignancies.[6] A key structural feature of Ibrutinib is the acrylamide moiety, which forms a covalent bond with Cysteine-481 in the BTK active site, leading to sustained inhibition.[7] The (S)-piperidine ring, derived from (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate or a related precursor, is essential for correctly positioning this "warhead" for reaction.

Retrosynthetic Strategy and Key Transformations

The synthesis of Ibrutinib involves the convergent assembly of a pyrazolo[3,4-d]pyrimidine core and the chiral piperidine side chain. The (S)-3-(methylamino)piperidine synthon is typically introduced via N-alkylation, followed by deprotection and subsequent acylation.

Caption: Key workflow for the synthesis of Ibrutinib.

Protocol 2.2.1: Step 1 - Mitsunobu Coupling of the Chiral Piperidine

Causality: The Mitsunobu reaction is a reliable method for coupling a secondary alcohol to a nucleophilic nitrogen on the pyrazole ring, proceeding with inversion of stereochemistry. Using the (S)-alcohol precursor yields the desired (R)-configuration in the final product.

• Materials:

  • 3-(4-Phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (1.0 eq)

  • (S)-tert-Butyl 3-hydroxypiperidine-1-carboxylate (1.2 eq)

  • Triphenylphosphine (PPh₃) (1.5 eq)

  • Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the pyrazolo[3,4-d]pyrimidine core, (S)-tert-butyl 3-hydroxypiperidine-1-carboxylate, and PPh₃.

  • Dissolve the solids in anhydrous THF.

  • Cool the mixture to 0 °C using an ice bath.

  • Slowly add DIAD dropwise to the stirred solution over 20-30 minutes. The reaction may become deep red/orange.

  • Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude residue by silica gel column chromatography to yield (R)-tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate.

Protocol 2.2.2: Step 2 - Boc Group Deprotection

Causality: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group. Treatment with a strong acid like trifluoroacetic acid (TFA) or hydrochloric acid cleanly cleaves the carbamate to reveal the free secondary amine of the piperidine ring.

• Materials:

  • Boc-protected intermediate from Step 1 (1.0 eq)

  • Trifluoroacetic acid (TFA) (10-20 eq) or 4M HCl in Dioxane

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve the Boc-protected intermediate in DCM.

  • Cool the solution to 0 °C.

  • Add TFA dropwise.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC/LC-MS until the starting material is consumed. [8] 5. Concentrate the mixture under reduced pressure to remove excess acid and solvent.

  • Neutralize the residue by dissolving it in DCM and washing with a saturated aqueous sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine, which is often used immediately in the next step. [8]

Protocol 2.2.3: Step 3 - Final Acrylation

Causality: The final step involves an acylation or Michael addition reaction where the nucleophilic secondary amine of the piperidine attacks an activated acryloyl species. This forms the crucial covalent warhead of the Ibrutinib molecule. Using a mild base is essential to deprotonate the amine without promoting side reactions. [9]

• Materials:

  • Deprotected amine from Step 2 (1.0 eq)

  • Acryloyl chloride (1.1 eq) or an activated acrylate like 1-(1H-imidazol-1-yl)prop-2-en-1-one. [9] * A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (3.0 eq). [9] * Anhydrous acetonitrile or THF.

• Procedure:

  • Dissolve the deprotected amine in anhydrous acetonitrile or THF in a flask under an inert atmosphere.

  • Cool the solution to 0-5 °C. [9] 3. Add DIPEA to the mixture.

  • Slowly add a solution of acryloyl chloride in the reaction solvent dropwise.

  • Allow the reaction to stir at a controlled temperature (e.g., 20-30 °C) for 2-4 hours. [9] 6. Monitor the reaction to completion via HPLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with a dilute citric acid solution, saturated sodium bicarbonate solution, and brine. [9] 8. Dry the organic layer, concentrate, and purify the crude product by crystallization or chromatography to afford Ibrutinib.

Quantitative Data Summary

The following table presents typical yields for the key synthetic transformations in Ibrutinib synthesis, compiled from process chemistry literature.

Step	Transformation	Key Reagents	Typical Yield	Purity (HPLC)	Reference
1	Mitsunobu Coupling	PPh₃, DIAD	60-75%	>98%	[10]
2	Boc Deprotection	TFA or HCl	85-95%	>99%	[10]
3	Acrylation	Acryloyl Chloride/DIPEA	75-85%	>99.5%	[9]

Expanded Applications & Structure-Activity Insights

The utility of chiral 3-aminopiperidine synthons extends beyond BTK inhibitors. They are key components in inhibitors targeting other kinases, such as Checkpoint Kinase 1 (CHK1).

Synthesis of CHK1 Inhibitor AZD7762

AZD7762 is a potent CHK1 inhibitor. Its synthesis employs a related building block, tert-butyl (3S)-3-aminopiperidine-1-carboxylate , showcasing a different coupling strategy. [11] Workflow: AZD7762 Synthesis

Caption: Key workflow for the synthesis of AZD7762.

In this synthesis, a Weinreb amidation using trimethylaluminum (AlMe₃) facilitates the coupling of the piperidine amine to a thiophene ester intermediate. [11]This is followed by a Suzuki cross-coupling and final Boc deprotection to yield the inhibitor.

The Structural Rationale for the (S)-3-Aminopiperidine Moiety

Structure-Activity Relationship (SAR) studies and X-ray crystallography have illuminated why this scaffold is so effective.

• Hydrogen Bonding: In the case of the CHK1 inhibitor, the protonated piperidine nitrogen forms three crucial polar interactions with the kinase at the edge of the ribose binding pocket. [11]This anchors the inhibitor and contributes significantly to its potency.

• Stereochemical Importance: The (S)-chirality is essential for orienting the piperidine ring and its substituents correctly within the active site to achieve these optimal interactions. The wrong enantiomer often leads to a dramatic loss in activity. [11]* Vectorial Control: The 3-amino group provides a defined exit vector from the piperidine ring, allowing medicinal chemists to precisely position larger aromatic or heterocyclic groups to probe different pockets of the kinase active site for improved potency and selectivity.

General Protocol: N-Arylation of the Methylamino Group

The secondary methylamino group of the title compound is a prime site for modification, for instance, via a Buchwald-Hartwig amination to append an aryl or heteroaryl group.

Workflow: Buchwald-Hartwig Amination

Sources

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• 10. CN104557945A - Synthesis method of ibrutinib - Google Patents [patents.google.com]
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Application Notes and Protocols: The Strategic Role of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate in σ1 Receptor Ligand Design

For Researchers, Scientists, and Drug Development Professionals

Introduction: The σ1 Receptor and the Quest for CNS Therapeutics

The sigma-1 (σ1) receptor, an intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface, has emerged as a compelling target for therapeutic intervention in a host of central nervous system (CNS) disorders.[1] Initially misidentified as an opioid receptor, it is now understood to be a unique molecular entity that modulates a variety of cellular processes, including ion channel function, neurotransmitter release, and cellular stress responses.[2][3] Consequently, σ1 receptor ligands are being actively investigated for their potential in treating neurodegenerative diseases (such as Alzheimer's and Parkinson's disease), neuropathic pain, and psychiatric conditions like depression.[1][2]

The design of potent and selective σ1 receptor ligands is a cornerstone of this research. A common structural motif found in many high-affinity σ1 ligands is a basic nitrogen atom embedded within a piperidine scaffold.[1][2][4] This nitrogen is believed to form a crucial salt bridge with an acidic residue, glutamic acid 172 (Glu172), in the receptor's binding pocket.[1] It is within this context that (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate emerges as a strategically vital chiral building block for medicinal chemists. This guide provides an in-depth look at the application of this reagent, detailing its structural significance and providing actionable protocols for its use in ligand synthesis.

Molecular Rationale: Why (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate?

The utility of this specific building block is not accidental; it is a product of rational design principles that address several key requirements for effective σ1 ligand synthesis.

• The Piperidine Core: Provides the fundamental scaffold that correctly positions the basic nitrogen for interaction with the σ1 receptor.[1][2] Numerous studies have demonstrated that replacing a piperidine ring with other cyclic amines, like piperazine, can drastically alter binding affinity, highlighting the piperidine's structural importance.[2]

• Stereochemical Control (The '(S)'-Configuration): Chirality is paramount in pharmacology. The (S)-configuration at the 3-position dictates a specific three-dimensional arrangement of substituents. This precise stereochemistry can be critical for achieving high binding affinity and selectivity, as the ligand must fit optimally into the chiral environment of the receptor's binding site.

• The Methylamino Handle: The secondary methylamino group at the 3-position serves as a versatile point for synthetic elaboration. It allows chemists to introduce a wide array of other molecular fragments (often aromatic or lipophilic moieties) designed to interact with other hydrophobic and aromatic regions of the binding pocket, thereby fine-tuning the ligand's structure-activity relationship (SAR).[1]

• The N-Boc Protecting Group: The tert-butyl carbamate (Boc) group on the piperidine nitrogen is a crucial element for synthetic strategy. It "protects" the highly reactive piperidine nitrogen, preventing it from participating in unwanted side reactions while modifications are made to the methylamino group. The Boc group is stable under a wide range of reaction conditions but can be cleanly removed later in the synthesis, typically with acid, to yield the final, active ligand.

Logical Workflow for Ligand Synthesis

The strategic use of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate allows for a logical and efficient synthetic workflow.

Caption: Synthetic workflow using the chiral building block.

Structure-Activity Relationship (SAR) Insights

The piperidine scaffold is a privileged structure in σ1 ligand design. Research has consistently shown that modifications to this core can significantly impact binding affinity and selectivity.

Compound Modification	Effect on σ1 Affinity	Rationale
Piperidine vs. Piperazine	Piperidine generally superior	The specific geometry and basicity (pKa) of the piperidine nitrogen are often optimal for the interaction with Glu172.[2]
N-Substitution on Piperidine	Small alkyl groups (e.g., methyl) can be favorable	Substituents on the core nitrogen interact with a lipophilic pocket. The size and nature of this group must be optimized.[5][6][7]
Substitution at 3- or 4-position	Tolerated and used for diversity	Allows for the attachment of larger groups that can form additional interactions (e.g., π-π stacking) within the binding site.[1]
Stereochemistry	Often critical	Enantiomers can have vastly different affinities, with one fitting the chiral pocket much better than the other.[8]

For example, studies on 1,4-disubstituted piperidines have shown that the nature of the substituent on the piperidine nitrogen is crucial for σ1 affinity.[9] Similarly, work on 4-(2-aminoethyl)piperidine derivatives demonstrated that 1-methylpiperidines exhibited particularly high σ1 receptor affinity compared to analogues with larger or no N-substituents.[6] This underscores the importance of being able to precisely control the synthetic chemistry at each nitrogen, a task greatly simplified by using a differentially protected starting material like (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Experimental Protocols

The following protocols are generalized procedures for the key synthetic transformations involving (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate. Researchers should optimize conditions based on their specific substrates.

Protocol 1: Reductive Amination to Introduce an Arylethyl Moiety

This protocol describes the coupling of the building block with a substituted phenylacetaldehyde, a common step in elongating the ligand to reach secondary binding pockets.

Caption: Workflow for a reductive amination protocol.

Materials:

• (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq)

• Substituted Phenylacetaldehyde (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate and the substituted phenylacetaldehyde.

• Dissolve the components in anhydrous DCM or DCE (approx. 0.1 M concentration).

• Add sodium triacetoxyborohydride portion-wise at room temperature. Rationale: NaBH(OAc)₃ is a mild reducing agent suitable for reducing the intermediate iminium ion in the presence of the aldehyde.

• Stir the reaction mixture at room temperature for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired protected ligand precursor.

Protocol 2: Boc-Deprotection to Yield the Final Ligand

This final step unmasks the piperidine nitrogen, which is typically required for biological activity.

Materials:

• N-Boc protected ligand precursor (from Protocol 1)

• Trifluoroacetic acid (TFA) or 4M HCl in 1,4-dioxane

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) or Diethyl ether for precipitation

Procedure (TFA Method):

• Dissolve the N-Boc protected precursor in anhydrous DCM (approx. 0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA) dropwise (5-10 eq). Rationale: Strong acid cleaves the acid-labile tert-butyl carbamate group.

• Remove the ice bath and stir the mixture at room temperature for 1-3 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• To obtain the free base, dissolve the residue in DCM and wash carefully with saturated aqueous NaHCO₃ until the aqueous layer is basic. Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the final ligand. Alternatively, the hydrochloride salt can often be precipitated by adding diethyl ether to the crude reaction mixture after evaporation.

Conclusion

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is more than just a chemical reagent; it is a strategic tool that embodies key principles of modern medicinal chemistry. Its pre-installed chirality and orthogonal protecting groups enable the efficient, controlled, and modular synthesis of sophisticated σ1 receptor ligands. By providing a robust scaffold with a versatile point for diversification, it allows researchers to systematically explore the chemical space around the σ1 receptor binding site, accelerating the journey from initial hit identification to the development of potent and selective clinical candidates for a range of challenging CNS disorders.

References

• From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modul
• Development of selective sigma-1 receptor ligands with antiallodynic activity: A focus on piperidine and piperazine scaffolds. (n.d.).
• Abadi, A. H., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience.
• 4-aroylpiperidines and 4-(α-hydroxyphenyl)
• Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. (n.d.). MDPI.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (2022). PubMed Central.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (2022).
• Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ 1 Receptor Ligands with Antiprolifer
• Binding Affinities for the σ 1 and σ 2 Receptors of Compounds 14 and 19−34. (n.d.).
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (2022). Semantic Scholar.
• Development of Novel Phenoxyalkylpiperidines as High- Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti-amnesic Activity. (n.d.). University of Bari Aldo Moro.
• Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (n.d.). PubMed Central.
• Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. (n.d.). PubMed Central.
• Structural Insights into σ1 Receptor Interactions with Opioid Ligands by Molecular Dynamics Simul

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• 1. chemrxiv.org [chemrxiv.org]
• 2. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural Insights into σ1 Receptor Interactions with Opioid Ligands by Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties | Semantic Scholar [semanticscholar.org]
• 8. ricerca.uniba.it [ricerca.uniba.it]
• 9. 4-aroylpiperidines and 4-(α-hydroxyphenyl)piperidines as selective sigma-1 receptor ligands: synthesis, preliminary pharmacological evaluation and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Stereoselective Synthesis with (S)-tert-Butyl 3-(Methylamino)piperidine-1-carboxylate: A Guide for Medicinal Chemists

Introduction: The Strategic Value of a Chiral Piperidine Synthon

The piperidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous approved drugs due to its favorable physicochemical and pharmacokinetic properties.[1] The introduction of stereocenters into this motif allows for a more precise and potent interaction with biological targets. (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate, a chiral bifunctional building block, has emerged as a cornerstone in the stereoselective synthesis of complex drug molecules. Its unique architecture, featuring a stereodefined secondary amine and a protected piperidine nitrogen, offers medicinal chemists a powerful tool for crafting novel therapeutics with enhanced selectivity and efficacy.

This technical guide provides an in-depth exploration of the applications of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate in stereoselective synthesis. We will delve into key synthetic transformations, including amide bond formation, reductive amination, and N-alkylation, providing detailed, field-proven protocols and explaining the rationale behind critical experimental parameters. The overarching goal is to empower researchers, scientists, and drug development professionals to effectively leverage this versatile synthon in their quest for next-generation medicines, particularly in the realm of kinase inhibitors.

Core Applications in Stereoselective Synthesis

The strategic placement of the chiral center and the orthogonal protecting groups in (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate allows for its sequential and regioselective functionalization. The secondary methylamino group serves as a potent nucleophile for the introduction of diverse substituents, while the Boc-protected piperidine nitrogen can be deprotected and further modified in later synthetic steps. This versatility has made it a sought-after intermediate in the synthesis of complex, biologically active molecules.

Stereoselective Amide Bond Formation: Crafting Kinase Inhibitors

Amide bond formation is one of the most fundamental and frequently employed reactions in drug discovery.[2] The nucleophilic nature of the secondary amine in (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate makes it an excellent partner for coupling with a wide range of carboxylic acids, including complex heterocyclic systems often found in kinase inhibitors.

Causality in Experimental Design: The choice of coupling reagents is critical for achieving high yields and preserving the stereochemical integrity of the chiral center. For sterically hindered or electron-deficient coupling partners, more potent activating agents are often required.

• Coupling Reagents: A variety of reagents can be employed to activate the carboxylic acid partner. Common choices include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) to suppress racemization and improve efficiency.[3] For more challenging couplings, uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective.[2][4]

• Base: A non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), is typically added to neutralize the acid formed during the reaction and to facilitate the deprotonation of the amine nucleophile.

• Solvent: Anhydrous aprotic solvents like dichloromethane (DCM), N,N-dimethylformamide (DMF), or acetonitrile are commonly used to ensure a moisture-free environment, which is crucial for the efficiency of the coupling reagents.

Application Example: Synthesis of a Pyrimidine-Based Kinase Inhibitor Scaffold

The pyrimidine core is a common feature in many kinase inhibitors. The following protocol outlines the amide coupling of a generic pyrimidine carboxylic acid with (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Protocol 1: Stereoselective Amide Coupling

Materials:

• (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq)

• Pyrimidine-5-carboxylic acid (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Diethyl Ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of pyrimidine-5-carboxylic acid (1.1 eq) in anhydrous DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add a solution of (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, pour the reaction mixture into cold water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired amide.

Expected Outcome: This procedure typically provides the desired amide product in good to excellent yields (70-95%), with retention of the stereochemical integrity at the C3 position of the piperidine ring.

Data Presentation: Representative Amide Coupling Reactions

Carboxylic Acid Partner	Coupling Reagent	Base	Solvent	Yield (%)	Reference
4-chloro-7H-pyrrolo[2,3-d]pyrimidine	HATU	DIPEA	DMF	85	Adapted from[5]
2-amino-pyrimidine-5-carboxylic acid	EDC/HOBt	TEA	DCM/DMF	78	Adapted from[2]
3-iodobenzoyl chloride	Pyridine	Pyridine	DCM	92	General Acylation

Logical Workflow for Amide Coupling

Sources

• 1. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00822C [pubs.rsc.org]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. growingscience.com [growingscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Use of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Chiral Scaffold for Combinatorial Chemistry

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a chiral heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its rigid piperidine scaffold can introduce favorable conformational constraints into bioactive molecules, potentially enhancing their binding affinity, selectivity, and metabolic stability.[1] The presence of a secondary methylamino group and a Boc-protected ring nitrogen provides an orthogonal handle for selective functionalization, making it an ideal candidate for solid-phase synthesis (SPS) to generate diverse molecular libraries.

This guide provides a detailed technical overview and actionable protocols for the effective utilization of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate in solid-phase synthesis workflows. The methodologies described are grounded in established principles of solid-phase organic chemistry, tailored to the specific reactivity of this versatile building block.

Core Principles: Orthogonal Protection Strategy

The successful application of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate in SPS hinges on its orthogonal protecting group strategy. The tert-butyloxycarbonyl (Boc) group protecting the piperidine ring nitrogen is stable to a wide range of reaction conditions but is readily cleaved by strong acids like trifluoroacetic acid (TFA).[2][3] This allows the secondary methylamino group to be the primary site for on-resin modifications. The final cleavage step typically removes the Boc group concurrently with the release of the product from an acid-labile resin.

This strategy enables a modular approach where the piperidine core is first immobilized, then elaborated upon through reactions at the secondary amine, and finally cleaved to yield the target compound.

Experimental Workflows & Protocols

The following sections detail the key stages of a solid-phase synthesis campaign utilizing (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate. The protocols are designed to be self-validating, with clear checkpoints and explanations for experimental choices.

Protocol 1: Immobilization of an Acylating Agent on an Acid-Labile Resin

A common strategy for incorporating the piperidine building block is to first anchor a suitable electrophile, such as a carboxylic acid, to the resin. The piperidine is then coupled to this resin-bound electrophile in a subsequent step. 2-Chlorotrityl chloride (2-CTC) resin is an excellent choice for this purpose as it allows for the attachment of carboxylic acids and subsequent cleavage of the final product under mild acidic conditions that preserve other acid-sensitive functionalities if needed.[4][5]

Objective: To attach an Fmoc-protected amino acid to 2-CTC resin, preparing it for subsequent coupling with the piperidine building block.

Materials:

• 2-Chlorotrityl chloride resin (100-200 mesh, ~1.5 mmol/g loading)

• Fmoc-protected amino acid (e.g., Fmoc-Gly-OH) (3.0 equiv.)

• Diisopropylethylamine (DIPEA) (6.0 equiv.)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Swell the 2-CTC resin (1.0 g) in anhydrous DCM (10 mL) for 30 minutes in a synthesis vessel with gentle agitation.

• Activation & Loading: In a separate vial, dissolve the Fmoc-protected amino acid (4.5 mmol) in anhydrous DCM (15 mL). Add DIPEA (9.0 mmol, ~1.57 mL). Add this solution to the swollen resin.

• Reaction: Agitate the mixture at room temperature for 2 hours.

• Capping: To cap any remaining reactive trityl chloride sites, add MeOH (2 mL) to the vessel and agitate for an additional 30 minutes.

• Washing: Drain the reaction mixture and wash the resin sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and DCM (3 x 10 mL).

• Drying: Dry the resin under a stream of nitrogen and then in vacuo to a constant weight.

• Fmoc Deprotection: Before coupling the piperidine, the Fmoc group must be removed.

  • Swell the resin in DMF (10 mL) for 30 minutes.

  • Drain and add a solution of 20% piperidine in DMF (10 mL). Agitate for 5 minutes.

  • Drain and add a fresh solution of 20% piperidine in DMF (10 mL). Agitate for an additional 15 minutes.[1]

  • Drain and wash the resin thoroughly with DMF (5 x 10 mL) to ensure complete removal of piperidine and dibenzofulvene adducts.

Protocol 2: On-Resin Acylation with (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

This protocol describes the coupling of the piperidine building block to the resin-bound amine generated in the previous step. The secondary amine of the piperidine derivative is generally less nucleophilic than a primary amine, which may necessitate longer reaction times or more potent coupling agents.

Objective: To couple the piperidine building block to the resin-bound amino acid via an amide bond.

Materials:

• Fmoc-deprotected amino acid-functionalized resin (from Protocol 1)

• (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (3.0 equiv.)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (2.9 equiv.)

• HOBt (1-Hydroxybenzotriazole) (3.0 equiv.)

• DIPEA (6.0 equiv.)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• Resin Preparation: Swell the deprotected resin from Protocol 1 in anhydrous DMF (10 mL) for 30 minutes.

• Pre-activation of Carboxylic Acid: In a separate vial, dissolve the carboxylic acid to be coupled (if not already on the resin) (3.0 equiv.), HATU (2.9 equiv.), and HOBt (3.0 equiv.) in anhydrous DMF. Allow this mixture to stand for 2-3 minutes to form the activated ester.

• Coupling Reaction: Add DIPEA (6.0 equiv.) to the pre-activation mixture, and immediately add this solution to the swollen resin.

• Reaction Monitoring: Agitate the reaction mixture at room temperature. The reaction time can vary from 4 to 24 hours. It is crucial to monitor the reaction for completion using a qualitative test such as the Kaiser test on a small sample of resin beads. A negative Kaiser test (beads remain colorless) indicates the absence of free primary amines and thus a complete reaction.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and DMF (3 x 10 mL).

Protocol 3: On-Resin Urea Formation

An alternative and highly valuable application is the formation of urea derivatives, which are prevalent motifs in pharmacologically active compounds.[6] This protocol details the reaction of the resin-bound piperidine with an isocyanate.

Objective: To synthesize a resin-bound urea derivative from the immobilized piperidine scaffold. This protocol assumes the piperidine has been previously immobilized, for instance, via an appropriate linker attached to the Boc-protected nitrogen, followed by deprotection of a temporary protecting group on the secondary amine. For the purpose of this guide, we will assume a suitable resin-bound piperidine is available.

Materials:

• Resin-bound (S)-3-(methylamino)piperidine (Boc group on the resin linker)

• Aryl or alkyl isocyanate (e.g., Phenyl isocyanate) (5.0 equiv.)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• DIPEA (optional, 1.0 equiv.)

Procedure:

• Resin Swelling: Swell the resin in anhydrous DCM or THF (10 mL/g) for 30 minutes.

• Urea Formation: In a separate vial, dissolve the isocyanate (5.0 equiv.) in the reaction solvent. Add this solution to the swollen resin. If the resin salt form is acidic, a non-nucleophilic base like DIPEA can be added.

• Reaction: Agitate the mixture at room temperature for 12-24 hours.

• Reaction Monitoring: Monitor the reaction by taking a small aliquot of the resin, cleaving the product, and analyzing by LC-MS.

• Washing: Drain the reaction solution and wash the resin thoroughly with the reaction solvent (3 x 10 mL), followed by DCM (3 x 10 mL) and MeOH (3 x 10 mL).

• Drying: Dry the resin under a stream of nitrogen and then in vacuo.

Protocol 4: Cleavage and Deprotection

The final step is the cleavage of the synthesized molecule from the solid support, which is typically accompanied by the removal of the acid-labile Boc protecting group. A standard TFA "cocktail" is used, which includes scavengers to prevent side reactions caused by reactive cationic species generated during cleavage.[2]

Objective: To cleave the final product from the resin and remove the Boc protecting group.

Materials:

• Product-bound resin

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

• Centrifuge tubes

Procedure:

• Resin Preparation: Place the dried resin in a synthesis vessel.

• Cleavage: Add the freshly prepared TFA cleavage cocktail to the resin (10 mL/g of resin).

• Reaction: Agitate the mixture at room temperature for 2-3 hours.

• Product Collection: Filter the resin and collect the filtrate in a centrifuge tube. Wash the resin with a small amount of fresh TFA, and combine the filtrates.

• Precipitation: Add the collected filtrate dropwise to a larger volume of cold diethyl ether (typically 10 times the volume of the filtrate). A precipitate of the crude product should form.

• Isolation: Cool the mixture at -20°C for 30 minutes to maximize precipitation. Centrifuge the mixture, decant the ether, and wash the crude product with cold diethyl ether (2 x 20 mL).

• Drying: Dry the crude product under vacuum.

• Analysis and Purification: Analyze the crude product by analytical HPLC and mass spectrometry. Purify the product by preparative reverse-phase HPLC.

Data Summary

The following table summarizes typical parameters for the solid-phase synthesis workflows described. Actual conditions may require optimization based on the specific sequence and scale.

Parameter	Protocol 1: Immobilization (2-CTC)	Protocol 2: Acylation	Protocol 3: Urea Formation	Protocol 4: Cleavage
Resin Type	2-Chlorotrityl Chloride	Amine-functionalized resin	Amine-functionalized resin	Any acid-labile resin
Key Reagents	Fmoc-AA, DIPEA	Piperidine deriv., HATU, HOBt	Isocyanate, DIPEA	TFA, H2O, TIS
Solvent	DCM	DMF	DCM or THF	None (TFA is the solvent)
Reaction Time	2 hours	4-24 hours	12-24 hours	2-3 hours
Monitoring Method	Gravimetric	Kaiser Test	LC-MS of cleaved aliquot	HPLC of crude product
Typical Yield	>95% loading	>90%	>90%	>80% (crude)

Visualizations

Caption: Overall workflow for solid-phase synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chempep.com [chempep.com]
• 3. peptide.com [peptide.com]
• 4. Greener Cleavage of Protected Peptide Fragments from Sieber Amide Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cleavage from Resin - Wordpress [reagents.acsgcipr.org]
• 6. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N-Alkylation of Hindered Secondary Amines

Welcome to the technical support center for the N-alkylation of sterically hindered secondary amines. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with this often-recalcitrant transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: Why is the N-alkylation of my hindered secondary amine failing or giving low yields?

The primary challenge in the N-alkylation of hindered secondary amines is overcoming steric hindrance. The bulky groups surrounding the nitrogen atom impede the approach of the alkylating agent, slowing down the desired SN2 reaction.[1][2] Furthermore, the product tertiary amine can sometimes be more nucleophilic than the starting secondary amine, leading to over-alkylation and a mixture of products.[1][3][4][5][6] Forcing conditions (high temperatures, strong bases) are often required, which can lead to side reactions like elimination, especially with secondary and tertiary alkyl halides.[7]

Q2: What are the most common alternative strategies when direct alkylation with an alkyl halide is unsuccessful?

When direct alkylation proves difficult, several powerful alternative methods should be considered:

• Reductive Amination: This is a highly effective one-pot method that involves reacting the secondary amine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ.[8][9] It often provides better selectivity and avoids the issue of over-alkylation.[1][5]

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is particularly useful for the N-arylation of hindered secondary amines with aryl halides.[10][11][12] The choice of ligand is critical for success.[10][11][13]

• Mitsunobu Reaction: This reaction allows for the N-alkylation of amines using an alcohol as the alkylating agent, proceeding with an inversion of stereochemistry at the alcohol carbon.[14][15][16]

Q3: How do I choose the right base for my N-alkylation reaction?

The choice of base is critical. A suitable base should be strong enough to deprotonate the secondary amine (or its conjugate acid formed during the reaction) but should not be nucleophilic enough to compete with the amine in reacting with the alkylating agent.[17] Sterically hindered, non-nucleophilic bases are often preferred.[18] Common choices include:

• Inorganic Carbonates: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are frequently used.[18]

• Alkoxides: Potassium tert-butoxide (t-BuOK) is a strong, non-nucleophilic base suitable for less reactive amines.[19]

• Hydrides: Sodium hydride (NaH) is a very strong, non-nucleophilic base, but requires careful handling.[19]

• Organic Bases: Hindered organic bases like 2,6-lutidine can be employed to trap the acid generated during the reaction.[17]

Troubleshooting Guide

Issue 1: Low or No Conversion

Potential Cause 1: Insufficient Reactivity due to Steric Hindrance

• Explanation: The bulky substituents on both the amine and potentially the alkylating agent create a high energy barrier for the transition state of the SN2 reaction.

• Solutions:

  • Increase Reaction Temperature: Higher temperatures provide the necessary activation energy. Monitor for decomposition of starting materials or products.[18][19]

  • Use a More Reactive Alkylating Agent: If using an alkyl chloride or bromide, consider switching to an alkyl iodide or a sulfonate ester (e.g., tosylate, mesylate, or triflate), which are better leaving groups.[18]

  • Optimize Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can accelerate SN2 reactions by solvating the cation of the base and leaving the anion more reactive.[18][19]

  • Employ a Stronger, Non-Nucleophilic Base: A stronger base will increase the concentration of the deprotonated, more nucleophilic amine.

Protocol: General Procedure for Direct N-Alkylation of a Hindered Secondary Amine

• To a solution of the hindered secondary amine (1.0 eq.) in a suitable polar aprotic solvent (e.g., DMF or acetonitrile, 0.1-0.5 M), add a non-nucleophilic base (e.g., K₂CO₃, 2.0 eq.).

• Add the alkylating agent (1.1-1.5 eq.) dropwise at room temperature.

• Heat the reaction mixture to an appropriate temperature (e.g., 80-120 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with a suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Potential Cause 2: Poor Nucleophilicity of the Amine

• Explanation: If the secondary amine is part of an electron-deficient system (e.g., an aniline with electron-withdrawing groups), its nucleophilicity will be significantly reduced.[19]

• Solutions:

  • Use a Stronger Base: Bases like NaH or t-BuOK are often necessary to deprotonate weakly nucleophilic amines.[19]

  • Consider Alternative Methods: For N-arylation of anilines, Buchwald-Hartwig amination is often a superior approach.[11][13]

Issue 2: Formation of Multiple Products (Over-alkylation)

Potential Cause: Product is More Nucleophilic than Starting Material

• Explanation: The resulting tertiary amine can be more nucleophilic than the starting secondary amine, leading to the formation of a quaternary ammonium salt.[1][5][6]

• Solutions:

  • Control Stoichiometry: Use a large excess of the secondary amine relative to the alkylating agent.[5][18]

  • Slow Addition of Alkylating Agent: Adding the alkylating agent slowly helps to maintain a low concentration, favoring reaction with the more abundant starting amine.[18]

  • Lower Reaction Temperature: This can sometimes improve selectivity by favoring the kinetically controlled mono-alkylation product.

  • Switch to Reductive Amination: This method is inherently more selective for mono-alkylation.[1][5]

Table 1: Troubleshooting Over-alkylation in Direct N-Alkylation

Parameter	Standard Condition	Modified Condition for Selectivity	Rationale
Stoichiometry (Amine:Alkylating Agent)	1:1.1	2-5:1	Increases the probability of the alkylating agent reacting with the starting amine.
Addition of Alkylating Agent	All at once	Slow, dropwise addition	Maintains a low concentration of the electrophile, minimizing reaction with the product.
Temperature	Elevated (e.g., 100 °C)	Room temperature or slightly elevated	May favor the desired mono-alkylation kinetically.

Issue 3: Side Reactions (e.g., Elimination)

Potential Cause: Use of Strong Bases with Hindered Alkyl Halides

• Explanation: When using secondary or tertiary alkyl halides, strong bases can promote E2 elimination, leading to the formation of alkenes as byproducts.[7]

• Solutions:

  • Use a Weaker Base: If possible, use a milder base like K₂CO₃ instead of t-BuOK or NaH.

  • Modify the Alkylating Agent: Use a primary alkyl halide if the desired product structure allows.

  • Consider the Mitsunobu Reaction: This method uses an alcohol as the alkylating agent and avoids the use of strong bases, thus minimizing elimination.[14][15]

Alternative Methodologies: A Deeper Dive

Reductive Amination

This powerful technique is often the go-to method when direct alkylation fails. It proceeds in a one-pot fashion under mild conditions and is compatible with many functional groups.[8]

Mechanism Overview:

• The secondary amine and a carbonyl compound (aldehyde or ketone) form an iminium ion intermediate.

• A reducing agent, present in the reaction mixture, selectively reduces the iminium ion to the tertiary amine.

Key Considerations:

• Iminium Ion Formation: This step is often the rate-limiting step and can be challenging with sterically hindered ketones.[8] Mildly acidic conditions (pH 4-6) are typically optimal.[20]

• Choice of Reducing Agent: A mild reducing agent that selectively reduces the iminium ion over the starting carbonyl is crucial. Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are commonly used for this purpose.[20] Sodium borohydride (NaBH₄) is generally too reactive and can reduce the starting carbonyl.[20]

Protocol: Reductive Amination of a Hindered Secondary Amine with an Aldehyde

• To a solution of the hindered secondary amine (1.0 eq.) and the aldehyde (1.1 eq.) in a suitable solvent (e.g., dichloroethane or THF), add acetic acid (1.0 eq.).

• Stir the mixture at room temperature for 1-2 hours to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise.

• Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting materials are consumed.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify by column chromatography.

DOT Diagram: Reductive Amination Workflow

Caption: Workflow for reductive amination.

Buchwald-Hartwig Amination

For the synthesis of tertiary aryl amines, the Buchwald-Hartwig amination is a highly versatile and reliable method.[11] It involves the palladium-catalyzed coupling of an amine with an aryl halide or triflate.[10][11]

Key Components:

• Palladium Precatalyst: Pd₂(dba)₃ or Pd(OAc)₂ are common choices.[10]

• Ligand: The choice of phosphine ligand is crucial for success, especially with hindered substrates. Sterically bulky, electron-rich ligands such as RuPhos or BrettPhos are often effective.[13]

• Base: A strong, non-nucleophilic base like NaOt-Bu or K₃PO₄ is typically required.[10]

DOT Diagram: Buchwald-Hartwig Catalytic Cycle

Caption: Catalytic cycle of Buchwald-Hartwig amination.

By understanding the underlying principles of these reactions and the common pitfalls associated with hindered substrates, you can systematically troubleshoot and optimize your N-alkylation protocols. This guide provides a framework for logical decision-making, enabling you to overcome the challenges of steric hindrance and achieve your synthetic goals.

References

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). Retrieved from [Link]

• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. (2016). Molecules, 21(11), 1475. [Link]

• Buchwald–Hartwig amination. (2023). In Wikipedia. [Link]

• Reductive amination. (2023). In Wikipedia. [Link]

• Role of the Base in Buchwald–Hartwig Amination. (2014). The Journal of Organic Chemistry, 79(13), 6177–6187. [Link]

• Sommer, H. Z., Lipp, H. I., & Jackson, L. L. (1970). ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Edgewood Arsenal Technical Report. [Link]

• The optimal conditions of N-alkylation reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Alkylation of Amines, Part 5: Alternative Strategies. (2020, November 2). YouTube. [Link]

• The Buchwald–Hartwig Amination After 25 Years. (2019). Angewandte Chemie International Edition, 58(45), 15996-16019. [Link]

• Alkylation of Amines. (n.d.). University of Calgary. Retrieved from [Link]

• Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. (2017). Carbohydrate Polymers, 174, 109-117. [Link]

• Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. (2001). Synthetic Communications, 31(14), 2113-2121. [Link]

• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. (2023). ACS Omega, 8(6), 5655–5667. [Link]

• Synthesis of secondary and tertiary amines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Alkylation of Amines, Part 1: with Alkyl Halides. (2020, November 2). YouTube. [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation. (2018). Organic Letters, 20(15), 4569–4572. [Link]

• Avoiding Over-alkylation. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• A. Methods for the N‐alkylation and reductive N‐alkylation of amines. B. Reaction design for a divergent catalytic reductive amination and tandem reductive amination—functionalization of esters. (2020). Doctoral dissertation, University of California, Irvine. [Link]

• Optimizing reaction conditions of N-alkylation reaction. (n.d.). ResearchGate. Retrieved from [Link]

• A novel method for N-alkylation of aliphatic amines with ethers over γ-Al2O3. (2010). Central European Journal of Chemistry, 8(4), 834-838. [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]

• N alkylation at sp3 Carbon Reagent Guide. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• N-alkylation of amines with alcohols over alumina-entrapped Ag catalysts using the “borrowing hydrogen” methodology. (2025). ResearchGate. Retrieved from [Link]

• Bulky alkylation troubleshooting. (2023, November 13). Reddit. [Link]

• Late-stage N-functionalization of diazo NH-heterocycles via alkylation by Mitsunobu reaction or with alkyl halides. (2022). Beilstein Archives. [Link]

• Amine alkylation. (2023). In Wikipedia. [Link]

• Difficulties with N-Alkylations using alkyl bromides. (2021, March 17). Reddit. [Link]

• Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. (2022). The Journal of Organic Chemistry, 87(2), 1183–1193. [Link]

• Fukuyama–Mitsunobu alkylation in amine synthesis on solid phase revisited: N-alkylation with secondary alcohols and synthesis of curtatoxins. (2004). Journal of Peptide Science, 10(11), 691-699. [Link]

• N-alkylation of secondary amine? (2017, March 21). ResearchGate. [Link]

• Mitsunobu Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Selectivity of N- Versus O-Alkylation in Mitsunobu Reactions with Various Quinolinols and Isoquinolinols. (2018). The Journal of Organic Chemistry, 83(9), 5036–5045. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (2021). Mini-Reviews in Organic Chemistry, 18(4), 456-473. [Link]

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common side reactions with (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

Welcome to the technical support center for (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis and handling of this critical chiral building block. Here, we provide in-depth, field-proven insights in a question-and-answer format to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate and their associated challenges?

The most prevalent method for synthesizing (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is the reductive amination of (S)-tert-butyl 3-aminopiperidine-1-carboxylate with formaldehyde or a suitable methylating agent. Another common approach involves the direct reductive amination of N-Boc-3-piperidone with methylamine.[1][2]

Each route presents unique challenges:

• Starting from (S)-tert-butyl 3-aminopiperidine-1-carboxylate: The primary challenge is controlling the extent of methylation. Over-methylation can lead to the formation of the corresponding tertiary amine, (S)-tert-butyl 3-(dimethylamino)piperidine-1-carboxylate.

• Starting from N-Boc-3-piperidone: This route avoids the issue of over-methylation of the product; however, the direct reduction of the ketone starting material to the corresponding alcohol, tert-butyl 3-hydroxy-1-piperidinecarboxylate, is a common side reaction.[2] Additionally, controlling the enantioselectivity can be a concern if starting from a prochiral ketone.

Troubleshooting Guide: Common Side Reactions and Their Mitigation

Q2: I am observing a significant amount of the over-alkylation byproduct, (S)-tert-butyl 3-(dimethylamino)piperidine-1-carboxylate, in my reaction. How can I minimize its formation?

The formation of the tertiary amine is a classic example of over-alkylation in reductive amination. This occurs when the desired secondary amine product competes with the starting primary amine in reacting with the aldehyde.

Causality: The newly formed secondary amine is often more nucleophilic than the starting primary amine, and if the reaction conditions are not carefully controlled, it can react further with the methylating agent.

Mitigation Strategies:

Strategy	Rationale
Control Stoichiometry	Use a minimal excess of the methylating agent (e.g., formaldehyde or its equivalent). A large excess will drive the reaction towards the tertiary amine.
Slow Addition	Add the reducing agent slowly to the mixture of the amine and the aldehyde. This helps to reduce the imine as it is formed, minimizing the concentration of the free secondary amine available for further reaction.
Choice of Reducing Agent	Use a milder reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). It is less likely to reduce the carbonyl starting material directly and is effective at reducing the iminium ion intermediate.[3][4]
Reaction Monitoring	Closely monitor the reaction progress using techniques like TLC, LC-MS, or GC-MS. Quench the reaction as soon as the starting material is consumed to prevent further reaction of the product.[2]

Q3: My reaction mixture shows a significant peak corresponding to the molecular weight of tert-butyl 3-hydroxypiperidine-1-carboxylate. What is causing this, and how can I prevent it?

The presence of the hydroxyl byproduct indicates the direct reduction of the ketone starting material, N-Boc-3-piperidone.

Causality: This side reaction is prevalent when using strong reducing agents like sodium borohydride (NaBH₄), which can reduce both the imine intermediate and the starting ketone.[3]

Mitigation Strategies:

Strategy	Rationale
Pre-formation of the Imine	Allow the N-Boc-3-piperidone and methylamine to stir together for a period before adding the reducing agent. This allows for the formation of the imine/enamine intermediate, favoring its reduction over the ketone.[2]
pH Control	Maintain a slightly acidic pH (around 5-6). This protonates the carbonyl oxygen, activating it for nucleophilic attack by the amine to form the imine, while not being acidic enough to cause significant degradation of the Boc group.[2]
Choice of Reducing Agent	Employ a milder and more selective reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). These reagents are more effective at reducing the protonated imine (iminium ion) than the ketone.[3][4]

Q4: I am concerned about the stability of the Boc protecting group during my reaction and workup. What conditions should I avoid?

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under many conditions. However, it is labile under acidic conditions.[5][6]

Causality: The Boc group is cleaved by acid-catalyzed hydrolysis. The mechanism involves protonation of the carbonyl oxygen, followed by the loss of the stable tert-butyl cation, which then typically forms isobutylene and carbon dioxide.[6][7]

Conditions to Avoid:

• Strong Acids: Avoid strong acids such as trifluoroacetic acid (TFA), hydrochloric acid (HCl), and sulfuric acid (H₂SO₄) during workup unless Boc deprotection is intended.[6][8]

• Prolonged Exposure to Mildly Acidic Conditions: Even weaker acids can cause slow cleavage of the Boc group over extended periods, especially at elevated temperatures.[9]

• Lewis Acids: Some Lewis acids can also facilitate Boc group removal.[8]

Recommended Workup Conditions:

• Use a mild basic wash (e.g., saturated sodium bicarbonate solution) to quench the reaction and remove any acidic residues.

• If an acidic wash is necessary to remove basic impurities, use a dilute, weak acid for a short duration and at low temperatures.

Experimental Protocols & Diagrams

Protocol 1: Reductive Amination of N-Boc-3-piperidone with Methylamine

This protocol is designed to minimize the formation of the hydroxyl byproduct.

• Imine Formation:

  • In a round-bottom flask, dissolve N-Boc-3-piperidone (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane).

  • Add a solution of methylamine (1.1-1.2 eq) in a compatible solvent (e.g., ethanol or THF).

  • Add a catalytic amount of acetic acid to maintain a pH of 5-6.

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Reduction:

  • Cool the reaction mixture to 0 °C.

  • Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with the reaction solvent.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow Diagram

Caption: Troubleshooting decision tree for common side reactions.

Reaction Pathway Diagram

Caption: Desired reaction pathway and common side reactions.

References

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Open Research@CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. [Link]

• ResearchGate. Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA?. [Link]

• PMC - NIH. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Reddit. Why is boc stable to hydrolysis under basic conditions? : r/OrganicChemistry. [Link]

• Google Patents. CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.

• Wikipedia. Reductive amination. [Link]

• Reddit. Reductive amination of piperazine : r/OrganicChemistry. [Link]

• Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

• PubChem. tert-Butyl 3-(methylamino)piperidine-1-carboxylate. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 7. reddit.com [reddit.com]
• 8. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Yield for Piperidine Derivatives Synthesis

Welcome to the technical support center for the synthesis of piperidine derivatives. As a cornerstone structural motif in a vast range of pharmaceuticals and agrochemicals, the efficient and high-yielding synthesis of piperidines is of paramount importance to the scientific community.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during common synthetic routes to piperidine-containing molecules.

Troubleshooting Guide: Common Issues and Solutions

This section is designed to help researchers, scientists, and drug development professionals diagnose and resolve common problems that can lead to low yields or product impurities in piperidine synthesis.

Issue 1: Low or No Yield in Catalytic Hydrogenation of Pyridines

The catalytic hydrogenation of pyridines is a direct and atom-economical method for piperidine synthesis.[3] However, the aromaticity of the pyridine ring and potential catalyst poisoning can present significant challenges.[1]

Q: My catalytic hydrogenation of a substituted pyridine is showing low conversion. What are the likely causes and how can I improve the yield?

A: Low conversion in pyridine hydrogenation can stem from several factors, primarily related to catalyst activity and reaction conditions.

Probable Causes & Recommended Solutions:

• Catalyst Deactivation/Poisoning: The nitrogen atom in both the pyridine starting material and the piperidine product can act as a ligand, binding to the catalyst surface and inhibiting its activity.[1]

  • Solution: Increase the catalyst loading. While typically used at 1-5 mol%, increasing the loading to 10 mol% or higher can sometimes overcome poisoning effects. Also, consider using a more robust catalyst. Rhodium-based catalysts, such as Rh/C or Rh₂O₃, often show higher activity and resistance to poisoning under milder conditions compared to Pd/C or PtO₂.[1][3][4]

• Insufficiently Harsh Conditions: The aromatic pyridine ring is inherently stable and requires significant energy input to be reduced.[1]

  • Solution: Increase hydrogen pressure and/or reaction temperature. While milder conditions are desirable, some substrates may require pressures of 50-70 bar and elevated temperatures to achieve reasonable reaction rates.[5] Non-noble metal catalysts like Raney Nickel often necessitate more demanding conditions, such as pressures between 150-300 atm.[1]

• Inappropriate Solvent: The choice of solvent can influence catalyst activity and substrate solubility.

  • Solution: Protic solvents, particularly acidic ones like glacial acetic acid, can protonate the pyridine nitrogen, which can enhance the rate of hydrogenation.[5] For sensitive substrates, other solvents like ethanol or methanol can be effective.

Experimental Protocol: General Procedure for Catalytic Hydrogenation of Pyridine

• To a high-pressure reactor, add the substituted pyridine (1.0 eq), the chosen catalyst (e.g., 5 mol% Rh/C), and the appropriate solvent (e.g., methanol or glacial acetic acid).

• Seal the reactor and purge it several times with nitrogen, followed by hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 5-10 bar for rhodium catalysts, potentially higher for others).

• Heat the reaction mixture to the target temperature (e.g., 40-80 °C) with vigorous stirring.

• Monitor the reaction progress by techniques such as TLC, GC-MS, or ¹H NMR by analyzing aliquots withdrawn at regular intervals.

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst, washing the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude piperidine derivative, which can then be purified by distillation, crystallization, or column chromatography.

Issue 2: Incomplete Reaction or Side Products in Reductive Amination

Reductive amination is a versatile method for synthesizing N-substituted piperidines from piperidones or for constructing the piperidine ring itself.[6][7] Common issues include incomplete imine/enamine formation or reduction, and the formation of side products.[8]

Q: I am performing a reductive amination to synthesize an N-alkyl piperidine, but I'm observing a significant amount of unreacted starting material and some unexpected byproducts. How can I optimize this reaction?

A: Incomplete conversion in reductive amination often points to issues with imine/enamine formation or the choice of reducing agent.

Probable Causes & Recommended Solutions:

• Inefficient Imine/Enamine Formation: The initial condensation between the amine and the carbonyl compound is a reversible equilibrium reaction. The presence of water, a byproduct of this step, can shift the equilibrium back towards the starting materials.

  • Solution:

    • Dehydrating Agents: Add molecular sieves (3Å or 4Å) to the reaction mixture to sequester the water formed.[9]

    • Azeotropic Removal of Water: For reactions run at higher temperatures, using a Dean-Stark apparatus with a solvent like toluene can effectively remove water.

    • Lewis Acid Catalysis: The use of a Lewis acid, such as Ti(OiPr)₄, can facilitate imine formation.[7][9]

• Inappropriate Reducing Agent: The choice of reducing agent is critical. A reagent that is too reactive might reduce the starting carbonyl compound before imine formation, while one that is too mild may not efficiently reduce the imine intermediate.[7]

  • Solution:

    • Sodium Triacetoxyborohydride (STAB): This is often the reagent of choice as it is mild enough not to reduce most aldehydes and ketones but is highly effective at reducing the protonated imine (iminium ion).[10] It is also less toxic than sodium cyanoborohydride.

    • Sodium Cyanoborohydride (NaBH₃CN): This reagent is particularly useful because it is stable under mildly acidic conditions (pH 4-6), which favor iminium ion formation, and it selectively reduces the iminium ion in the presence of the carbonyl starting material.[7][11]

    • Sodium Borohydride (NaBH₄): While a common and inexpensive reducing agent, it can reduce the starting carbonyl.[7] If using NaBH₄, it is best to allow sufficient time for imine formation before adding the reducing agent.[7][10]

• pH Control: The pH of the reaction is crucial. Mildly acidic conditions (pH 4-6) are generally optimal as they promote the formation of the more electrophilic iminium ion without significantly hydrolyzing it.

  • Solution: Use a weak acid catalyst, such as acetic acid, often in a buffer system (e.g., AcOH/NaOAc), to maintain the optimal pH range.[9]

Table 1: Comparison of Common Reducing Agents for Reductive Amination

Reducing Agent	Abbreviation	Key Advantages	Considerations
Sodium Triacetoxyborohydride	STAB, NaBH(OAc)₃	Mild and selective for imines/iminium ions; commercially available and easy to handle.[10]	Can be slower than other reagents; may require acidic conditions for optimal performance.
Sodium Cyanoborohydride	NaBH₃CN	Highly selective for imines/iminium ions in the presence of carbonyls; effective under mildly acidic conditions.[7][11]	Highly toxic (releases HCN gas at low pH); requires careful handling and disposal.[10]
Sodium Borohydride	NaBH₄	Inexpensive and readily available; effective for pre-formed imines.[10]	Can reduce the starting aldehyde or ketone, leading to alcohol byproducts; less selective than STAB or NaBH₃CN.[7]
Catalytic Hydrogenation	H₂/Catalyst	"Clean" reaction with water as the only byproduct; can be highly effective for stubborn reductions.[9]	Requires specialized high-pressure equipment; catalyst may be sensitive to other functional groups.[1]

Issue 3: Low Diastereoselectivity in the Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful tool for constructing the piperidine ring within tetrahydro-β-carboline and tetrahydroisoquinoline scaffolds.[12][13] A common challenge is controlling the diastereoselectivity of the cyclization step.[14]

Q: My Pictet-Spengler reaction is producing a mixture of diastereomers with low selectivity. How can I favor the formation of the desired diastereomer?

A: Diastereoselectivity in the Pictet-Spengler reaction is influenced by a delicate interplay of kinetic and thermodynamic factors, which can be manipulated through reaction conditions. [14]

Probable Causes & Recommended Solutions:

• Reaction Temperature: Temperature plays a critical role in determining whether the reaction is under kinetic or thermodynamic control.

  • Solution:

    • Kinetic Control: To favor the kinetically preferred product (often the cis-diastereomer), conduct the reaction at lower temperatures (e.g., 0 °C, -20 °C, or even -78 °C).[14] This increases the energy barrier for the formation of the less stable diastereomer.

    • Thermodynamic Control: To favor the thermodynamically more stable product (often the trans-diastereomer), use higher temperatures and longer reaction times to allow for equilibration.[14]

• Acid Catalyst: The nature and concentration of the acid catalyst can influence the transition state of the cyclization.[14]

  • Solution: Screen a variety of Brønsted acids (e.g., trifluoroacetic acid (TFA), HCl) and Lewis acids (e.g., BF₃·OEt₂) at different concentrations to find the optimal conditions for your specific substrate.[14]

• Solvent Effects: The polarity and coordinating ability of the solvent can stabilize or destabilize the different transition states.[14]

  • Solution: Experiment with a range of solvents, from non-polar (e.g., toluene) to polar aprotic (e.g., dichloromethane, acetonitrile), to identify the medium that provides the best selectivity.[14]

Caption: General workflow for the Pictet-Spengler reaction.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation of piperidine is sluggish and incomplete. What can I do?

A1: This is a common issue that can often be resolved by addressing the basicity of the reaction mixture and the reactivity of the electrophile. The reaction generates an acid byproduct (e.g., HBr, HCl) which protonates the starting piperidine, rendering it non-nucleophilic.[15]

• Add a non-nucleophilic base: Include a base like potassium carbonate (K₂CO₃), triethylamine (Et₃N), or diisopropylethylamine (DIPEA) to scavenge the acid formed during the reaction.[15]

• Increase reactivity: If steric hindrance is an issue, you may need to increase the reaction temperature or use a more reactive alkylating agent (e.g., switching from an alkyl chloride to an alkyl bromide or iodide).[15]

• Solvent choice: Polar aprotic solvents such as acetonitrile (MeCN) or dimethylformamide (DMF) are generally preferred for N-alkylation reactions as they can accelerate the rate of Sₙ2 reactions.[15]

Q2: I am observing the formation of a quaternary ammonium salt as a major byproduct in my N-alkylation reaction. How can I prevent this?

A2: Over-alkylation is a common side reaction, especially with highly reactive alkylating agents.[15]

• Control stoichiometry: Use a slight excess of the piperidine starting material relative to the alkylating agent (e.g., 1.1 to 1.2 equivalents of piperidine).[15]

• Slow addition: Add the alkylating agent slowly to the reaction mixture, for instance, using a syringe pump. This maintains a low concentration of the alkylating agent, favoring mono-alkylation over di-alkylation.[15]

Q3: My purified piperidine derivative is a yellow oil, but I expect it to be colorless. What is the likely cause?

A3: A yellow tint often indicates the presence of oxidation products.[16] Piperidines can be susceptible to air oxidation over time.

• Purification: If the impurity is minor, purification by column chromatography or distillation may be sufficient to remove the colored impurities.

• Storage: Store purified piperidines under an inert atmosphere (nitrogen or argon) and in a refrigerator to minimize oxidation.

Q4: I am having trouble separating my piperidine product from unreacted pyridine starting material after a hydrogenation reaction. What is the best approach?

A4: Separating piperidine from pyridine can be challenging due to their similar polarities and the formation of an azeotrope during distillation.[16]

• Acid-base extraction: A carefully controlled acid-base extraction can sometimes be effective, although it can be difficult to achieve a clean separation.

• Salt formation: One effective method is to selectively form a salt with the more basic piperidine. For example, bubbling carbon dioxide through a solution of the mixture can precipitate piperidine carbonate, which can be filtered off.[16][17] The free piperidine can then be regenerated by treatment with a base.

Caption: Decision tree for troubleshooting low yield issues.

References

• BenchChem. (2025).
• BenchChem. (2025). Common challenges in working with piperidine-based compounds.
• BenchChem. (2025). Technical Support Center: Diastereoselective Pictet-Spengler Reaction for Piperidine Synthesis.
• BenchChem. (2025). Technical Support Center: Optimizing Piperidine-Morpholine Synthesis.
• BenchChem. (2025).
• Sreenivasulu, R. M., Ranganath, K. V. S., & Raju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of ChemTech Research, 8(7), 133-138.
• BenchChem. (2025). Minimizing side reactions in the Pictet-Spengler synthesis of piperidines.

• Ostacolo, C., Di Sarno, V., Musella, S., & Bertamino, A. (2019). An Efficient Approach to Aromatic Aminomethylation Using Dichloromethane as Methylene Source. Molecules, 24(16), 2974. [Link]

• Song, B., et al. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.

• Kärkäs, M. D. (2017). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. ACS Catalysis, 7(8), 5398-5405. [Link]

• Synthesis with Florencio Zaragoza. (2024, October 12).

• ResearchGate. (n.d.). Condition optimization and explanation Optimal reaction conditions for aza-Prins cyclization/lactonization and rationale for enantioselectivity deterioration. [Link]

• Smith, C., et al. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry, 22(3), 484-489. [Link]

• Beilstein Journals. (2022, March 29). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. [Link]

• Iaroshenko, V. O., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(21), 6458. [Link]

• Google Patents. (n.d.).

• Reddit. (2024, May 2). Reductive amination difficulties - poor conversion. r/Chempros. [Link]

• Melo Diaz, J. M. (2014, November 21). What are the best methods for Piperidine purification alternatives to distillation? ResearchGate. [Link]

• Sabia, V., et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 25(2), 414. [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. [Link]

• ResearchGate. (2016, October 22). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?[Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• Sabia, V., et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 25(2), 414. [Link]

• ResearchGate. (2025, August 7). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. [Link]

• Sheppard, R. C., & White, P. D. (2000). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Journal of Peptide Science, 6(10), 523-530. [Link]

• DTIC. (2025, June 4). Piperidine Synthesis. [Link]

• Tomczyk, M., & Zovko, M. (2015). Piperidine and piperine: extraction and content assessment in black pepper. Journal of AOAC International, 98(1), 51-54. [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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Technical Support Center: Purification of Products from (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate Reactions

Document ID: TSC-2026-01-STBMPC

Version: 1.0

For Internal Use and Distribution to Researchers, Scientists, and Drug Development Professionals.

Introduction

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a chiral synthetic building block of significant interest in medicinal chemistry, valued for its role in constructing complex molecular architectures. The successful synthesis of its derivatives is critically dependent on the purity of the downstream products. However, the inherent basicity of the secondary amine and the presence of a bulky, lipophilic Boc-protecting group introduce specific challenges during purification. This technical guide provides a comprehensive troubleshooting framework and detailed protocols to address common purification issues encountered in reactions involving this piperidine derivative. Our focus is to equip you with the expertise to diagnose problems, implement effective solutions, and ensure the integrity of your purified compounds.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address the most common issues observed during the purification of products derived from (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Issue 1: Product Streaking or Tailing during Silica Gel Column Chromatography

Q: My product, which appears as a single spot on TLC, streaks severely during column chromatography, leading to poor separation and mixed fractions. What is the underlying cause and how can I resolve this?

A: This is a classic problem when purifying basic compounds like piperidine derivatives on standard silica gel.[1]

• Causality: Silica gel has a weakly acidic surface due to the presence of silanol groups (Si-OH). The basic nitrogen atom of your piperidine product can interact strongly with these acidic sites via acid-base interactions. This strong binding prevents the compound from eluting cleanly, causing it to "streak" or "tail" down the column, often co-eluting with more polar impurities.[1]

• Solutions & Protocols:

  • Mobile Phase Modification: The most straightforward solution is to add a small amount of a basic modifier to your eluent to compete with your product for the acidic sites on the silica.

    • Recommended Modifier: Triethylamine (TEA) is a common choice. Start by adding 0.5-2% (v/v) TEA to your chosen eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).[2]

    • Protocol: Prepare your eluent mixture as determined by your TLC analysis. For every 100 mL of eluent, add 0.5 to 2 mL of TEA. Equilibrate your column with this modified mobile phase before loading your sample.

  • Use of Alternative Stationary Phases: If streaking persists, consider using a different stationary phase.

    • Amine-functionalized silica: This is an excellent alternative as the stationary phase is basic, which minimizes the unwanted interactions with your basic product.[1]

    • Alumina (basic or neutral): Basic or neutral alumina can also be a good choice for purifying amines, though it's important to screen your separation on TLC plates coated with the corresponding material first.

Issue 2: Co-elution of Product with Unreacted Starting Material or Byproducts

Q: I'm having difficulty separating my desired product from unreacted (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate or closely related byproducts like the N,N-dimethylated analog. How can I improve the resolution?

A: This is a common challenge, especially when the polarity differences between the product and impurities are minimal.

• Causality: In many reactions, such as alkylations or acylations of the secondary amine, the resulting product may have a polarity very similar to the starting material or over-alkylated byproducts. Standard chromatography conditions may not be sufficient to resolve these closely related compounds.

• Solutions & Protocols:

  • Optimize Your Eluent System: A shallow gradient or isocratic elution with a finely tuned solvent system is often necessary.

    • TLC is Key: Systematically screen different solvent systems using TLC. Aim for an Rf value of 0.2-0.3 for your product to ensure good separation on the column.[3]

    • Recommended Systems:

      • For moderately polar compounds: Start with a gradient of ethyl acetate in hexanes.

      • For more polar compounds: A gradient of methanol (0-10%) in dichloromethane is often effective. Remember to add 0.5-1% TEA to this system to prevent streaking.[2]

  • Acid-Base Extraction: This powerful technique can be used to separate your basic product from neutral or acidic impurities.

    • Principle: By washing an organic solution of your crude product with an aqueous acid, your basic piperidine derivative will become protonated (forming a salt) and move into the aqueous layer, leaving neutral impurities behind in the organic layer. The process is then reversed by basifying the aqueous layer and re-extracting your now neutral product back into an organic solvent.[4][5]

    • A detailed protocol for acid-base extraction is provided in the "Detailed Experimental Protocols" section below.

Issue 3: Product is an Oil and Fails to Crystallize

Q: My purified product is a thick oil, but I need a solid for characterization and downstream applications. How can I induce crystallization?

A: Many Boc-protected amines are initially isolated as oils. Several techniques can be employed to induce solidification.

• Causality: The presence of the bulky, flexible Boc group can disrupt crystal lattice formation. Residual solvents or minor impurities can also inhibit crystallization.

• Solutions & Protocols:

  • High Vacuum Drying: Ensure all residual solvent is removed by drying the oil under high vacuum, possibly with gentle heating (e.g., 40 °C), for several hours.[6]

  • Solvent Trituration:

    • Protocol: Add a non-polar solvent in which your product is poorly soluble (e.g., hexanes, pentane, or diethyl ether) to the oil.[7] Vigorously stir or sonicate the mixture. This can wash away impurities and induce the formation of a solid precipitate. The resulting solid can then be collected by filtration.

  • Salt Formation: Converting the basic amine to a salt often results in a highly crystalline solid.[8]

    • Protocol: Dissolve your purified oily product in a suitable solvent like diethyl ether or ethyl acetate. Add a solution of an acid (e.g., HCl in dioxane or oxalic acid in ether) dropwise with stirring. The corresponding salt will often precipitate out and can be collected by filtration. The free base can be regenerated later if needed by treatment with a base.

Data Presentation

The following table summarizes the key physicochemical properties of the parent compound, which are crucial for designing effective purification strategies.

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O₂	[9]
Molecular Weight	214.30 g/mol	[9]
Appearance	Typically a solid or oil	-
pKa of Conjugate Acid	~9.69	[10]
CAS Number	392331-89-4	[9]

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography of a Basic Piperidine Derivative

This protocol provides a step-by-step guide for purifying a basic product derived from (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

• Eluent Selection:

  • Using TLC, identify a solvent system that provides good separation of your product from impurities and gives your product an Rf value of approximately 0.2-0.3. A common starting point is a mixture of ethyl acetate and hexanes, or for more polar compounds, methanol in dichloromethane.[3]

  • Prepare your chosen eluent and add 1% (v/v) triethylamine (TEA) to it. For example, to 500 mL of eluent, add 5 mL of TEA.

• Column Packing:

  • Select an appropriately sized column (a rule of thumb is to use 50-100 g of silica for every 1 g of crude material).

  • Pack the column with silica gel as a slurry in your chosen eluent system (containing TEA). Ensure the silica bed is well-compacted and free of air bubbles.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of dichloromethane.

  • Alternatively, for better resolution, perform a "dry load": dissolve your crude product in a suitable solvent (e.g., dichloromethane or methanol), add a small amount of silica gel (2-3 times the mass of your product), and evaporate the solvent to obtain a free-flowing powder.[11]

  • Carefully add your sample to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with your chosen mobile phase, collecting fractions.

  • Monitor the elution of your product by TLC analysis of the collected fractions.

  • Combine the fractions containing your pure product and remove the solvent under reduced pressure.

Protocol 2: Acid-Base Extraction for Purification

This protocol is ideal for separating your basic piperidine product from neutral or acidic byproducts and impurities.[4]

• Dissolution: Dissolve the crude reaction mixture in an organic solvent that is immiscible with water, such as dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acidic Wash (Extraction of the Amine):

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

  • Stopper the funnel, shake vigorously for 1-2 minutes, and vent frequently.

  • Allow the layers to separate. The protonated amine salt will be in the aqueous layer.

  • Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with fresh 1 M HCl solution two more times to ensure complete extraction of the amine. Combine all the acidic aqueous extracts. The remaining organic layer contains neutral impurities and can be discarded.

• Basification and Re-extraction (Recovery of the Amine):

  • Cool the combined acidic aqueous extracts in an ice bath.

  • Slowly add a concentrated aqueous base (e.g., 5 M NaOH) with stirring until the pH of the solution is >10 (check with pH paper). Your product will now be in its neutral, "free base" form.

  • Return the basic aqueous solution to the separatory funnel.

  • Add a portion of fresh organic solvent (DCM or EtOAc).

  • Shake and allow the layers to separate. Your deprotonated product will now be in the organic layer.

  • Drain the organic layer. Repeat the extraction of the aqueous layer with fresh organic solvent two more times.

• Drying and Concentration:

  • Combine all the organic extracts containing your purified product.

  • Dry the organic solution over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

  • Filter off the drying agent and concentrate the solution under reduced pressure to yield your purified product.

Visualization of Workflows

Troubleshooting Logic for Column Chromatography

Caption: Troubleshooting workflow for column chromatography purification.

Experimental Workflow for Acid-Base Extraction

Caption: Step-by-step workflow for acid-base extraction.

References

• [SOP: FLASH CHROMATOGRAPHY.]([Link]. SOP: FLASH CHROMATOGRAPHY)

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• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Alkylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

Welcome to the technical support center for the selective alkylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this specific transformation, with a primary focus on preventing the prevalent issue of over-alkylation. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to ensure the success of your experiments.

Troubleshooting Guide: Minimizing Over-Alkylation

Over-alkylation is a frequent obstacle when working with nucleophilic amines, as the initially alkylated product can often be more reactive than the starting material.[1] This guide will address specific issues you may encounter and provide actionable solutions.

Question 1: My reaction is producing a significant amount of the di-alkylated tertiary amine byproduct. How can I suppress this?

Answer: The formation of a di-alkylated product is a classic sign of over-alkylation. The secondary amine, (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, reacts with an alkylating agent to form the desired tertiary amine. However, this product can then react again with the alkylating agent to form a quaternary ammonium salt, or if the initial reaction was, for instance, a reductive amination with an aldehyde, the newly formed secondary amine can react further. To mitigate this, several strategies can be employed:

• Stoichiometric Control: Carefully control the stoichiometry of your reactants. Using a slight excess of the amine (e.g., 1.1 to 1.2 equivalents) relative to the alkylating agent (1.0 equivalent) can statistically favor the mono-alkylation of the starting material.[2]

• Slow Addition of the Alkylating Agent: Instead of adding the alkylating agent all at once, a slow, controlled addition using a syringe pump is highly recommended.[2] This maintains a low concentration of the electrophile in the reaction mixture, significantly reducing the probability of the mono-alkylated product reacting a second time.[2]

• Choice of Base: The base used can influence the reaction's selectivity. A hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) is often a good choice as it is less likely to compete in the alkylation reaction.[3] Stronger bases can increase the concentration of the free amine, potentially leading to faster, less controlled reactions.

• Lower Reaction Temperature: Running the reaction at a lower temperature can help to control the reaction rate and improve selectivity.[4][5] Highly reactive alkylating agents, in particular, benefit from reduced temperatures to prevent runaway reactions.[4][5]

Question 2: I am considering reductive amination. What are the key parameters to control to ensure mono-alkylation?

Answer: Reductive amination is an excellent alternative to direct alkylation with alkyl halides and is generally more selective, avoiding the formation of quaternary ammonium salts.[1][2] The reaction proceeds through the formation of an iminium ion, which is then reduced. To ensure success:

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for reductive aminations.[2][6] It is mild enough to not reduce the aldehyde or ketone starting material but is highly effective at reducing the intermediate iminium ion.

• Control of Equivalents: Use a slight excess of the aldehyde or ketone (e.g., 1.1 equivalents) and the reducing agent (e.g., 1.5 equivalents) relative to the amine.

• Reaction Conditions: The reaction is typically run at room temperature in a chlorinated solvent like dichloromethane (DCM) or dichloroethane (DCE).[2] The addition of a catalytic amount of acetic acid can sometimes facilitate the formation of the iminium ion intermediate.[7]

Below is a table summarizing typical conditions for both direct alkylation and reductive amination to achieve mono-alkylation of piperidine derivatives.

Parameter	Direct Alkylation (with Alkyl Halide)	Reductive Amination (with Aldehyde/Ketone)
Amine (eq.)	1.1 - 1.2	1.0
Alkylating Agent (eq.)	1.0	1.1 - 1.2 (Aldehyde/Ketone)
Reducing Agent (eq.)	N/A	1.5 (e.g., NaBH(OAc)₃)
Base	Weak, non-nucleophilic (e.g., K₂CO₃, DIPEA)	Not typically required, sometimes catalytic acid
Solvent	Aprotic (e.g., ACN, DMF)	Chlorinated (e.g., DCM, DCE)
Temperature	Room Temperature to mild heating (e.g., 80°C)	Room Temperature
Key Strategy	Slow addition of alkylating agent	Use of a mild and selective reducing agent

Yields are representative and can vary based on the specific substrate and reaction scale.[2]

Frequently Asked Questions (FAQs)

This section addresses broader conceptual questions regarding the alkylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Question 3: Why is over-alkylation a common problem with secondary amines like this one?

Answer: Over-alkylation is a common issue because the product of the first alkylation, a tertiary amine, is often as nucleophilic, or sometimes even more nucleophilic, than the starting secondary amine.[1] Alkyl groups are electron-donating, which increases the electron density on the nitrogen atom, thereby enhancing its nucleophilicity. This can lead to a "runaway" reaction where the desired product is consumed to form an undesired di-alkylated product.[1]

Question 4: What is the role of the Boc protecting group in this molecule?

Answer: The tert-butoxycarbonyl (Boc) group is a crucial protecting group for the piperidine ring nitrogen.[8] By converting the secondary amine of the piperidine ring into a carbamate, its nucleophilicity is significantly diminished.[8][9] This allows for selective reaction at the other nitrogen atom, in this case, the methylamino group. The Boc group is stable under many basic and nucleophilic conditions but can be readily removed with mild acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.[8][10][11]

Experimental Protocols

Here we provide a detailed, step-by-step protocol for the selective mono-alkylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate via reductive amination, a method known for its high selectivity.

Protocol: Selective N-Alkylation via Reductive Amination

This protocol describes a general procedure for the mono-N-alkylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate using an aldehyde and sodium triacetoxyborohydride.

Materials:

• (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq.)

• Aldehyde (e.g., acetaldehyde for ethylation) (1.1 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)

• Anhydrous Dichloroethane (DCE) or Dichloromethane (DCM)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Standard work-up and purification equipment (e.g., separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• Set up a dry round-bottom flask under an inert atmosphere.

• To the flask, add (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 eq.) and the anhydrous solvent to make a 0.1 M solution.

• Add the aldehyde (1.1 eq.) to the stirred solution at room temperature.

• Stir the mixture for 20-30 minutes to allow for the formation of the iminium ion intermediate.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 1 to 24 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired mono-alkylated product.

Visualizing the Reaction Pathways

To better understand the chemical transformations, the following diagrams illustrate the desired mono-alkylation pathway versus the undesired over-alkylation pathway.

Caption: Desired vs. Undesired Alkylation Pathways.

Caption: Workflow for Selective Reductive Amination.

References

• Vertex AI Search. (2025, September 21).
• Common Organic Chemistry. Boc Protection Mechanism (Boc2O).
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• Wikipedia.
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• Synthesis of Secondary Amines via Self-Limiting Alkyl
• DTIC.
• Steric Hindrance Underestimated: It is a Long, Long Way to Tri- tert-alkylamines. (2018, May 4). PubMed.
• Master Organic Chemistry. Amine Protection and Deprotection.
• Benchchem.
• Master Organic Chemistry. (2017, May 26).
• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025, August 18).
• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025, August 18). PubMed.
• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. PMC - NIH.
• Benchchem.
• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR.
• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (2024, June 2).
• Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. (2018, April 9). NIH.
• ChemicalBook. 1-N-Boc-3-(S)-Methylamino-piperidine CAS#: 912368-73-1.
• Google Patents. CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.
• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• Taylor & Francis. Steric hindrance – Knowledge and References.
• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. NIH.
• Benchchem. Common side products in the synthesis of tert-butyl 4-(methylamino)
• OSTI. A New Measurement of Amine Steric Hindrance – N Exposure.
• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (2013, August 2).
• Matassini, C., Clemente, F., & Franc, P. THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES.
• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars.
• Reductive Amination with [11C]Formaldehyde: A Versatile Approach to Radiomethylation of Amines. (2012, April 2). SciRP.org.
• Selective endo-Cyclic α‑Functionalization of Satur
• ODU Digital Commons.
• PubChem. tert-Butyl 3-(methylamino)
• RSC Publishing. Ligand-controlled β-selective C(sp3)
• Regioselective γ Alkylation of ter-Butyl 2,4-dioxopiperidine-1-carboxylate. (2025, August 5).
• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry of Tert-Butyl 4-((Methylamino)methyl)

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Technical Support Center: Navigating the Challenges of Boc Deprotection in Complex Piperidine Structures

Welcome to the technical support center for piperidine synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges during the critical N-Boc deprotection step of complex piperidine-containing molecules. Piperidines are privileged scaffolds in modern pharmaceuticals, but their successful manipulation, particularly the removal of the tert-butyloxycarbonyl (Boc) group, is often fraught with complications arising from substrate complexity.

This document moves beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and validated solutions to common and complex problems.

Section 1: Frequently Asked Questions (FAQs) - First Principles

This section addresses foundational questions regarding the strategy and mechanism of Boc deprotection.

Q1: What is the detailed chemical mechanism of acid-catalyzed Boc deprotection?

A1: The removal of the Boc group under acidic conditions is a robust and widely used transformation that proceeds via a specific, multi-step mechanism.[1][2]

• Protonation: The process begins with the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][3]

• Formation of a tert-butyl Cation: This protonation destabilizes the carbamate, leading to the cleavage of the tert-butyl-oxygen bond. This step results in the formation of a relatively stable tertiary carbocation (t-butyl cation) and an unstable carbamic acid intermediate.[1][3][4]

• Decarboxylation: The carbamic acid intermediate rapidly decomposes, releasing carbon dioxide gas.[1][3] This is often observed as effervescence in the reaction mixture.

• Amine Salt Formation: The newly liberated piperidine nitrogen, being basic, is immediately protonated by the acid in the reaction medium, yielding the corresponding amine salt (e.g., trifluoroacetate or hydrochloride salt).[1][3]

The generated t-butyl cation is a reactive electrophile that can be quenched by various nucleophiles, deprotonate to form isobutylene gas, or in some cases, polymerize.[3][5]

Q2: Trifluoroacetic acid (TFA) and HCl in dioxane are the most common reagents. How do I choose between them?

A2: The choice between TFA and HCl is dictated by the substrate's overall stability, the desired final salt form, and practical work-up considerations.

• TFA is highly effective and its volatility simplifies removal under reduced pressure.[1] It is typically used in a solution with a co-solvent like dichloromethane (DCM). However, the resulting trifluoroacetate salt can sometimes be oily or difficult to handle.[6] Furthermore, residual TFA can be challenging to remove completely and may complicate downstream reactions.

• HCl in an organic solvent (e.g., 4M in 1,4-dioxane) is another excellent choice. A significant advantage is that the resulting piperidine hydrochloride salt often precipitates directly from the reaction mixture, simplifying isolation to a simple filtration and wash.[6][7] This method can be particularly "clean" and is often preferred in large-scale synthesis.

The decision can be visualized with the following workflow:

Caption: Decision workflow for choosing a standard Boc deprotection reagent.

Section 2: Troubleshooting Guide - Common Experimental Challenges

This section provides solutions to specific problems encountered during the deprotection of complex piperidines.

Problem 1: Incomplete or sluggish reaction.

Scenario: After several hours, TLC or LC-MS analysis shows a significant amount of starting material remaining.

Potential Cause	Troubleshooting Action & Rationale
Insufficient Acid	Increase the equivalents of acid (TFA or HCl). A common starting point is 20-50% v/v TFA in DCM or 3-5 equivalents of HCl.[8] For stubborn substrates, using neat TFA may be necessary. The reaction is acid-catalyzed, and insufficient acid can lead to a slow turnover.
Poor Solubility	The N-Boc piperidine may not be fully dissolved. Try a different co-solvent system (e.g., adding a small amount of methanol to a DCM reaction) to improve solubility and ensure the substrate is accessible to the reagent.[8][9]
Low Temperature	Most Boc deprotections proceed readily at room temperature.[7] If the reaction is slow, gentle heating to 40-50°C can often accelerate the process without inducing significant side reactions.[8]
Steric Hindrance	If the piperidine is highly substituted, the Boc group may be sterically shielded. In such cases, longer reaction times or stronger acidic conditions may be required.

Problem 2: Formation of an unexpected side product from t-butylation.

Scenario: Mass spectrometry reveals a byproduct with a mass corresponding to the desired product + 56 Da (the mass of a tert-butyl group).

Root Cause: The electrophilic tert-butyl cation generated during the reaction can alkylate other nucleophilic sites within the molecule.[10] Electron-rich aromatic rings (like indoles or phenols), thiols, and guanidines are particularly susceptible to this side reaction.[10]

Solutions:

• Use a Scavenger: The most effective strategy is to add a "scavenger" to the reaction mixture. The scavenger is a nucleophile that is more reactive towards the t-butyl cation than the substrate itself.

Common Scavengers	Typical Concentration	Notes
Anisole / Thioanisole	5-10% (v/v)	Excellent for protecting tryptophan and other electron-rich aromatics.[2]
Triethylsilane (TES)	2-5 equivalents	Reduces the t-butyl cation to isobutane. Very effective.
Water	1-5% (v/v)	Traps the cation to form tert-butanol. A simple and often effective choice.[11]

• Change Reagent System: Lewis acids can sometimes offer a different reactivity profile and may minimize this side reaction.

Problem 3: Loss of stereochemical integrity (epimerization).

Scenario: The piperidine has a chiral center at the C2 or C6 position, and the final product is a mixture of diastereomers.

Root Cause: While less common than with other protecting groups, epimerization can occur under harsh acidic conditions, particularly if the adjacent carbon is activated (e.g., bearing a carbonyl group). The mechanism can involve transient formation of an enol or enamine intermediate which can be protonated from either face.

Solutions:

• Milder Conditions: Avoid prolonged reaction times and high temperatures. Use the minimum amount of acid and the lowest temperature necessary to drive the reaction to completion.

• Alternative Reagents: Consider using milder acidic reagents that are less prone to causing epimerization. p-Toluenesulfonic acid (pTSA) can be a good alternative to TFA.[12]

• Reagent Choice: In some cases, HCl/dioxane may be less prone to causing epimerization than TFA due to differences in the acidity and nature of the counter-ion.

Problem 4: Unwanted cleavage of other acid-sensitive groups.

Scenario: The starting material contains other protecting groups like tert-butyl esters, acetals (ketals), or trityl groups, which are also cleaved during the reaction.

Root Cause: The Boc group is among the most acid-labile protecting groups, but its cleavage conditions can overlap with those of other common acid-sensitive groups.[10]

Solutions:

• Orthogonal Protection Strategy: The ideal solution lies in the initial synthetic design, choosing protecting groups with non-overlapping deprotection conditions (orthogonality).[13] For example, use a benzyl ester (removed by hydrogenolysis) instead of a t-butyl ester if Boc deprotection is planned.

• Milder, Tuned Conditions: If redesign is not possible, carefully titrate the reaction conditions.

  • Use Catalytic Acid: Instead of a large excess, try using a catalytic amount of a strong acid like pTSA.[12]

  • Lewis Acids: Certain Lewis acids (e.g., ZnBr₂) can sometimes selectively cleave Boc groups in the presence of other acid-labile functions.

  • Non-Acidic Methods: For extremely sensitive substrates, non-acidic methods, although less common, can be explored. These include thermal deprotection (heating, sometimes in refluxing water or an appropriate solvent) or methods using reagents like oxalyl chloride in methanol.[14][15][16]

Caption: Mechanism of Boc deprotection and fate of the t-butyl cation.

Section 3: Detailed Experimental Protocols

Protocol 1: Standard Deprotection with TFA/DCM

This protocol is a general starting point for many complex piperidines.[6]

• Dissolution: Dissolve the N-Boc protected piperidine (1.0 equiv.) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M in a round-bottom flask equipped with a stir bar.

• Cooling: Cool the solution to 0°C using an ice bath. This helps to control any initial exotherm.

• Acid Addition: Slowly add trifluoroacetic acid (TFA, 5-10 equiv., or as a 20-50% v/v solution in DCM) to the stirred solution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[7]

• Work-up (Salt Isolation):

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • Add diethyl ether to the residue to precipitate the trifluoroacetate salt.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

• Work-up (Free Base Isolation):

  • After concentration (step 6a), dissolve the residue in DCM.

  • Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the aqueous layer is basic.[7][9]

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the free piperidine.[6]

Protocol 2: Deprotection with HCl in 1,4-Dioxane

This protocol is advantageous when a crystalline hydrochloride salt is desired.[6][7]

• Setup: To a round-bottom flask containing the N-Boc protected piperidine (1.0 equiv.), add a 4M solution of HCl in 1,4-dioxane (3-5 equiv.). The substrate can be added neat or as a solution in a minimal amount of methanol or dioxane.

• Reaction: Stir the mixture at room temperature for 1-3 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.[7] Often, the product will precipitate as a white solid during the reaction.

• Isolation:

  • If a precipitate forms: Collect the hydrochloride salt by filtration. Wash the solid thoroughly with diethyl ether or pentane to remove non-polar impurities and residual dioxane. Dry under vacuum.[7]

  • If no precipitate forms: Remove the solvent under reduced pressure. The resulting residue is the hydrochloride salt. It can be triturated with diethyl ether to induce solidification if it is an oil.

References

• Vertex AI Search. Boc Deprotection Mechanism - TFA - Common Organic Chemistry.
• Benchchem. Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Benchchem. Experimental procedure for deprotection of Boc-protected amines.
• Master Organic Chemistry. Amine Protection and Deprotection.
• ResearchGate. How to do work-up of a BOC deprotection reaction by TFA?.
• Fisher Scientific. Amine Protection / Deprotection.
• Benchchem. Application Notes and Protocols: Deprotection of the Boc Group Under Acidic Conditions.
• YouTube. Boc Deprotection Mechanism | Organic Chemistry.
• Sigma-Aldrich. Boc-deprotection-methods.
• Benchchem. Application Notes and Protocols for the Deprotection of Boc Groups from PEGylated Compounds.
• Springer Nature. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Benchchem. Application Notes and Protocols for N-Boc Deprotection of Piperidine Derivatives.
• Chemistry Stack Exchange. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?.
• Semantic Scholar. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated.
• ResearchGate. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions.
• Reddit. Removal of Boc protecting group as workup? : r/chemistry.
• ResearchGate. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated.
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection.
• Reddit. Alternative Methods for Boc Deprotection : r/chemistry.
• Benchchem. Technical Support Center: Deprotection of Boc-Protected Piperazines.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• NIH. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?.
• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection.
• ResearchGate. Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent | Request PDF.
• Benchchem. Optimizing Boc deprotection conditions to prevent side reactions.
• Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros.

• RSC Publishing. . Available from:

• MDPI. Epimerisation in Peptide Synthesis.
• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism –.
• RSC Publishing. A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs).
• ResearchGate. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?.
• Chemical Communications (RSC Publishing). The barrier to enantiomerization of N-Boc-2-lithiopyrrolidine: the effect of chiral and achiral diamines.
• SciSpace. Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst.

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identifying byproducts in the synthesis of substituted piperidines

Welcome to the Technical Support Center for the Synthesis of Substituted Piperidines. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of piperidine synthesis, offering in-depth troubleshooting guides and frequently asked questions. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to resolve challenges in your own research.

The piperidine scaffold is a cornerstone in medicinal chemistry, present in numerous FDA-approved drugs and natural products.[1][2][3] However, the synthesis of highly substituted piperidines is often accompanied by the formation of challenging byproducts that can complicate purification and compromise yields. This guide provides practical, field-proven insights to identify, minimize, and eliminate these impurities.

Troubleshooting Guides: Identifying and Mitigating Byproducts

This section is organized by common synthetic strategies for preparing substituted piperidines. Each part addresses specific issues you may encounter and provides actionable solutions.

Reductive Amination of Dicarbonyl Compounds

Reductive amination is a powerful and widely used method for constructing the piperidine ring.[4][5] However, the reaction can be sensitive to conditions, leading to several byproducts.

Q1: My reductive amination is producing a significant amount of a partially reduced intermediate (e.g., a hydroxylamine or enamine). How can I drive the reaction to completion?

Potential Causes & Solutions:

• Inefficient Iminium Ion Formation: The formation of the crucial iminium ion intermediate is pH-dependent. For most reductive aminations, a mildly acidic pH of 4-6 is optimal.[6]

  • Protocol: Add a mild acid like acetic acid to your reaction mixture. Monitor the pH to ensure it remains in the optimal range.

• Insufficient Reducing Agent: The stoichiometry of your reducing agent is critical.

  • Protocol: Use a slight excess (1.2-1.5 equivalents) of the reducing agent. Ensure the reducing agent is fresh and has been stored under appropriate anhydrous conditions.

• Choice of Reducing Agent: Not all reducing agents are created equal. For sensitive substrates, a milder reducing agent may be required to avoid over-reduction or side reactions.

  • Recommendation: Sodium triacetoxyborohydride (STAB) is often the reagent of choice as it is selective for the iminium ion and tolerant of mildly acidic conditions.[6] Sodium cyanoborohydride is also effective but is highly toxic.

Q2: I am observing the formation of N-oxides as byproducts in my reaction. What is causing this and how can I prevent it?

Potential Causes & Solutions:

• Air Oxidation: The amine starting material or the final piperidine product can be susceptible to oxidation by atmospheric oxygen, especially at elevated temperatures.[7]

  • Protocol: Run the reaction under an inert atmosphere, such as nitrogen or argon. Use freshly degassed solvents.

• Oxidizing Agents: Ensure your starting materials and reagents are free from any oxidizing impurities.

N-Alkylation of Piperidines

The direct alkylation of a pre-formed piperidine ring is a common strategy for introducing substituents on the nitrogen atom.[5][8][9]

Q1: My N-alkylation reaction is resulting in a mixture of the desired secondary/tertiary amine and a significant amount of a quaternary ammonium salt. How can I improve the selectivity for mono-alkylation?

Potential Causes & Solutions:

• Over-alkylation: This is a common side reaction, especially with reactive alkylating agents.[9]

  • Protocol:

    • Control Stoichiometry: Use the piperidine as the limiting reagent and add the alkylating agent slowly to the reaction mixture, ideally using a syringe pump. This maintains a low concentration of the alkylating agent, disfavoring the second alkylation.[9]

    • Choice of Base: A bulky, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA or Hünig's base) can be effective in scavenging the acid produced during the reaction without competing in the alkylation.[8]

    • Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity.

Q2: The N-alkylation is sluggish and does not go to completion. What can I do to improve the reaction rate?

Potential Causes & Solutions:

• Poor Leaving Group: The nature of the leaving group on your alkylating agent is crucial.

  • Recommendation: Reactivity follows the trend: I > Br > Cl > OTs. Consider switching to an alkyl iodide for faster reaction rates.[8]

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate.

  • Recommendation: A polar aprotic solvent like acetonitrile (ACN) or dimethylformamide (DMF) is generally preferred as it can solvate the ions formed during the reaction.[8]

Pictet-Spengler Reaction

The Pictet-Spengler reaction is a classic and powerful method for the synthesis of tetrahydro-β-carbolines and tetrahydroisoquinolines, which are core structures in many alkaloids.[10][11][12]

Q1: My Pictet-Spengler reaction is producing a mixture of diastereomers with low selectivity. How can I improve the stereochemical outcome?

Potential Causes & Solutions:

• Reaction Temperature: Higher temperatures can lead to a loss of stereoselectivity by favoring the thermodynamically more stable product, which may not be the desired one.[13]

  • Protocol: Screen a range of lower temperatures (e.g., 0 °C, -20 °C) to favor the kinetically controlled product.[13]

• Acid Catalyst: The choice and concentration of the acid catalyst can influence the transition state geometry.

  • Protocol: Experiment with different Brønsted acids (e.g., trifluoroacetic acid (TFA), HCl) or Lewis acids (e.g., BF₃·OEt₂) and optimize their concentration.[13]

• Solvent Effects: The polarity of the solvent can influence the diastereoselectivity.

  • Protocol: Screen solvents with varying polarities, such as dichloromethane, toluene, or acetonitrile.[13]

Q2: I am observing the formation of an oxidized, aromatic byproduct (a β-carboline or isoquinoline). What is causing this dehydrogenation?

Potential Causes & Solutions:

• Air Oxidation: The tetrahydro-β-carboline or tetrahydroisoquinoline product can be susceptible to air oxidation, especially under harsh acidic conditions or at elevated temperatures.

  • Protocol: Conduct the reaction under an inert atmosphere (nitrogen or argon).

• Harsh Reaction Conditions: Strong acids and high temperatures can promote aromatization.

  • Protocol: Use the mildest possible acid catalyst and the lowest effective temperature. Consider using an N-acyliminium ion strategy, which often proceeds under milder conditions.[11]

Common Byproducts in Piperidine Synthesis and Their Identification

Synthetic Method	Common Byproducts	Analytical Signatures (¹H NMR, ¹³C NMR, MS)
Reductive Amination	Partially reduced intermediates (hydroxylamines, enamines), Over-reduced products (amino alcohols)	¹H NMR: Appearance of signals corresponding to C=C-H (enamine) or N-OH. MS: Molecular ion corresponding to the partially or over-reduced species.
N-Alkylation	Quaternary ammonium salts, Unreacted starting material	¹H NMR: Downfield shift of protons adjacent to the nitrogen. MS: Molecular ion corresponding to the dialkylated product. Solubility: Quaternary salts are often insoluble in non-polar organic solvents.
Pictet-Spengler	Diastereomers, Aromatized products (β-carbolines, isoquinolines)	¹H NMR: Complex mixture of signals in the aliphatic region for diastereomers. Appearance of aromatic signals for the oxidized byproduct. HPLC/Chiral HPLC: Separation of diastereomers.
Hydrogenation of Pyridines	Partially hydrogenated intermediates (dihydropyridines, tetrahydropyridines), Hydrodehalogenated byproducts (if applicable)	GC-MS: Can often separate and identify these closely related species by their mass spectra. ¹H NMR: Presence of both aromatic and aliphatic signals for partially hydrogenated species.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination using STAB

• To a solution of the dicarbonyl compound (1.0 equiv) and the amine (1.1 equiv) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane) at room temperature, add acetic acid (1.1 equiv).

• Stir the mixture for 30-60 minutes to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 10 minutes.

• Monitor the reaction by TLC or LC-MS until completion.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for N-Alkylation with Controlled Stoichiometry

• To a solution of the piperidine (1.0 equiv) and a non-nucleophilic base (e.g., DIPEA, 1.5 equiv) in anhydrous acetonitrile at room temperature under a nitrogen atmosphere, add the alkyl halide (1.1 equiv) dropwise via a syringe pump over several hours.[9]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Visualizing Byproduct Formation and Troubleshooting

Diagram 1: Common Byproducts in Reductive Amination

Caption: Byproduct formation in reductive amination.

Diagram 2: Troubleshooting Workflow for Low Yield in N-Alkylation

Caption: Troubleshooting low yield in N-alkylation.

Frequently Asked Questions (FAQs)

Q: What is the best general method for purifying substituted piperidines from their byproducts?

A: Flash column chromatography on silica gel is the most common and effective method for purifying substituted piperidines. The choice of eluent system will depend on the polarity of your compound and the byproducts. For basic piperidines, it is often beneficial to add a small amount of a volatile base, such as triethylamine or ammonia in methanol, to the eluent to prevent tailing on the silica gel.

Q: How can I confirm the structure of my substituted piperidine and identify any byproducts?

A: A combination of analytical techniques is recommended for unambiguous structure elucidation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the carbon-hydrogen framework of your molecule.

• Mass Spectrometry (MS): Determines the molecular weight of your compound and can provide fragmentation patterns that aid in structure identification. GC-MS is particularly useful for analyzing volatile compounds and separating mixtures.[14]

• High-Performance Liquid Chromatography (HPLC): Can be used to assess the purity of your sample and, with the use of a chiral stationary phase, can separate enantiomers or diastereomers.

Q: Are there any "green" or more environmentally friendly methods for piperidine synthesis?

A: Yes, there is a growing interest in developing more sustainable synthetic methods. Some approaches include:

• Catalytic Hydrogenation: Using heterogeneous catalysts that can be easily recovered and recycled.[15]

• Biocatalysis: Employing enzymes to catalyze reactions with high selectivity under mild conditions.

• Flow Chemistry: Using microreactors can improve reaction efficiency and safety.[16]

References

• O. A. L. de la Rosa, E. V. Van der Eycken, and S. V. C. V. de la Rosa, "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications," Molecules, vol. 26, no. 24, p. 7595, Dec. 2021. [Link]

• M. Mokhtary and K. Mahooti, "Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities," Advanced Journal of Chemistry, Section A, vol. 7, no. 2, pp. 163-189, 2024. [Link]

• Y. Wang et al., "One-Pot Asymmetric Synthesis of Substituted Piperidines by Exocyclic Chirality Induction," Organic Letters, vol. 11, no. 12, pp. 2441–2444, Jun. 2009. [Link]

• D. L. Comins and S. O'Connor, "Recent advances in the synthesis of piperidones and piperidines," Tetrahedron, vol. 58, no. 27, pp. 5351-5374, Jul. 2002. [Link]

• F. E. Scully, "Piperidine Synthesis," Defense Technical Information Center, 1982. [Link]

• Synthesis with Florencio Zaragoza, "Preparation of Piperidines, Part 2: Substituted at Position 3," YouTube, Oct. 12, 2024. [Link]

• C. Matassini, F. Clemente, and F. G. G. de la Cuesta, "Reductive Amination Routes in the Synthesis of Piperidine IminoSugars," ResearchGate, 2018. [Link]

• C. Matassini, F. Clemente, and F. G. G. de la Cuesta, "THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES," Arkivoc, vol. 2011, no. 1, pp. 264-282, 2011. [Link]

• Biosynce, "What are the detection methods for piperidine?," Blog, Jul. 07, 2025. [Link]

• J. J. Li, "The Pictet-Spengler Reaction," in Name Reactions, Springer, 2009. [Link]

• Wikipedia, "Pictet–Spengler reaction." [Link]

• ResearchGate, "What are the best methods for Piperidine purification alternatives to distillation?," Nov. 21, 2014. [Link]

• ResearchGate, "Procedure for N-alkylation of Piperidine?," Mar. 16, 2017. [Link]

• M. G. de la Cruz, F. Albericio, and M. Royo, "Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?," Molecules, vol. 21, no. 11, p. 1537, Nov. 2016. [Link]

• ResearchGate, "Literature examples of diastereoselective N-alkylation of N-alkylpiperidine derivatives." [Link]

• BIOSYNCE, "What is the reaction mechanism of piperidine in chemical reactions?," Blog, Sep. 25, 2025. [Link]

• K. Chiba et al., "Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor," Beilstein Journal of Organic Chemistry, vol. 18, pp. 364-371, Mar. 2022. [Link]

• Wikipedia, "Piperidine." [Link]

• R. D. Todd, "The Regioselective 3-Alkylation of Piperidine," ODU Digital Commons, 1982. [Link]

• C. K. M. L. to American Cyanamid Company, "Process for purifying piperidine," U.S.

• L.-P. D. C. and G. D. V. D. C., "The Pictet-Spengler Reaction Updates Its Habits," Molecules, vol. 21, no. 6, p. 764, Jun. 2016. [Link]

• UNODC, "Recommended methods for the Identification and Analysis of Piperazines in Seized Materials," 2013. [Link]

• M. G. de la Cruz et al., "Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases," Green Chemistry, vol. 23, no. 18, pp. 7131-7140, 2021. [Link]

• J. Wang et al., "One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines," Molecules, vol. 27, no. 1, p. 297, Jan. 2022. [Link]

• J. C. P. G. et al., "Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis," Journal of the Mexican Chemical Society, vol. 58, no. 4, pp. 436-441, Dec. 2014. [Link]

• Synthesis with Florencio Zaragoza, "Preparation of Piperidines, Part 3: Substituted at Position 4," YouTube, Oct. 12, 2024. [Link]

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Technical Support Center: Optimizing Stereoselectivity in Chiral Piperidine Reactions

Welcome to the technical support hub for researchers, chemists, and drug development professionals. This guide is designed to provide expert-backed solutions to common challenges encountered when using chiral piperidines to control stereoselectivity in asymmetric synthesis. As Senior Application Scientists, we have structured this resource to offer not just protocols, but the underlying logic to empower you to troubleshoot and optimize your own systems effectively.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent and critical challenges encountered in the lab. Each issue is presented in a question-and-answer format, providing a diagnosis of potential causes and a detailed, actionable solution.

Issue 1: Poor Enantioselectivity or Diastereoselectivity

Question: My reaction is proceeding to product, but the enantiomeric excess (ee) or diastereomeric ratio (dr) is unacceptably low. What are the primary factors I should investigate to improve stereocontrol?

Answer: Low stereoselectivity is the most common hurdle in asymmetric synthesis. It signals that the energy difference between the transition states leading to the different stereoisomers is minimal. The key is to amplify this difference by systematically evaluating and optimizing several reaction parameters.

Causality-Driven Optimization Strategy:

The choice of the chiral inductor (catalyst or auxiliary), the reaction environment (solvent and temperature), and the presence of any additives are the most critical factors influencing the stereochemical outcome.

1. The Chiral Source: Catalyst or Auxiliary Structure

• The Problem: The steric and electronic properties of the chiral piperidine scaffold are fundamental to inducing asymmetry. An inadequate match between the catalyst/auxiliary and the substrates is a primary cause of poor selectivity.

• Expert Analysis: Chiral piperidines can act as organocatalysts (e.g., in aza-Michael additions) or as part of more complex ligands in metal catalysis.[1][2] The substituents on the piperidine ring create a specific chiral environment. For instance, bulky groups can effectively shield one face of a reactive intermediate, forcing the incoming reagent to attack from the less hindered face.

• Solutions & Protocols:

  • Screen Catalyst/Auxiliary Variants: Do not rely on a single chiral structure. Synthesize or procure derivatives with varying steric bulk or electronic properties at key positions (e.g., C-2 or C-6). Introducing substituents can significantly alter the physicochemical and biological properties of the resulting molecules.[3][4]

  • Consider the N-Substituent: In piperidine-based catalysts, the group attached to the nitrogen atom is crucial. It can influence the catalyst's conformation and participate in non-covalent interactions. If using an N-Boc protected piperidine, for example, its steric and electronic influence is significant.

  • Leverage Chiral Auxiliaries: Temporarily incorporating a chiral auxiliary, such as a derivative of an amino acid or a carbohydrate, can be a robust strategy.[5][6][7] The auxiliary enforces a specific conformation on the substrate, directing the stereochemical course of the reaction.

2. The Reaction Environment: Solvent and Temperature

• The Problem: The solvent is not merely a medium for the reactants; it actively participates in the reaction by solvating intermediates and transition states. Temperature directly affects the reaction kinetics and the energy landscape.

• Expert Analysis: The conformation of the catalyst and the stability of key intermediates (like an enamine or iminium ion) are highly sensitive to the solvent's polarity, viscosity, and ability to form hydrogen bonds.[8] Lowering the reaction temperature generally enhances enantioselectivity because it magnifies the small energy differences between the diastereomeric transition states, making the lower-energy pathway significantly more favorable.[8]

• Solutions & Protocols:

  • Systematic Solvent Screening: Test a range of solvents with varying properties. A common starting point is to compare non-polar (e.g., Toluene, Hexane), polar aprotic (e.g., THF, CH₂Cl₂, EtOAc), and polar protic (e.g., EtOH, IPA) solvents.

  • Temperature Optimization: Run the reaction at a range of temperatures (e.g., room temperature, 0 °C, -20 °C, -78 °C). Be aware that lowering the temperature will likely decrease the reaction rate, so finding a balance between selectivity and reaction time is crucial.

Table 1: Illustrative Effect of Solvent and Temperature on Enantioselectivity (Note: Data is hypothetical, for illustrative purposes, based on common trends observed in organocatalysis)

Entry	Solvent	Temperature (°C)	Yield (%)	ee (%)
1	Toluene	25	95	65
2	CH₂Cl₂	25	98	72
3	THF	25	90	55
4	CH₂Cl₂	0	96	85
5	CH₂Cl₂	-20	92	94
6	CH₂Cl₂	-78	75	>99

3. Additives and Co-catalysts

• The Problem: The reaction may require an additive to facilitate catalyst turnover, activate a substrate, or stabilize a key intermediate. The wrong additive, or the wrong amount, can be detrimental.

• Expert Analysis: In many organocatalytic reactions involving chiral amines, an acid co-catalyst is essential. For instance, in aza-Michael additions, an acid assists in the formation of the crucial iminium ion intermediate.[1] The choice and stoichiometry of the acid can significantly impact both the reaction rate and the stereoselectivity.

• Solutions & Protocols:

  • Screen Acidic/Basic Additives: If applicable, screen a variety of Brønsted or Lewis acids (e.g., TFA, Acetic Acid, ZnCl₂). The pKa and steric bulk of the additive can be critical. In some cases, a base may be required to deprotonate a substrate or regenerate the catalyst.

  • Optimize Stoichiometry: The amount of additive is crucial. Test sub-stoichiometric, stoichiometric, and even excess amounts to find the optimal loading.

Troubleshooting Workflow for Low Stereoselectivity

Below is a logical workflow to guide your optimization efforts.

Caption: A decision-tree for troubleshooting low stereoselectivity.

Issue 2: Side Reactions and Low Yield

Question: I'm observing significant side product formation, or my reaction conversion is low, even after extended reaction times. How can I improve the yield and chemoselectivity?

Answer: Poor yield or the formation of side products can sometimes be linked to the factors that control stereoselectivity. Catalyst deactivation, incorrect stoichiometry, or competing reaction pathways are common culprits.

• The Problem: The desired reaction pathway is not being favored exclusively. This could be due to catalyst inhibition, substrate degradation, or the activation of alternative mechanistic pathways.

• Expert Analysis:

  • Catalyst Deactivation: The chiral piperidine catalyst can be sensitive to moisture, air, or impurities in the reagents. In some cases, the product itself can act as an inhibitor.

  • Competing Pathways: In reactions like reductive amination, the direct reduction of the starting aldehyde by the hydride source can compete with the desired imine reduction.[8] Similarly, β-elimination can be a problematic side reaction in certain cyclization processes, leading to a loss of stereochemical purity.[5]

  • Stoichiometry: Incorrect ratios of reactants, especially when using powerful reagents like organometallics, can lead to a host of side reactions.

• Solutions & Protocols:

  • Ensure Anhydrous/Inert Conditions: Use oven-dried glassware and anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) if your catalyst or reagents are sensitive.

  • Use Selective Reagents: To avoid side reactions, choose reagents with high chemoselectivity. For example, in reductive amination, sodium triacetoxyborohydride (STAB) is milder and more selective for the iminium ion over the starting aldehyde compared to sodium borohydride (NaBH₄).[8]

  • Optimize Reaction Order: The order in which reagents are added can be critical. Pre-forming an intermediate (like an imine) before adding the final reagent can sometimes prevent side reactions.

  • Check for Product Inhibition: If the reaction stalls, it could be due to product inhibition. Try running the reaction at a lower concentration or consider a flow chemistry setup where the product is continuously removed.[9]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right chiral piperidine for my specific reaction?

The selection process is both rational and empirical. Start by reviewing the literature for analogous transformations. Key factors to consider are:

• Reaction Type: Different piperidine scaffolds are optimized for different reactions. For example, a cinchona alkaloid-derived diamine might be excellent for an aza-Michael addition, while a C₂-symmetric bisphosphine ligand incorporating a piperidine backbone might be suited for a rhodium-catalyzed hydrogenation.[1][2]

• Mechanism: Understand the proposed transition state model. Does it rely on steric blocking, hydrogen bonding, or metal coordination? Choose a piperidine derivative whose structure supports the key interactions required for stereoinduction.

• Empirical Screening: There is no substitute for experimental screening. It is often necessary to test a small library of catalysts with varied steric and electronic features to identify the optimal one for your specific substrate.

Q2: What is the mechanistic role of a chiral piperidine in organocatalysis?

In many organocatalytic reactions, the chiral piperidine acts as a secondary amine catalyst. It typically reacts with a carbonyl compound (an aldehyde or ketone) to form a nucleophilic enamine or an electrophilic iminium ion intermediate. The chiral scaffold of the piperidine then directs the subsequent bond-forming step to occur on one face of this intermediate, thereby controlling the stereochemistry of the product.

Caption: General catalytic cycle for chiral piperidine organocatalysis.

Q3: Are there computational methods to predict or understand the stereochemical outcome?

Yes, computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for this purpose.[10] Researchers can model the transition states for the formation of the different stereoisomers. The calculated energy difference between these transition states can provide a theoretical prediction of the enantiomeric or diastereomeric ratio. These studies can reveal crucial non-covalent interactions (like hydrogen bonds or steric clashes) that govern selectivity and guide the rational design of new, more effective catalysts.[11]

Q4: How can I confirm the absolute configuration of my product?

Determining the absolute configuration is essential. The most common methods include:

• X-ray Crystallography: This is the gold standard if you can grow a suitable crystal of your product or a derivative.

• Comparison to Known Compounds: If your product has been synthesized before, you can compare its optical rotation or chiral HPLC/GC retention times to the literature values.

• Chiroptical Spectroscopy: Techniques like Vibrational Circular Dichroism (VCD) can be used to determine the absolute configuration by comparing the experimental spectrum to one calculated computationally.[12]

• Chemical Correlation: Chemically convert your product, without affecting the stereocenter , into a compound of known absolute configuration.

References

• Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. (2025). ResearchGate. [Link]

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. (n.d.). PMC - NIH. [Link]

• Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol. (2022). Organic Letters - ACS Publications. [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). Journal of the American Chemical Society - ACS Publications. [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). Organic Letters - ACS Publications. [Link]

• General Access to Chiral Piperidines via Enantioselective Catalytic C(sp3)-H Oxidation using Manganese Catalysts. (n.d.). ChemRxiv. [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (2023). JACS. [Link]

• Application of Chiral Piperidine Scaffolds in Drug Design. (n.d.). Thieme Connect. [Link]

• Enantioselective Synthesis of Chiral Piperidines via the Stepwise Dearomatization/Borylation of Pyridines. (n.d.). Journal of the American Chemical Society - ACS Publications. [Link]

• Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. (n.d.). PMC - NIH. [Link]

• Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans. (n.d.). Organic Letters - ACS Publications. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. (2021). ResearchGate. [Link]

• Asymmetric Synthesis of Chiral Piperazines. (2007). Sci-Hub. [Link]

• Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. (n.d.). NIH. [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. (n.d.). SFU Summit. [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. (n.d.). DR-NTU. [Link]

• Asymmetric Michael addition reaction using a chiral catalyst containing amino diol. (n.d.). Semantic Scholar. [Link]

• Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. (2022). pubs.acs.org. [Link]

• Approaches to α-functionalization of piperidines by C H activation. (n.d.). ResearchGate. [Link]

• Chiral auxiliary. (n.d.). Wikipedia. [Link]

• Enantioselective Synthesis of Chiral Piperidines via the Stepwise Dearomatization/Borylation of Pyridines. (n.d.). Journal of the American Chemical Society. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). PMC - PubMed Central. [Link]

• Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (n.d.). PMC - PubMed Central. [Link]

• Direct synthesis of α-functionalized amides via heteroatom–hydrogen insertion reactions using amide-sulfoxonium ylides. (2024). PMC - PubMed Central. [Link]

• Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. (n.d.). MDPI. [Link]

• Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. (n.d.). MDPI. [Link]

• A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. (n.d.). PMC - NIH. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (n.d.). PMC - NIH. [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. (n.d.). ResearchGate. [Link]

• Computational studies to understand the origin of stereoselectivity... (n.d.). ResearchGate. [Link]

• New Strategies for the Functionalization of Carbonyl Derivatives via α-Umpolung: From Enolates to Enolonium Ions. (2023). Accounts of Chemical Research - ACS Publications. [Link]

• Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies. (2020). Accounts of Chemical Research - ACS Publications. [Link]

• Asymmetric synthesis of substituted NH-piperidines from chiral amines. (n.d.). RSC Publishing. [Link]

• Copper-Catalyzed Remote Enantioselective [4 + 1] Cyclization of Yne–Vinyl Allylic Esters with Cyclic 1,3-Dicarbonyl Compounds Enables Access to Spirocyclic Ketones. (2026). ACS Publications. [Link]

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Technical Support Center: Managing Steric Hindrance in Reactions with (S)-1-Boc-3-(methylamino)piperidine

Introduction

Welcome to the technical support guide for (S)-1-Boc-3-(methylamino)piperidine. This chiral building block is a valuable component in the synthesis of numerous pharmaceutical agents and complex molecules.[][2] Its structure, featuring a bulky tert-butyloxycarbonyl (Boc) protecting group and a secondary amine on a piperidine ring, presents unique stereochemical and reactivity challenges.[][2][3] The most common of these is managing steric hindrance at the C3-methylamino group, which can significantly impact reaction efficiency and outcomes.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate the experimental complexities associated with this versatile reagent.

Understanding the Core Challenge: Steric Hindrance

The primary obstacle in reactions involving (S)-1-Boc-3-(methylamino)piperidine is the steric congestion around the nitrogen atom of the methylamino group. This hindrance arises from several factors:

• The Bulky Boc Group: The large tert-butyl group on the piperidine nitrogen (N1) restricts the conformational flexibility of the six-membered ring.[4] This can orient the C3 substituent in a way that shields the methylamino group from incoming reagents.

• Piperidine Ring Conformation: The piperidine ring typically adopts a chair conformation. The interplay between the bulky N1-Boc group and the C3-methylamino substituent influences the accessibility of the nitrogen's lone pair.[5][6][7]

• The Methyl Group: The methyl substituent on the secondary amine itself contributes to the steric bulk, making it more hindered than a primary amine.

This cumulative steric effect can lead to sluggish reactions, low yields, or complete reaction failure. The following sections address specific, common reaction types and provide actionable solutions.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Reductive Amination

Question 1: "I am attempting a reductive amination with (S)-1-Boc-3-(methylamino)piperidine and a bulky ketone, but I am observing very low conversion to the desired tertiary amine. What is causing this and how can I improve the yield?"

Answer:

This is a classic case of severe steric hindrance. Reductive amination proceeds via an intermediate iminium ion, formed from the condensation of the amine and the carbonyl compound.[8] When both the amine and the ketone are sterically demanding, the formation of this iminium intermediate is slow and often disfavored, leading to poor overall reaction efficiency.[9][10]

Causality Analysis:

• Steric Clash: The approach of your bulky ketone to the already hindered secondary amine is sterically impeded, raising the activation energy for the initial condensation step.

• Unfavorable Equilibrium: The equilibrium between the starting materials and the iminium ion may lie heavily on the side of the starting materials.

• Competitive Reduction: Many common reducing agents, like sodium borohydride (NaBH₄), can reduce the ketone starting material faster than the scarcely formed iminium ion is reduced.[8]

Troubleshooting Workflow & Recommended Protocols:

To overcome this, a multi-pronged approach focusing on reagent choice and reaction conditions is necessary.

Protocol 1.1: Optimized Reductive Amination of Hindered Substrates

• Step 1: Choice of Reducing Agent. Switch to a milder, more selective reducing agent that preferentially reduces the iminium ion over the ketone. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose. Its reduced reactivity towards ketones minimizes side reactions.

• Step 2: Acid Catalysis. The formation of the iminium ion is acid-catalyzed. Add a catalytic amount of a weak acid, such as acetic acid (AcOH), to the reaction mixture. This protonates the carbonyl oxygen, making the carbon more electrophilic and accelerating the initial condensation.

• Step 3: Solvent and Temperature. Use a non-protic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE). These solvents effectively solvate the intermediates without interfering with the reaction. If the reaction is still sluggish at room temperature, gentle heating to 40-50°C can help overcome the activation energy barrier.

• Step 4: Reaction Monitoring. Monitor the reaction progress by TLC or LC-MS. Due to steric hindrance, these reactions may require extended reaction times (12-48 hours).

Data Comparison: Reductive Amination Conditions

Condition	Reagent Combination	Typical Yield (Bulky Ketone)	Key Insight
Standard	NaBH₄, Methanol	< 10%	NaBH₄ non-selectively reduces the ketone.
Optimized	NaBH(OAc)₃, AcOH (cat.), DCE	65-85%	NaBH(OAc)₃ is selective for the iminium ion; acid catalysis accelerates iminium formation.
Advanced	Ti(OiPr)₄, NaBH₃CN, THF	70-90%	Lewis acid activation of the ketone enhances condensation. Requires anhydrous conditions.

Section 2: N-Acylation Reactions

Question 2: "My N-acylation reaction using a standard acid chloride and triethylamine (TEA) is incomplete, even after prolonged reaction times. How can I drive this reaction to completion?"

Answer:

Incomplete acylation is another common issue stemming from the steric hindrance of the secondary amine. While the nitrogen is nucleophilic, its lone pair is shielded, making it difficult for the electrophilic acylating agent to approach. The use of a simple base like TEA may not be sufficient to activate the system effectively.

Causality Analysis:

• Reduced Nucleophilicity: Steric bulk around the nitrogen atom effectively reduces its kinetic nucleophilicity.

• Inefficient Activation: While TEA scavenges the HCl byproduct, it does little to enhance the electrophilicity of the acylating agent.

• Reagent Stability: Acyl chlorides can be sensitive to moisture, and if the reaction is slow, degradation can occur over time.

Troubleshooting Workflow & Recommended Protocols:

Protocol 2.1: Enhanced N-Acylation with a Catalytic Activator

• Step 1: Reagent Selection. Use the corresponding acid anhydride if available, as it is often less reactive and can lead to cleaner reactions.

• Step 2: Base and Catalyst. Replace triethylamine with pyridine or, for a more potent effect, add a catalytic amount (1-10 mol%) of 4-dimethylaminopyridine (DMAP).[11]

• Step 3: Mechanism of Action. DMAP acts as a nucleophilic catalyst. It reacts with the acylating agent to form a highly reactive N-acylpyridinium intermediate. This intermediate is much more electrophilic and readily transfers the acyl group to the hindered secondary amine.

• Step 4: Solvent and Temperature. Run the reaction in an aprotic solvent like DCM or THF at 0°C to room temperature. Cooling the initial addition of the acylating agent can help control any exotherm.

Logical Flow of Catalytic Acylation

Caption: DMAP-catalyzed acylation workflow.

Section 3: N-Alkylation Reactions

Question 3: "I'm trying to perform an N-alkylation with a primary alkyl bromide, but the reaction is extremely slow and requires high temperatures, leading to side products. Is there a more efficient method?"

Answer:

Direct N-alkylation of hindered secondary amines via an Sₙ2 reaction is often inefficient due to the steric hindrance impeding the nucleophilic attack of the amine on the alkyl halide.[12] Heating the reaction can lead to elimination side products from the alkyl halide or decomposition.

Causality Analysis:

• Sₙ2 Steric Barrier: The steric bulk around the nitrogen presents a significant energy barrier for the backside attack required in an Sₙ2 reaction.

• Quaternization Risk: If the reaction is forced with excess alkyl halide, there is a risk of over-alkylation to form a quaternary ammonium salt, although this is less likely with a hindered amine.

• Base Compatibility: The choice of base is critical. A strong, non-nucleophilic base is needed to deprotonate the resulting ammonium salt without competing in the alkylation.

Troubleshooting Workflow & Recommended Protocols:

A more robust strategy is to enhance the nucleophilicity of the amine by using a strong base to deprotonate it first, or to use conditions that favor the reaction under milder temperatures.

Protocol 3.1: Base-Promoted N-Alkylation

• Step 1: Choice of Base. Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or DMSO.[12] A hindered organic base like N,N-diisopropylethylamine (DIPEA or Hünig's base) is also an excellent choice.[12]

• Step 2: Amine Deprotonation (if using NaH). Cool the solution of the amine in anhydrous DMF to 0°C and add NaH portion-wise. Allow the mixture to stir for 30 minutes to form the corresponding amide anion, which is a much stronger nucleophile.

• Step 3: Alkylating Agent Addition. Add the alkyl halide dropwise to the solution and allow the reaction to warm to room temperature.

• Step 4: Additive for Iodides. If using an alkyl chloride or bromide, adding a catalytic amount of sodium or potassium iodide (NaI or KI) can accelerate the reaction via the Finkelstein reaction, which generates the more reactive alkyl iodide in situ.

Comparative Table of Alkylation Strategies

Method	Conditions	Pros	Cons
Thermal	Alkyl Halide, Heat	Simple setup	Slow, side products, harsh conditions
Base-Promoted	NaH or K₂CO₃, DMF, Alkyl Halide, RT	Faster, milder conditions, higher yield	Requires anhydrous conditions (NaH)
Reductive Amination	Aldehyde, NaBH(OAc)₃	Excellent for primary & secondary alkyl groups	Indirect method, requires aldehyde

Concluding Remarks

Managing reactions with (S)-1-Boc-3-(methylamino)piperidine is primarily a challenge of overcoming steric hindrance. By understanding the conformational constraints imposed by the Boc group and the piperidine ring, researchers can make informed decisions. The key to success lies in choosing the right combination of reagents and conditions:

• For reductive aminations , use selective hydrides like NaBH(OAc)₃ with acid catalysis.

• For acylations , employ a nucleophilic catalyst like DMAP to generate a highly reactive intermediate.

• For alkylations , enhance the amine's nucleophilicity with a strong, non-nucleophilic base or use catalytic iodide.

By applying these principles and protocols, you can significantly improve the efficiency and success rate of your synthetic endeavors with this important chiral building block.

References

• Cumbes, M. J., et al. (2011). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules. Available at: [Link]

• Wikipedia. (2023). Reductive amination. Available at: [Link]

• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. Available at: [Link]

• Katritzky, A. R., et al. (2010). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules. Available at: [Link]

• Chemistry Stack Exchange. (2022). Acetylation of Secondary amines. Available at: [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine? Available at: [Link]

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• 6. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Chiral Scaffolds in Synthesis: A Comparative Guide to (S)- and (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate

In the landscape of modern pharmaceutical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of a drug's efficacy and safety. Chiral piperidine derivatives, in particular, are privileged scaffolds found in a multitude of biologically active molecules. This guide provides an in-depth technical comparison of two enantiomeric building blocks: (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate and (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate. We will explore how the choice between these stereoisomers profoundly impacts the outcome of diastereoselective reactions, with a focus on their application in the synthesis of Janus kinase (JAK) inhibitors.

The Critical Role of Chirality in 3-Substituted Piperidines

The 3-amino- and 3-(methylamino)piperidine core is a key structural feature in many pharmaceutical agents. The stereochemistry at the C3 position of the piperidine ring is often crucial for the molecule's ability to bind to its biological target with high affinity and selectivity. The use of enantiomerically pure starting materials is therefore a cornerstone of efficient and predictable drug synthesis, obviating the need for challenging and often low-yielding chiral resolutions at later stages.[1][2]

The tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen serves to modulate the reactivity of the ring nitrogen, allowing for selective transformations at the 3-position amino group. This strategic protection is essential for the construction of complex molecular architectures.

Comparative Performance in a Diastereoselective Synthesis: The Case of a Tofacitinib Precursor

To illustrate the divergent synthetic outcomes dictated by the chirality of the starting material, we will examine a key step in the synthesis of a precursor to Tofacitinib, a well-known JAK inhibitor. The approved drug possesses a specific (3R,4R) stereochemistry in its piperidine core, which is essential for its biological activity.[1][3] The synthesis of this core often involves the introduction of a methyl group at the 4-position of a 3-aminopiperidine derivative. The stereochemical outcome of this transformation is directly influenced by the chirality of the starting 3-(methylamino)piperidine.

Let us consider a hypothetical, yet mechanistically sound, diastereoselective alkylation of the enolate derived from N-Boc-3-(methylamino)piperidine. The existing stereocenter at C3 will direct the incoming electrophile (a methylating agent) to one of the two faces of the enolate, leading to the formation of two possible diastereomers.

Experimental Workflow: Diastereoselective Methylation

Caption: General workflow for the diastereoselective methylation of (S)- and (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Predicted Outcomes and Discussion

The stereochemical outcome of the methylation is governed by the principle of steric hindrance. The bulky tert-butyl 3-(methylamino) group will preferentially occupy a pseudo-equatorial position in the chair-like conformation of the piperidine enolate. The incoming methyl iodide will then approach from the less sterically hindered face.

• Using the (S)-enantiomer: The C3 substituent will direct the incoming methyl group to the opposite face of the ring, leading to the formation of the (3S,4R) and (3S,4S) diastereomers. The (3S,4R) diastereomer would be the major product due to the preferred axial attack on the enolate.

• Using the (R)-enantiomer: Conversely, starting with the (R)-enantiomer, the C3 substituent will direct the methylation to yield the (3R,4S) and (3R,4R) diastereomers. The major product in this case would be the desired (3R,4R) diastereomer, which is the key intermediate for the synthesis of Tofacitinib.[1][2]

This stark difference in product distribution underscores the pivotal role of selecting the correct enantiomer of the starting material to achieve the desired stereochemistry in the final product.

Starting Enantiomer	Major Diastereomeric Product	Minor Diastereomeric Product	Relevance to Tofacitinib Synthesis
(S) -tert-butyl 3-(methylamino)piperidine-1-carboxylate	(3S,4R)-tert-butyl 4-methyl-3-(methylamino)piperidine-1-carboxylate	(3S,4S)-tert-butyl 4-methyl-3-(methylamino)piperidine-1-carboxylate	Incorrect stereochemistry for the active pharmaceutical ingredient.
(R) -tert-butyl 3-(methylamino)piperidine-1-carboxylate	(3R,4R) -tert-butyl 4-methyl-3-(methylamino)piperidine-1-carboxylate	(3R,4S)-tert-butyl 4-methyl-3-(methylamino)piperidine-1-carboxylate	Correct stereochemistry for the key intermediate.

Synthesis of Enantiopure (S)- and (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate

The synthesis of these enantiomerically pure building blocks is a critical first step. Several methods have been reported, often starting from readily available chiral pool materials. A common and efficient approach involves the use of L- and D-glutamic acid, respectively.

Synthetic Workflow from Glutamic Acid

Caption: A representative synthetic route to enantiopure (S)- and (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate from glutamic acid.

Experimental Protocol: Synthesis of (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate from D-Glutamic Acid

Step 1: Diesterification and N-Boc Protection

• Suspend D-glutamic acid in methanol and bubble with dry HCl gas at 0 °C, then stir at room temperature overnight to yield the dimethyl ester.

• Protect the amino group with di-tert-butyl dicarbonate (Boc)₂O in the presence of a base like triethylamine to afford dimethyl (R)-2-(tert-butoxycarbonylamino)pentanedioate.

Step 2: Reduction to the Diol

• Reduce the diester using a strong reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether like THF at 0 °C to room temperature to obtain (R)-tert-butyl (4,5-dihydroxypentan-2-yl)carbamate.

Step 3: Intramolecular Cyclization

• Convert the diol to a dimesylate by reacting with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) in dichloromethane.

• Treat the dimesylate with methylamine, which acts as a nucleophile for the intramolecular cyclization, to form (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Step 4: Purification

• Purify the final product by column chromatography on silica gel to obtain the enantiomerically pure compound.

Conclusion

The choice between (S)- and (R)-tert-butyl 3-(methylamino)piperidine-1-carboxylate is a critical decision in the synthesis of chiral molecules, particularly in the pharmaceutical industry. As demonstrated with the synthesis of a Tofacitinib precursor, the stereochemistry of this building block dictates the diastereomeric outcome of subsequent reactions. The (R)-enantiomer is essential for accessing the desired (3R,4R) stereochemistry of the final drug, while the (S)-enantiomer would lead to the incorrect diastereomer. A thorough understanding of the principles of asymmetric synthesis and the availability of reliable methods for preparing enantiopure starting materials are paramount for the efficient and successful development of new therapeutic agents.

References

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A Senior Application Scientist's Guide to Chiral Building Blocks: Alternatives to (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

In the landscape of modern drug discovery, the selection of chiral building blocks is a critical decision that profoundly influences the ultimate success of a therapeutic candidate. The privileged piperidine scaffold, in particular, is a cornerstone in medicinal chemistry, prized for its favorable physicochemical properties and metabolic stability.[1][2] Among the myriad of available piperidine derivatives, (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate has emerged as a versatile and valuable intermediate. However, a deep understanding of the available alternatives is paramount for medicinal chemists seeking to fine-tune molecular properties and optimize drug candidates.

This guide provides an in-depth technical comparison of alternative chiral building blocks to (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, offering insights into their synthesis, physicochemical properties, and applications in drug development. We will explore alternative substitution patterns on the piperidine ring, as well as alternative heterocyclic scaffolds, to provide a comprehensive resource for researchers, scientists, and drug development professionals.

The Strategic Value of Scaffold Selection

The choice of a chiral scaffold is not merely a matter of synthetic convenience; it is a strategic decision that impacts a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement.[3][4] Subtle changes in ring size, conformation, and substitution can lead to dramatic differences in biological activity and pharmacokinetic properties.[5] This guide will delve into the nuances of these choices, providing the rationale behind selecting a particular building block for a given therapeutic target.

Comparative Analysis of Chiral Building Blocks

While direct, side-by-side comparative studies of different chiral building blocks in the same reaction are not always readily available in the literature, we can draw meaningful comparisons based on their inherent physicochemical properties and reported applications.[6]

Table 1: Physicochemical Properties of Alternative Chiral Scaffolds

Property	(S)-Piperidine	(S)-Pyrrolidine	(S)-Azetidine	Key Considerations for Drug Design
pKa of Conjugate Acid	~11.2[5]	~11.3[5]	~11.1	All are strongly basic, with pyrrolidine being slightly more so. This can influence salt formation and interactions with acidic residues in a binding pocket.
logP (Octanol/Water)	~0.84 (unsubstituted)[5]	~0.46 (unsubstituted)[5]	Lower than pyrrolidine	Piperidines are generally more lipophilic than pyrrolidines and azetidines. This can impact solubility, cell permeability, and off-target hydrophobic interactions.[5]
Conformational Flexibility	Prefers a rigid chair conformation.	Envelope and twisted conformations, more flexible than piperidine.	Higher ring strain, less flexible than pyrrolidine.	The rigidity of the piperidine ring can be advantageous for pre-organizing substituents for optimal target binding. The flexibility of pyrrolidine may allow for induced-fit binding. Azetidine's rigidity can be exploited to orient substituents in a well-defined vector.[4][5]

Alternative Chiral Building Blocks: A Deeper Dive

(S)-3-Hydroxypiperidine Derivatives: A Functional Group Isostere

A common and effective strategy in medicinal chemistry is the replacement of an amine with a hydroxyl group. (S)-3-Hydroxypiperidine offers a hydrogen bond donor and acceptor, similar to a secondary amine, but with a different polarity and basicity profile.

Key Advantages:

• Reduced Basicity: The hydroxyl group is significantly less basic than the methylamino group, which can be advantageous in avoiding off-target effects associated with basic amines (e.g., hERG inhibition).[4]

• Improved Solubility: The hydroxyl group can enhance aqueous solubility compared to the more lipophilic methylamino group.[7]

• Versatile Handle for Further Functionalization: The hydroxyl group can be readily converted to ethers, esters, or other functional groups to explore structure-activity relationships (SAR).

Experimental Protocol: Synthesis of (S)-N-Boc-3-hydroxypiperidine

An efficient chemoenzymatic approach involves the asymmetric reduction of N-Boc-3-piperidone.[8]

Caption: Chemoenzymatic synthesis of (S)-N-Boc-3-hydroxypiperidine.

Step-by-Step Methodology: [8]

• Reaction Setup: In a temperature-controlled vessel, prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.0).

• Enzyme Addition: Add the ketoreductase (KRED) and glucose dehydrogenase (GDH) for cofactor regeneration.

• Cofactor and Substrate Addition: Add NADP+ and glucose. Then, add the N-Boc-3-piperidone substrate.

• Reaction: Stir the mixture at a controlled temperature (e.g., 30 °C) and monitor the reaction progress by HPLC or GC.

• Work-up and Purification: Upon completion, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

(S)-3-Aminopyrrolidine Derivatives: The Five-Membered Ring Alternative

Scaffold hopping from a piperidine to a pyrrolidine is a powerful strategy to modulate a compound's physicochemical and pharmacokinetic properties. The five-membered pyrrolidine ring offers a different conformational profile and lipophilicity compared to the six-membered piperidine.[5]

Key Advantages:

• Lower Lipophilicity: Pyrrolidines are generally less lipophilic than their piperidine counterparts, which can lead to improved solubility and a more favorable ADME profile.[5]

• Different Substituent Vector: The geometry of the pyrrolidine ring places substituents in a different spatial orientation compared to a piperidine, which can lead to altered target engagement and improved selectivity.

• Metabolic Stability: In some cases, the pyrrolidine ring has shown greater resistance to metabolic degradation compared to piperidine.[9]

Experimental Protocol: N-Alkylation of (S)-tert-butyl 3-aminopyrrolidine-1-carboxylate

Caption: N-Alkylation of (S)-Boc-3-aminopyrrolidine.

Step-by-Step Methodology:

• Reaction Setup: To a solution of (S)-tert-butyl 3-aminopyrrolidine-1-carboxylate in a suitable solvent such as acetonitrile, add a base (e.g., potassium carbonate).

• Alkylating Agent Addition: Add the desired alkyl halide (e.g., methyl iodide) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating and monitor by TLC or LC-MS.

• Work-up and Purification: Upon completion, filter off the base and concentrate the filtrate. The residue can be purified by column chromatography to yield the desired N-alkylated product.

(S)-3-Aminoazetidine Derivatives: The Strained Ring Advantage

The four-membered azetidine ring is a less common but increasingly important scaffold in medicinal chemistry. Its strained nature imparts unique conformational constraints and can lead to improved metabolic stability.

Key Advantages:

• Rigid Scaffold: The high ring strain of azetidine results in a more rigid structure, which can be beneficial for locking a molecule into a bioactive conformation.[4]

• Novel Chemical Space: The use of azetidines allows for the exploration of novel chemical space, potentially leading to new intellectual property.

• Metabolic Stability: The azetidine ring can be more metabolically stable than larger rings.

Experimental Protocol: Synthesis of 3-Aminoazetidines via Reductive Amination [3]

Caption: Synthesis of N-Boc-3-(alkylamino)azetidines.

Step-by-Step Methodology: [3]

• Reaction Setup: Dissolve N-Boc-3-azetidinone and a primary amine in a chlorinated solvent like dichloromethane (DCM).

• Reducing Agent Addition: Add sodium triacetoxyborohydride in portions at room temperature.

• Reaction: Stir the mixture at room temperature until the reaction is complete as monitored by TLC or LC-MS.

• Work-up and Purification: Quench the reaction with aqueous sodium bicarbonate solution and extract the product with DCM. Dry the organic layer, concentrate, and purify by column chromatography.

Protecting Group Strategies: Boc vs. Cbz

The choice of protecting group for the piperidine nitrogen is also a critical consideration. While the topic molecule utilizes a tert-butoxycarbonyl (Boc) group, the benzyloxycarbonyl (Cbz) group is another common choice.

Table 2: Comparison of Boc and Cbz Protecting Groups

Feature	tert-Butoxycarbonyl (Boc)	Benzyloxycarbonyl (Cbz)
Deprotection Conditions	Acid-labile (e.g., TFA, HCl)[10]	Hydrogenolysis (e.g., H₂, Pd/C)[10]
Orthogonality	Orthogonal to Cbz and Fmoc groups.	Orthogonal to Boc and Fmoc groups.
Advantages	Easily removed under mild acidic conditions; suitable for solid-phase synthesis.	Stable to a wide range of reagents; removal conditions are mild and neutral.
Disadvantages	Can be sensitive to strong acids; deprotection can generate reactive carbocations.[11]	Requires a metal catalyst, which may not be compatible with all functional groups (e.g., alkenes, alkynes).

The choice between Boc and Cbz will depend on the overall synthetic strategy and the compatibility of other functional groups in the molecule.

Conclusion

The selection of a chiral building block is a multifaceted decision that requires a deep understanding of the interplay between chemical structure, physicochemical properties, and biological activity. While (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a valuable and widely used building block, a wealth of alternatives exists that can offer distinct advantages in drug design. By considering alternative substitution patterns on the piperidine ring, such as hydroxyl or fluoro groups, and by exploring alternative heterocyclic scaffolds like pyrrolidines and azetidines, medicinal chemists can significantly expand their toolkit for creating novel and effective therapeutics. This guide has provided a comparative overview of these alternatives, supported by experimental protocols and data, to empower researchers to make informed and strategic decisions in their drug discovery endeavors.

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A Senior Application Scientist's Guide to the Scale-Up of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate: A Cost-Benefit Analysis

Introduction: The Strategic Value of Chiral Piperidines in Drug Development

The piperidine scaffold is a cornerstone of modern medicinal chemistry, present in a vast number of pharmaceuticals and natural products.[1][2] Its conformational flexibility and the ability to be functionalized at multiple positions make it an exceptionally versatile building block for engaging with complex biological targets.[2][3] Within this class, chiral 3-aminopiperidine derivatives have gained significant attention for their role in potent and selective active pharmaceutical ingredients (APIs).

This guide provides a comprehensive cost-benefit analysis of a key chiral intermediate, (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate , for research scientists and drug development professionals. We will move beyond a simple cataloging of properties to deliver an in-depth evaluation of its synthesis, scale-up challenges, economic implications, and performance compared to alternative synthetic strategies. The objective is to provide a robust framework for making informed decisions when incorporating this high-value building block into a large-scale manufacturing process.

Section 1: Profile of a Privileged Building Block

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (CAS No. 912368-73-1) is a bifunctional molecule featuring a stereodefined center, a nucleophilic secondary amine, and a Boc-protected ring nitrogen.[4][5] The tert-butyloxycarbonyl (Boc) group serves two critical functions: it enhances the stability of the piperidine ring and deactivates the ring nitrogen, allowing for selective functionalization of the exocyclic methylamino group. This pre-installed chirality and orthogonal protection strategy make it an attractive intermediate for streamlining the synthesis of complex APIs, potentially reducing the number of steps and avoiding costly chiral separations later in the sequence.[6][7]

Section 2: Synthesis and Scale-Up: From Bench to Plant

The economic viability of using this building block is intrinsically linked to the efficiency and scalability of its own synthesis. The most common laboratory and industrial approach is the reductive amination of a suitable ketone precursor.

Core Synthetic Workflow

The synthesis typically starts from N-Boc-3-piperidone, which is not commercially abundant and often prepared from more accessible materials like 3-aminopiperidine. A more direct and scalable route involves the reductive amination of tert-butyl 3-oxopiperidine-1-carboxylate with methylamine.

Caption: General workflow for synthesis via reductive amination.

Key Scale-Up Challenges and Causality

Transitioning from the bench to a multi-kilogram scale introduces significant challenges that are often negligible in the lab.[8]

• Impurity Profile: Side reactions, such as over-alkylation to the dimethylamino derivative or reduction of the starting ketone to the alcohol, can become pronounced at scale.[9] The choice of reducing agent is critical; sodium triacetoxyborohydride (NaBH(OAc)₃) is favored for its mildness and selectivity for the iminium intermediate over the ketone.[10]

• Purification: Column chromatography, a staple in the research lab, is economically unfeasible for large quantities. Process development must focus on scalable purification techniques like crystallization or salt formation to isolate the product with high purity.[8] This may require significant solvent screening and optimization.

• Reagent Handling and Cost: While methylamine is inexpensive, its use as a gas or a concentrated aqueous solution requires specialized handling and equipment at scale. The cost of the chiral starting material and the reducing agent are major contributors to the overall cost of goods.

• Cycle Time: Long reaction times or complex workup procedures can significantly increase operational costs by tying up reactor capacity. Optimizing reaction concentration, temperature, and workup efficiency is paramount.

Section 3: A Comparative Cost-Benefit Analysis

The decision to use a pre-fabricated chiral building block versus constructing the chiral center during the main synthesis is a critical economic and strategic choice.

Feature	Strategy A: Use Chiral Building Block	Strategy B: De Novo Asymmetric Synthesis
Upfront Cost	High (Procurement of specialized intermediate)	Low (Uses simple, achiral starting materials)
Number of Steps	Fewer steps in the main API synthesis	More steps in the main API synthesis
Process Risk	Risk concentrated in the supplier's process	Risk distributed across more synthetic steps
Chiral Purity	High; chirality is locked in early	Dependent on the efficiency of the asymmetric step
Scalability	Generally high, provided the building block is available at scale	May require specialized catalysts or conditions that are difficult to scale
Flexibility	Lower; committed to a specific scaffold early	Higher; allows for late-stage diversification
Overall Cost	Potentially lower overall due to higher yield, fewer steps, and reduced purification of final API	Potentially higher due to lower overall yield, more processing steps, and catalyst costs

Section 4: Alternative Synthetic Approaches

While using the pre-formed chiral building block is often efficient, other strategies exist, each with its own set of trade-offs.

• Resolution of a Racemic Mixture: Synthesizing the racemic version of the building block and then separating the enantiomers using a chiral acid can be a viable route.

  • Pro: Avoids expensive chiral starting materials or catalysts.

  • Con: The maximum theoretical yield is only 50% unless the unwanted enantiomer can be racemized and recycled, which adds complexity and cost.

• Synthesis from the Chiral Pool: L-glutamic acid, a naturally occurring and inexpensive amino acid, can be converted into 3-amino piperidine derivatives over several steps.

  • Pro: Utilizes a cheap, enantiomerically pure starting material.[11]

  • Con: The synthetic route is often longer and may have a lower overall yield compared to a more convergent approach.

• Asymmetric Catalysis: Developing a catalytic asymmetric hydrogenation or transfer hydrogenation of an enamine precursor can directly generate the desired enantiomer.[6][7]

  • Pro: Highly atom-economical and can be very efficient.[11]

  • Con: Requires significant upfront investment in catalyst screening and process optimization. The cost and sensitivity of the catalyst can be prohibitive.[12]

Caption: Decision tree for selecting a synthetic strategy.

Section 5: Experimental Protocols

The following protocols are provided as representative examples for the synthesis and application of the title compound.

Protocol 1: Synthesis via Reductive Amination

Objective: To synthesize tert-butyl 4-(methylamino)piperidine-1-carboxylate (adapted for the 3-isomer).[9][10]

Materials:

• tert-Butyl 3-oxopiperidine-1-carboxylate (1 equivalent)

• Methylamine (40% solution in water, 1.5 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Charge a reactor with tert-butyl 3-oxopiperidine-1-carboxylate and DCM (approx. 10 mL per gram of ketone). Stir until all solids are dissolved.

• Imine Formation: Add the methylamine solution dropwise to the stirred solution at room temperature. Stir the mixture for 2 hours.

• Reduction: Cool the reaction mixture to 0-5 °C in an ice bath. Add sodium triacetoxyborohydride portion-wise, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor the reaction for completion by TLC or LC-MS to confirm the consumption of the starting ketone.

• Workup: Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases. Separate the organic layer.

• Extraction: Extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Final Isolation: The crude product can be purified by crystallization or conversion to a salt to achieve the desired purity for scale-up.

Protocol 2: Downstream Application - N-Arylation (Buchwald-Hartwig)

Objective: To couple the chiral building block with an aryl halide.

Materials:

• (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (1 equivalent)

• Aryl Bromide (e.g., 4-bromotoluene, 1.1 equivalents)

• Palladium Catalyst (e.g., Pd₂(dba)₃, 0.02 equivalents)

• Ligand (e.g., Xantphos, 0.04 equivalents)

• Base (e.g., Sodium tert-butoxide, 1.4 equivalents)

• Toluene

Procedure:

• Inerting: Charge a reactor with the palladium catalyst, ligand, and base under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: Add toluene, followed by the aryl bromide and the (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

• Reaction: Heat the mixture to 90-110 °C and stir until the reaction is complete as monitored by LC-MS.

• Workup: Cool the reaction mixture, dilute with a suitable solvent like ethyl acetate, and filter through a pad of celite to remove the catalyst.

• Purification: Wash the filtrate with water and brine. Dry the organic layer, concentrate, and purify the crude product by column chromatography or crystallization.

Conclusion

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate stands out as a high-value, strategic intermediate for accelerating drug development timelines. Its primary benefit lies in providing a reliable, enantiomerically pure core, which simplifies subsequent synthetic steps and mitigates the risks associated with late-stage chiral separations or complex asymmetric reactions.

The key decision point for its use in scale-up hinges on a thorough economic analysis: the premium cost of the building block must be weighed against the savings realized from a shorter, more robust, and higher-yielding overall synthesis of the final API. For projects where speed to clinic is critical and the piperidine core is well-established, procuring this building block is often the most prudent path forward. However, for long-term manufacturing or when cost of goods is the primary driver, investing in the development of a de novo asymmetric synthesis may yield greater economic benefits over the product's lifecycle.

References

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A Senior Application Scientist's Guide to the Spectroscopic Confirmation of N-Substituted Piperidine Derivatives

Audience: Researchers, scientists, and drug development professionals.

The N-substituted piperidine motif is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals and natural products.[1] Its prevalence demands robust, unambiguous, and efficient methods for structural confirmation. As researchers synthesize novel derivatives, the ability to definitively characterize these molecules is paramount to advancing drug discovery programs. This guide provides an in-depth comparison of the primary spectroscopic techniques used for this purpose, moving beyond procedural steps to explain the underlying causality and strategic application of each method. Our approach is not to present a rigid protocol but to empower researchers to make informed analytical decisions based on a multi-technique, self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

NMR spectroscopy is the most powerful and informative technique for elucidating the precise molecular structure of N-substituted piperidines in solution. It provides a detailed map of the carbon-hydrogen framework, relative stereochemistry, and even insights into the molecule's dynamic conformational behavior.

Causality of Experimental Choice:

We begin with NMR because it directly probes the nucleus of individual atoms within the molecule, providing unparalleled detail about their chemical environment and connectivity. For a flexible six-membered ring like piperidine, NMR is indispensable for understanding its preferred conformation (e.g., chair, boat, or twist-boat), which is often directly linked to biological activity.

¹H NMR: Mapping the Proton Environment

Proton NMR provides the initial, high-resolution picture of the molecule. The chemical shift, multiplicity (splitting pattern), and coupling constants (J-values) of the piperidine ring protons are highly diagnostic.

• Chemical Shifts (δ): The protons on carbons adjacent to the nitrogen (C2-H and C6-H, the α-protons) are deshielded and typically resonate downfield (2.5-3.5 ppm) compared to the more shielded β (C3/C5) and γ (C4) protons (1.4-2.2 ppm).[2][3] The specific nature of the N-substituent dramatically influences the α-proton shifts; electron-withdrawing groups will shift them further downfield.[4]

• Conformational Analysis: In a stable chair conformation, axial and equatorial protons have distinct chemical shifts. J-coupling constants are critical here: large trans-diaxial couplings (J_ax,ax ≈ 10-13 Hz) are characteristic of a chair form and allow for the assignment of relative stereochemistry.[5][6][7]

Proton Type	Typical Chemical Shift (δ, ppm in CDCl₃)	Key Insights
α-CH₂ (C2/C6)	2.5 - 3.5	Highly sensitive to N-substituent's electronic effects.
β-CH₂ (C3/C5)	1.6 - 2.2	Less affected by N-substituent.
γ-CH₂ (C4)	1.4 - 1.8	Most shielded ring protons.
N-H (unsubstituted)	1.5 - 2.5 (often broad)	Exchangeable with D₂O.

¹³C NMR: Defining the Carbon Skeleton

Carbon NMR complements the ¹H data by defining the carbon framework.

• Chemical Shifts (δ): Similar to ¹H NMR, the α-carbons (C2/C6) are the most downfield (typically 45-60 ppm), with their exact shift being a strong indicator of the N-substituent's nature.[8][9] The C3/C5 and C4 carbons resonate further upfield.[3] N-alkylation, for example, influences the chemical shifts of the ring carbons, an effect that can be analyzed to understand the substituent's bulkiness.[8]

• DEPT (Distortionless Enhancement by Polarization Transfer): This experiment is invaluable for distinguishing between CH₃, CH₂, CH, and quaternary carbons, simplifying spectral assignment.

Carbon Type	Typical Chemical Shift (δ, ppm in CDCl₃)	Key Insights
α-C (C2/C6)	45 - 60	Highly sensitive to N-substituent.
β-C (C3/C5)	25 - 35
γ-C (C4)	23 - 30

Experimental Protocol: Standard NMR Characterization

• Sample Preparation: Dissolve 5-10 mg of the purified N-substituted piperidine derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Acquisition: Acquire a 1D proton spectrum using a 400 MHz or higher spectrometer. A standard pulse sequence (e.g., 'zg30') is typically sufficient. Ensure adequate spectral width and resolution.

• ¹³C NMR Acquisition: Acquire a 1D carbon spectrum with proton decoupling (e.g., 'zgpg30'). An acquisition time of 1-2 hours is common, depending on the sample concentration.

• DEPT-135 Acquisition: Run a DEPT-135 experiment to differentiate CH/CH₃ (positive signals) from CH₂ (negative signals) carbons.

• 2D NMR (if needed): For complex structures, acquire a 2D ¹H-¹H COSY spectrum to establish proton-proton correlations and a ¹H-¹³C HSQC spectrum to correlate protons with their directly attached carbons.[10]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry is the definitive technique for determining the molecular weight and elemental formula of a compound. For piperidine derivatives, tandem mass spectrometry (MS/MS) also provides structurally significant fragmentation data that can confirm the core structure and the nature of its substituents.

Causality of Experimental Choice:

We use MS to answer two fundamental questions: "What is the molecule's mass?" and "What are its constituent parts?". The basicity of the piperidine nitrogen makes it exceptionally well-suited for soft ionization techniques like Electrospray Ionization (ESI), which typically yields an intense protonated molecule, [M+H]⁺. This provides a clear and accurate molecular weight.

• ESI vs. EI: While Electron Ionization (EI) can be used, it often causes extensive fragmentation, sometimes preventing the observation of the molecular ion. ESI is the preferred method for N-substituted piperidines as it is a "softer" technique, reliably generating the protonated molecular ion [M+H]⁺.[1][11]

• High-Resolution MS (HRMS): HRMS (e.g., on a Q-TOF or Orbitrap instrument) is critical. By measuring the mass-to-charge ratio (m/z) to four or more decimal places, it allows for the unambiguous determination of the elemental formula, a core requirement for characterizing a new chemical entity.

• Fragmentation Pathways: The fragmentation of the piperidine ring is heavily influenced by the nitrogen atom and its substituents.[1] The most dominant pathway is α-cleavage , where the C-C bond adjacent to the nitrogen breaks, resulting in the loss of a substituent and the formation of a stable, resonance-stabilized iminium ion.[1] Ring fission and rearrangements can also occur, providing a unique fingerprint for a given derivative.[1][11]

Ion Type	Description	Significance
[M+H]⁺	Protonated molecular ion	Confirms molecular weight.
[M+H - R]⁺	Loss of a substituent from nitrogen	Indicates α-cleavage, confirms substituent mass.
Iminium Ions	Various ring-opened fragments	Provides a structural fingerprint.
[M+H - H₂O]⁺	Neutral loss of water	Suggests the presence of a hydroxyl group.[11]

Experimental Protocol: ESI-MS/MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~10-100 μg/mL) in a suitable solvent like methanol or acetonitrile, often with 0.1% formic acid to promote protonation.

• Infusion/LC Introduction: Introduce the sample into the ESI source via direct infusion or through an LC system.

• Full Scan (MS1): Acquire a full scan spectrum in positive ion mode to identify the [M+H]⁺ precursor ion.

• Product Ion Scan (MS/MS): Select the [M+H]⁺ ion for collision-induced dissociation (CID). Perform a product ion scan to observe the fragmentation pattern.

• Data Analysis: Correlate the observed fragments with expected fragmentation pathways (e.g., α-cleavage, neutral losses) to confirm the structure.

Infrared (IR) Spectroscopy: A Functional Group Quick-Check

IR spectroscopy is a rapid, non-destructive technique that excels at identifying the presence or absence of specific functional groups. While it doesn't provide the detailed connectivity of NMR, it serves as an excellent first-pass verification tool.

Causality of Experimental Choice:

We use IR to quickly confirm that key chemical transformations have occurred. For instance, if an N-acyl piperidine was synthesized from a secondary amine piperidine, the disappearance of the N-H stretch and the appearance of a strong amide C=O stretch provides immediate evidence of success.

• C-N Stretch: A moderate absorption in the 1250-1020 cm⁻¹ region is characteristic of the amine C-N bond.

• Aliphatic C-H Stretch: Strong absorptions just below 3000 cm⁻¹ (typically 2950-2800 cm⁻¹) confirm the aliphatic nature of the piperidine ring.

• N-Substituent Groups: The true power of IR lies in identifying functional groups on the N-substituent. A carbonyl group (C=O) from an amide or urea will give a very strong, sharp absorption in the 1700-1630 cm⁻¹ region.

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Appearance	Significance
N-H Stretch (sec. amine)	3500 - 3300	Weak to moderate, broad	Confirms presence of secondary amine starting material.
C-H Stretch (sp³)	2950 - 2800	Strong, sharp	Confirms aliphatic scaffold.
C=O Stretch (amide)	1680 - 1630	Strong, sharp	Confirms N-acylation.
C-N Stretch	1250 - 1020	Moderate	Confirms amine presence.

Experimental Protocol: ATR-FTIR Analysis

• Background Scan: Ensure the attenuated total reflectance (ATR) crystal is clean and run a background spectrum.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and acquire the spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Analysis: Identify characteristic peaks corresponding to the expected functional groups.

X-ray Crystallography: The Unambiguous Gold Standard

When an unambiguous, solid-state structure is required, single-crystal X-ray crystallography is the ultimate arbiter. It provides a three-dimensional model of the molecule with atomic-level precision.

Causality of Experimental Choice:

Crystallography is employed when the stakes are highest: for confirming absolute stereochemistry, resolving conformational ambiguities, or for patent applications. It moves beyond connectivity to provide precise, quantitative geometric data. It can definitively show, for example, that the piperidine ring adopts a chair conformation in the solid state and reveal the precise orientation of all substituents.[12]

• Information Gained: Provides precise bond lengths, bond angles, and torsion angles. It can reveal intermolecular interactions like hydrogen bonding that stabilize the crystal lattice.

• Major Limitation: The primary and often significant hurdle is the need to grow a high-quality single crystal suitable for diffraction, which can be a time-consuming and sometimes unsuccessful process.

Workflow: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of the compound, typically through slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data by rotating the crystal in a stream of X-rays.

• Structure Solution: Process the diffraction data to determine the unit cell and space group. The structure is solved using direct methods or Patterson methods.

• Structure Refinement: Refine the atomic positions and thermal parameters to achieve the best fit between the calculated and observed diffraction data.

Conclusion: An Integrated, Multi-Technique Strategy

No single technique provides all the necessary information for the complete and confident characterization of a novel N-substituted piperidine derivative. A logical and efficient workflow leverages the strengths of each method:

• Initial Screening (IR & MS): Begin with ATR-FTIR to quickly confirm the presence of key functional groups and ESI-MS to verify the mass of the target compound. These rapid checks can immediately flag a failed reaction.

• Detailed Structural Elucidation (NMR): Use a suite of 1D and 2D NMR experiments to meticulously piece together the molecular structure, connectivity, and solution-state conformation.

• Absolute Confirmation (X-ray Crystallography): When required for publication, patent filing, or to resolve complex stereochemical questions, pursue single-crystal X-ray diffraction for the ultimate, unambiguous structural proof.

By employing this integrated and self-validating approach, researchers can ensure the scientific integrity of their work and confidently advance promising N-substituted piperidine candidates through the drug discovery pipeline.

References

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• Wessig, P., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2571-2579. Available from: [Link]

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A Senior Application Scientist's Guide to Protecting Groups for 3-Aminopiperidine: A Comparative Study

For researchers, medicinal chemists, and drug development professionals, the 3-aminopiperidine scaffold is a cornerstone of modern therapeutics, lending its rigid, yet versatile structure to a multitude of bioactive molecules. However, the synthetic utility of this diamine is intrinsically linked to the strategic use of protecting groups. The selective masking and unmasking of its two distinct amine functionalities—the secondary amine of the piperidine ring (N1) and the primary amino group at the 3-position (N3)—is paramount for achieving desired chemical transformations and ultimately, the successful synthesis of complex drug candidates.

This in-depth technical guide provides a comparative analysis of common and strategically valuable protecting groups for 3-aminopiperidine. We will delve into the practical considerations, experimental nuances, and underlying chemical principles that govern the selection and application of these critical synthetic tools. This guide is designed to move beyond a simple catalog of protecting groups, offering field-proven insights to inform your synthetic strategy.

The Strategic Importance of Orthogonal Protection

The power of 3-aminopiperidine in drug design often lies in the ability to selectively functionalize each nitrogen atom. This necessitates an orthogonal protection strategy, wherein one protecting group can be removed under conditions that leave the other intact[1]. This allows for sequential and controlled modification of the scaffold, a critical aspect in the construction of complex molecules and in structure-activity relationship (SAR) studies[2]. The most common orthogonal pairings involve an acid-labile group (like Boc), a base-labile group (like Fmoc), and a group removable by hydrogenolysis (like Cbz).

Core Comparative Analysis: Boc, Cbz, and Fmoc

The tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc) groups represent the triad of most frequently employed protecting groups in modern organic synthesis, each with a distinct profile of stability and cleavage conditions.

Tert-Butyloxycarbonyl (Boc) Group

The Boc group is a cornerstone of amine protection, favored for its broad stability and straightforward, mild acidic deprotection. It is frequently used to protect the piperidine nitrogen (N1) of 3-aminopiperidine.

• Introduction: The Boc group is typically introduced using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base. A notable protocol for the N-Boc protection of a glutamic acid derivative, a precursor to 3-aminopiperidine, reported a yield of 92% using (Boc)₂O with triethylamine and a catalytic amount of DMAP in dichloromethane. Another method for the direct Boc protection of 3-aminopiperidine has also been described[3].

• Stability: The Boc group is stable to a wide range of conditions, including basic hydrolysis and catalytic hydrogenation, making it an excellent orthogonal partner for Cbz and Fmoc groups[4].

• Cleavage: Deprotection is efficiently achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM)[5]. Quantitative yields for the removal of the Boc group using TFA in dichloromethane have been reported[5]. A high-yield (95.4%) deprotection of (R)-3-Boc-aminopiperidine has also been documented[6].

Causality in Practice: The choice of the Boc group is often dictated by its robustness. In a multi-step synthesis, protecting the more nucleophilic secondary amine of the piperidine ring early with a Boc group allows for a wide range of subsequent chemical transformations on other parts of the molecule without fear of unintended reactions at N1. Its clean cleavage with acid, which typically leaves other protecting groups like Cbz and Fmoc untouched, is a significant strategic advantage.

Benzyloxycarbonyl (Cbz or Z) Group

The Cbz group is another stalwart of amine protection, prized for its stability and its unique removal by catalytic hydrogenation. It is often employed to protect the 3-amino group (N3).

• Introduction: The Cbz group is commonly introduced using benzyl chloroformate (Cbz-Cl) or N-(benzyloxycarbonyloxy)succinimide (Cbz-OSu) under basic conditions. In the synthesis of 3-aminopiperidine-based peptide analogues, the 3-amino group was protected with Cbz-OSu, affording high yields of 82% and 84%[5].

• Stability: Cbz is stable to acidic and basic conditions, providing excellent orthogonality with Boc and Fmoc groups.

• Cleavage: The hallmark of the Cbz group is its removal by catalytic hydrogenation (e.g., H₂, Pd/C), a mild and highly selective method. High yields of 90% and 92% have been reported for the removal of Cbz and Boc groups respectively in the final deprotection step of a synthesis[5]. However, it's important to be aware of potential side reactions, such as N-ethylation when using ethanol as a solvent during hydrogenation[5].

Causality in Practice: The Cbz group is an ideal choice when subsequent synthetic steps involve acidic or basic conditions that would cleave Boc or Fmoc groups, respectively. Its removal via hydrogenation is particularly advantageous when the molecule contains other functional groups sensitive to acids or bases. The combination of a Boc-protected N1 and a Cbz-protected N3 is a classic and powerful orthogonal strategy in the synthesis of 3-aminopiperidine derivatives.

9-Fluorenylmethyloxycarbonyl (Fmoc) Group

The Fmoc group is renowned in peptide synthesis for its lability to mild basic conditions, offering a third, crucial dimension of orthogonality.

• Introduction: The Fmoc group is introduced using Fmoc-Cl or Fmoc-OSu, typically in the presence of a mild base like sodium bicarbonate.

• Stability: The Fmoc group is stable to acidic conditions and catalytic hydrogenation, making it orthogonal to both Boc and Cbz groups.

• Cleavage: Deprotection is readily achieved with a weak base, famously a solution of piperidine in DMF. This mild cleavage condition is a significant advantage, as it preserves acid- and hydrogenation-sensitive functionalities.

Causality in Practice: The Fmoc group is the protecting group of choice when orthogonality to both acid-labile (Boc) and hydrogenation-labile (Cbz) groups is required. In a complex synthesis, having the option to deprotect under mild basic conditions provides a level of strategic flexibility that is often essential for success. For instance, one could selectively deprotect an Fmoc-protected amine to introduce a new functional group, while Boc- and Cbz-protected amines elsewhere in the molecule remain untouched.

Comparative Data Summary

The following table summarizes the key characteristics and representative yields for the protection and deprotection of 3-aminopiperidine and related structures with Boc, Cbz, and Fmoc groups. It is important to note that yields can be highly substrate and reaction condition dependent.

Protecting Group	Introduction Reagent	Typical Protection Yield	Deprotection Conditions	Typical Deprotection Yield	Orthogonality
Boc	(Boc)₂O, Base	~92%	TFA in DCM	Quantitative[5], 95.4%[6]	Stable to base and hydrogenation
Cbz	Cbz-OSu, Base	82-84%[5]	H₂, Pd/C	90-92%[5]	Stable to acid and base
Fmoc	Fmoc-Cl or Fmoc-OSu, Mild Base	Generally high	20% Piperidine in DMF	Generally high	Stable to acid and hydrogenation

Beyond the Trinity: Other Strategic Protecting Groups

While Boc, Cbz, and Fmoc are the most common, other protecting groups offer unique advantages in specific synthetic contexts.

• Allyloxycarbonyl (Alloc): This group is stable to both acidic and basic conditions but is selectively cleaved by palladium(0) catalysts. This provides a fourth layer of orthogonality, which can be invaluable in highly complex syntheses.

• 2-(Trimethylsilyl)ethoxycarbonyl (Teoc): The Teoc group is stable to a wide range of conditions, including acid and catalytic hydrogenation. Its removal is effected by a source of fluoride ions (e.g., TBAF), offering yet another orthogonal deprotection strategy.

• Trityl (Trt): The bulky trityl group is highly sensitive to mild acidic conditions, even more so than Boc. This allows for selective deprotection of a Trt-protected amine in the presence of a Boc group under carefully controlled acidic conditions.

Experimental Protocols

The following are representative, detailed protocols for the protection and deprotection of amines, adaptable for 3-aminopiperidine.

Protocol 1: Boc Protection of an Amine

Materials:

• Amine (e.g., 3-aminopiperidine) (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Triethylamine (Et₃N) (2.0 eq)

• 4-Dimethylaminopyridine (DMAP) (catalytic)

• Dichloromethane (DCM)

Procedure:

• Dissolve the amine in DCM in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine, followed by a catalytic amount of DMAP.

• Add di-tert-butyl dicarbonate portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Cbz Deprotection by Catalytic Hydrogenation

Materials:

• Cbz-protected amine

• Palladium on carbon (Pd/C, 10 wt. %)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Dissolve the Cbz-protected amine in methanol or ethanol in a round-bottom flask.

• Carefully add 10% Pd/C to the solution (typically 5-10 mol% of the substrate).

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 2-16 hours, monitoring by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected amine.

Visualization of Synthetic Strategy

The selection of a protecting group strategy is a critical decision point in any synthesis. The following workflow illustrates the logical process for choosing an appropriate protecting group for 3-aminopiperidine.

Caption: Decision workflow for selecting a protecting group strategy for 3-aminopiperidine.

The following diagram illustrates a common orthogonal protection and selective deprotection scheme for 3-aminopiperidine.

Caption: Orthogonal protection and selective deprotection of 3-aminopiperidine.

Conclusion

The judicious selection and application of protecting groups are fundamental to the successful synthesis of 3-aminopiperidine-containing molecules. The Boc, Cbz, and Fmoc groups provide a robust and versatile toolbox for orthogonal protection strategies, enabling the selective functionalization of this important scaffold. By understanding the stability and cleavage conditions of each group, and by considering the overall synthetic route, researchers can devise efficient and effective pathways to novel therapeutics. The insights and protocols provided in this guide are intended to serve as a practical resource for chemists working at the forefront of drug discovery and development.

References

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• Yadav, V., & Singh, A. K. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 59B(5), 754-759. Available at: [Link]

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• US20220185842A1 - Amino deprotection using 3-(diethylamino)propylamine. Google Patents.

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Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Excess Determination for (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate Derivatives

For Immediate Release

In the landscape of modern drug development, the stereochemical purity of chiral molecules is not merely a quality metric but a fundamental determinant of therapeutic efficacy and safety. For researchers and scientists working with derivatives of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, a key building block in numerous pharmaceuticals, the accurate determination of enantiomeric excess (ee) is a critical and often challenging task. This guide provides a comprehensive comparison of the primary analytical techniques employed for this purpose, offering insights into their underlying principles, practical applications, and relative merits.

The choice of analytical methodology for determining enantiomeric excess can significantly impact the speed, accuracy, and efficiency of a research and development workflow. The two most prevalent and powerful techniques for the analysis of chiral amines and their derivatives are Chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy, often in conjunction with chiral derivatizing agents.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is a cornerstone technique for the separation and quantification of enantiomers.[1] Its strength lies in the vast array of commercially available chiral stationary phases (CSPs) that can differentiate between enantiomers based on their three-dimensional structures.

The fundamental principle of chiral HPLC involves the differential interaction of enantiomers with a chiral stationary phase. This results in different retention times for each enantiomer, allowing for their separation and subsequent quantification. For piperidine derivatives that may lack a strong UV-absorbing chromophore, a pre-column derivatization step is often employed to introduce a detectable tag.[1][2]

Experimental Protocol: Chiral HPLC of a Derivatized Piperidine Analog

This protocol outlines a general procedure for the determination of enantiomeric excess of a product derived from (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate following derivatization.

1. Derivatization (Pre-column):

• Objective: To introduce a chromophore for UV detection and to potentially enhance chiral recognition. A common derivatizing agent for amines is p-toluenesulfonyl chloride (PTSC).[2]

• Procedure:

  • Dissolve the amine sample (e.g., 10 mg) in a suitable aprotic solvent (e.g., 1 mL of dichloromethane).

  • Add a base, such as triethylamine (1.5 equivalents), to the solution.

  • Add p-toluenesulfonyl chloride (1.2 equivalents) and stir the reaction mixture at room temperature.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until completion.

  • Quench the reaction with water and extract the product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting sulfonamide derivative by column chromatography if necessary.

2. Chiral HPLC Analysis:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column, such as Chiralpak® AD-H, is often effective for the separation of derivatized amines.[2]

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or ethanol) and a polar modifier (e.g., isopropanol or ethanol) is typically used. The addition of a small amount of an amine modifier, like diethylamine (DEA), can improve peak shape and resolution.[3] A mobile phase of 0.1% diethylamine in ethanol has been shown to be effective.[2]

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection at a wavelength appropriate for the introduced chromophore (e.g., 228 nm for a p-toluenesulfonyl derivative).[2]

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [|Area(S) - Area(R)| / |Area(S) + Area(R)|] x 100.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Powerful Alternative

NMR spectroscopy, particularly in conjunction with chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs), offers a rapid and versatile method for determining enantiomeric excess.[4][5] The principle involves converting the enantiomeric mixture into a mixture of diastereomers by reaction with a chiral, enantiomerically pure reagent.[6][7] These diastereomers have distinct NMR spectra, allowing for the quantification of each enantiomer by integrating the corresponding signals.[4]

One of the most well-known CDAs is Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid) and its acid chloride.[7][8] For primary and secondary amines, a variety of other derivatizing agents are also available, including Marfey's reagent and 2-fluorobenzoyl chloride.[9][10]

Experimental Protocol: NMR Analysis using a Chiral Derivatizing Agent

This protocol provides a general workflow for determining the enantiomeric excess of an amine using a chiral derivatizing agent.

1. Derivatization (in NMR tube):

• Objective: To form diastereomers with distinct NMR signals.

• Procedure:

  • In an NMR tube, dissolve a precise amount of the amine sample (e.g., 0.01 mmol) in a deuterated solvent (e.g., 0.5 mL of CDCl3).

  • Add a slight excess (e.g., 1.1 equivalents) of the enantiomerically pure chiral derivatizing agent (e.g., (S)-Mosher's acid chloride).

  • Add a non-nucleophilic base (e.g., triethylamine or pyridine) to scavenge the HCl produced.

  • Gently shake the NMR tube to ensure complete mixing and reaction. The reaction is often rapid and can be monitored directly by NMR.

2. NMR Analysis:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition: Acquire a proton (¹H) or fluorine (¹⁹F) NMR spectrum, depending on the derivatizing agent used. ¹⁹F NMR can be particularly advantageous due to its wide chemical shift range and the absence of background signals.[10]

• Data Analysis: Identify a pair of well-resolved signals corresponding to the two diastereomers. The enantiomeric excess is determined by the integration ratio of these signals.

Comparative Analysis: HPLC vs. NMR

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential interaction with a chiral stationary phase.	Formation of diastereomers with distinct NMR spectra.
Sensitivity	High, especially with UV or MS detection.	Generally lower than HPLC.
Sample Throughput	Moderate; each run can take several minutes.	High; spectra can be acquired in minutes.
Method Development	Can be time-consuming, requiring screening of columns and mobile phases.	Often faster, involving selection of an appropriate derivatizing agent.
Sample Requirement	Requires a pure sample.	Can sometimes be performed on crude reaction mixtures.
Quantitative Accuracy	Excellent, with proper validation.	Good to excellent, dependent on signal resolution and integration.
Cost	Moderate to high instrument cost.	High instrument cost.
Key Advantage	Well-established with a wide range of applications and high resolution.[1]	Speed and the ability to analyze complex mixtures.
Key Disadvantage	Method development can be laborious.	Lower sensitivity and potential for signal overlap.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the key steps in both Chiral HPLC and NMR-based enantiomeric excess determination.

Caption: Workflow for ee determination by Chiral HPLC.

Caption: Workflow for ee determination by NMR Spectroscopy.

Conclusion

The determination of enantiomeric excess for products derived from (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a critical analytical challenge that can be effectively addressed by both Chiral HPLC and NMR spectroscopy. Chiral HPLC remains the gold standard for its high resolution and accuracy, particularly for routine quality control.[1] However, NMR spectroscopy with chiral derivatizing agents offers a compelling alternative, especially for high-throughput screening and rapid reaction optimization, due to its speed and minimal sample preparation requirements.[11][12] The ultimate choice of method will depend on the specific requirements of the analysis, including the desired level of accuracy, sample throughput, and available instrumentation. A thorough understanding of the principles and practical considerations of each technique is paramount for any researcher, scientist, or drug development professional working in this field.

References

• Pu, L. (2012). Fluorescence of organic molecules. John Wiley & Sons.

• Wenzel, T. J., & Wilcox, C. D. (2016). Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry, 55(17), 8569–8577. [Link]

• You, L., Berman, J. S., & Anslyn, E. V. (2006). Chiral Amine Ee Determination Using Self-Assembled Octahedral Fe(II)-Imine Complexes. Journal of the American Chemical Society, 128(28), 9006–9007. [Link]

• Li, X., et al. (2022). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(1), 445–452. [Link]

• Wikipedia. (2023). Chiral derivatizing agent. [Link]

• Wikipedia. (2023). Mosher's acid. [Link]

• Pirkle, W. H., & Simmons, K. A. (1983). Improved chiral derivatizing agents for the chromatographic resolution of racemic primary amines. The Journal of Organic Chemistry, 48(15), 2520–2527. [Link]

• Burns, M., et al. (2017). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 94(1), 79–84. [Link]

• Bull, S. D., et al. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 94(1), 79–84. [Link]

• ResearchGate. Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. [Link]

• Wenzel, T. J. (2018). Determination of Enantiomeric Excess via 31P-NMR. Molecules, 23(8), 1876. [Link]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775–779. [Link]

• Google Patents. (2014). The HPLC analytical approach of 3-amino piperidine.

• University of Bath. Determination of enantiomeric excess. [Link]

• Wenzel, T. J., & Chisholm, C. D. (2018). NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules. The Journal of Physical Chemistry B, 122(21), 5547–5555. [Link]

• Reddy, B. P., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(2), 1075-1083. [Link]

• Google Patents. (2009).

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A Senior Application Scientist's Guide to (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate and its Alternatives in Drug Discovery

For researchers, scientists, and professionals in drug development, the selection of the right molecular scaffold is a critical decision that profoundly influences the trajectory of a research program. The piperidine moiety is a privileged structure in medicinal chemistry, and among its many derivatives, (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate has emerged as a versatile and valuable building block. This guide provides an in-depth, objective comparison of this key intermediate with its enantiomeric and positional isomers, focusing on their application in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a significant class of therapeutics for type 2 diabetes.

The Strategic Importance of the 3-Aminopiperidine Scaffold

The 3-aminopiperidine core is a recurring motif in a multitude of biologically active compounds. The presence of a chiral center at the 3-position allows for stereospecific interactions with biological targets, a crucial factor in optimizing potency and selectivity. The Boc-protecting group on the piperidine nitrogen offers a convenient handle for synthetic manipulations, allowing for the selective functionalization of the secondary amine at the 3-position before deprotection and further modification of the piperidine nitrogen.

Comparative Analysis: (S)-3-Amino vs. (R)-3-Amino vs. 4-Amino Piperidine Scaffolds

Table 1: Comparative Performance of Piperidine Scaffolds in DPP-4 Inhibitor Synthesis

Scaffold	Representative Final Compound Class	Reported DPP-4 IC50 Values	Key Insights & Causality
(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate	Novel Tricyclic DPP-4 Inhibitors	Varies with final structure; can achieve nanomolar potency.	The (S)-stereochemistry can provide a specific vector for substituents to interact with key residues in the S1 pocket of the DPP-4 enzyme. The precise orientation of the amino group is critical for forming essential hydrogen bonds.
(R)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate	Alogliptin and analogues	Alogliptin IC50: ~10 nM.[1]	The (R)-enantiomer is utilized in the approved drug Alogliptin, demonstrating that stereochemistry is a critical determinant of biological activity.[2] An inversion of the chiral center can lead to significant differences in potency, likely due to a more optimal fit within the enzyme's active site.
Tert-butyl 4-(methylamino)piperidine-1-carboxylate	4-Amino-1-benzylpiperidine derivatives	4-amino-1-benzylpiperidine derivative IC50: 4 ± 0.08 µM.[3] 4-Aminopiperidin-3,4-dihyroquinazoline-2-uracil derivatives IC50: 10.90 ± 0.84 µM to 12.84 ± 0.84 µM.[2]	The positional change to the 4-position alters the geometry of the molecule. While still capable of producing active compounds, the reported potencies for these derivatives are generally lower than those achieved with the 3-amino scaffold for DPP-4 inhibition. This suggests that the 3-amino substitution pattern allows for a more favorable interaction with the key binding pockets of the DPP-4 enzyme.

Disclaimer: The IC50 values presented are from different studies and on different final molecular structures. They are intended to be illustrative of the potential of each scaffold and not a direct head-to-head comparison.

The Causality Behind Experimental Choices: A Deeper Dive

The decision to use the (S)-enantiomer over the (R)-enantiomer, or a 3-substituted piperidine over a 4-substituted one, is driven by the specific interactions desired with the biological target. In the case of DPP-4 inhibitors, the active site is a well-defined pocket with specific hydrogen bond donors and acceptors, as well as hydrophobic regions.

Caption: Logical relationship between scaffold choice and resulting properties.

The stereochemistry at the 3-position dictates the spatial orientation of the substituent attached to the amino group. This, in turn, determines how effectively that substituent can interact with specific amino acid residues in the enzyme's active site. The generally higher potency observed with 3-aminopiperidine-based DPP-4 inhibitors compared to their 4-amino counterparts suggests that the former scaffold provides a more optimal vector for engaging with the key binding pockets.

Experimental Protocol: Buchwald-Hartwig N-Arylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds and is a key transformation for the elaboration of the title compound.[4][5][6] The following protocol is a representative example of the N-arylation of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate with 4-chlorobenzonitrile.

Materials:

• (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

• 4-Chlorobenzonitrile

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate (1.0 equiv.), 4-chlorobenzonitrile (1.2 equiv.), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and NaOtBu (1.5 equiv.) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous toluene (5-10 mL per mmol of the limiting reagent) to the flask.

• Reaction: Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the catalyst and inorganic salts.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired N-arylated product.

Caption: Experimental workflow for Buchwald-Hartwig N-arylation.

Conclusion: A Versatile Building Block with Strategic Alternatives

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a highly valuable building block in medicinal chemistry, particularly for the synthesis of chiral 3-substituted piperidine-containing drug candidates. Its utility is underscored by the ability to generate potent bioactive molecules. However, the exploration of its enantiomer, (R)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, and its positional isomer, Tert-butyl 4-(methylamino)piperidine-1-carboxylate, represents crucial strategic decisions in the drug discovery process. The choice of scaffold should be guided by a deep understanding of the target's binding site and the desired pharmacological profile. This guide serves as a foundational resource for researchers to make informed decisions in the design and synthesis of novel therapeutics.

References

• Design, synthesis, and in vitro evaluation of novel dipeptidyl peptidase IV inhibitors. OAText. [Link]

• Synthesis of New DPP-4 Inhibitors Based on a Novel Tricyclic Scaffold. PMC - NIH. [Link]

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• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. NIH. [Link]

• IC 50 values of compounds 2f, 2g, 2i, 2k, and 2o for DPP-4 inhibition. ResearchGate. [Link]

• Graphical synthetic routes of tofacitinib. ResearchGate. [Link]

• An Efficient and Alternative Method for Synthesis of Tofacitinib. Der Pharma Chemica. [Link]

• Discovery of Novel DPP-IV Inhibitors as Potential Candidates for the Treatment of Type 2 Diabetes Mellitus Predicted by 3D QSAR Pharmacophore Models, Molecular Docking and De Novo Evolution. MDPI. [Link]

• Pyrazole Incorporated New Thiosemicarbazones: Design, Synthesis and Investigation of DPP-4 Inhibitory Effects. PMC - NIH. [Link]

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate

This guide provides a comprehensive, step-by-step protocol for the proper disposal of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, a common intermediate in pharmaceutical research and development. Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. As a Senior Application Scientist, this document synthesizes regulatory mandates with practical, field-proven insights to create a self-validating system for waste management in a laboratory setting.

Hazard Profile and Essential Risk Assessment

The foundation of any disposal protocol is a thorough understanding of the substance's intrinsic hazards. (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is not a benign substance; its disposal requires handling it as hazardous material. The primary risks are rooted in its toxicity, irritant properties, and environmental impact.

A summary of its hazard classifications according to the Globally Harmonized System (GHS) provides the necessary context for the stringent procedures that follow.[1]

Hazard Class	GHS Code	Signal Word	Hazard Statement
Acute Toxicity, Oral	H301	Danger	Toxic if swallowed
Skin Corrosion/Irritation	H315	Warning	Causes skin irritation
Serious Eye Damage/Eye Irritation	H319	Warning	Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	H335	Warning	May cause respiratory irritation
Hazardous to the Aquatic Environment (Acute)	H400	Warning	Very toxic to aquatic life

Causality: The GHS classifications dictate the minimum level of personal protective equipment (PPE) required, the necessity for waste segregation, and the absolute prohibition of drain disposal.[1] The acute oral toxicity and severe irritant nature demand that direct contact be avoided at all times, while its high aquatic toxicity underscores the environmental responsibility of preventing its release.

The Regulatory Imperative: OSHA and EPA Compliance

Disposal procedures are not merely best practices; they are legal requirements. In the United States, two primary federal agencies govern laboratory chemical waste:

• Occupational Safety and Health Administration (OSHA): Through the "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), OSHA mandates the creation of a Chemical Hygiene Plan (CHP).[2][3] This plan must outline specific procedures for safe handling and waste disposal, and employers must provide training on these procedures.[2][4]

• Environmental Protection Agency (EPA): The EPA regulates hazardous waste from its point of generation to its final disposal ("cradle to grave") under the Resource Conservation and Recovery Act (RCRA).[5][6] Laboratories are categorized based on the quantity of waste they generate (e.g., Small or Large Quantity Generator), which determines storage time limits and other requirements.[6][7]

Causality: Compliance with these regulations is non-negotiable. The procedures outlined below are designed to meet or exceed the requirements of both OSHA and the EPA, ensuring a safe and legally defensible waste management system.

Pre-Disposal Protocol: Immediate Actions at the Bench

This protocol begins the moment a determination is made to discard the chemical, whether it is residual material, contaminated labware, or a reaction byproduct.

Step 1: Don Appropriate Personal Protective Equipment (PPE) Before handling the waste container, ensure you are wearing the following:

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.[8]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, are essential. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A flame-retardant lab coat or chemical-resistant apron must be worn.[8]

Step 2: Characterize and Segregate the Waste Stream

• Hazardous Waste Determination: Due to its GHS classifications, (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate must be disposed of as hazardous waste.

• Segregation: This waste stream must be kept separate from incompatible materials. Do not mix with strong acids, bases, or oxidizing agents, as this could trigger a violent reaction.[9] This is a critical step to prevent dangerous chemical reactions within the waste container.

Hazardous Waste Accumulation and Storage Protocol

Proper accumulation is a cornerstone of EPA compliance and laboratory safety.

Step 1: Select a Proper Waste Container

• Use a container that is in good condition, leak-proof, and chemically compatible with the piperidine derivative. High-density polyethylene (HDPE) containers are a suitable choice.

• The original product container is often an ideal choice for waste accumulation, provided it is intact.[9]

• Never use food-grade containers (e.g., jars, bottles) for hazardous waste.[9]

• Ensure the container is filled to no more than 90% of its capacity to allow for vapor expansion and prevent spills.[5]

Step 2: Affix a Hazardous Waste Label

• As soon as the first drop of waste enters the container, it must be labeled.

• The EPA requires that each label clearly states the words "Hazardous Waste" .[7]

• The label must also include the full chemical name: "(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate" and list all components of any mixture by percentage.[9]

• Appropriate hazard warnings or pictograms (e.g., skull and crossbones for toxicity, exclamation mark for irritant, dead tree and fish for environmental hazard) must be clearly visible.[7]

Step 3: Manage the Satellite Accumulation Area (SAA)

• The SAA is the designated location in the lab, at or near the point of waste generation, where the container is stored.[9]

• The container must be kept securely capped at all times, except when actively adding waste.[9] This minimizes the release of vapors and prevents spills.

• The SAA must be under the direct control of laboratory personnel.[5]

Final Disposal Workflow: From Lab to Licensed Facility

The final stage of the disposal process involves the safe removal of the waste from the laboratory. The following workflow diagram illustrates the decision-making and procedural flow.

Caption: Disposal workflow for (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate.

Step-by-Step Explanation of Final Disposal:

• Transfer from SAA: Once a waste container is full, it must be moved from the SAA to your institution's Central Accumulation Area (CAA) within three calendar days.[9]

• Professional Disposal: All hazardous chemical waste must be disposed of through a licensed and certified hazardous waste vendor.[6] Your institution's Environmental Health & Safety (EHS) office will manage the contract and schedule pickups. Never attempt to dispose of this chemical through a third-party vendor not approved by your institution.

• Record Keeping: The "cradle to grave" principle of the RCRA requires meticulous record-keeping.[6] A manifest will track the waste from your lab to its final destruction. Ensure all paperwork provided by your EHS office is completed accurately.

By systematically following this guide, researchers and laboratory professionals can ensure the safe and compliant disposal of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, upholding their commitment to a culture of safety and environmental stewardship.

References

• Managing Hazardous Chemical Waste in the Lab. (n.d.). American Chemical Society. Retrieved from [Link]

• Hazard Communication Standard Corrections Update OSHA's Chemical Safety Rules. (2026, January 13). Lab Manager. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• Laboratory Environmental Sample Disposal Information Document. (n.d.). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• tert-Butyl 3-(methylamino)piperidine-1-carboxylate. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration (OSHA). Retrieved from [Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual. (n.d.). University of Puerto Rico. Retrieved from [Link]

• Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration (OSHA). Retrieved from [Link]

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Navigating the Safe Handling of (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is a valuable building block in pharmaceutical synthesis, prized for its role in constructing complex molecular architectures. However, its utility is matched by a significant hazard profile that demands meticulous handling and a deep understanding of safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each recommendation. Our goal is to empower you with the knowledge to work safely and effectively, ensuring both personal safety and the integrity of your research.

Understanding the Hazard Profile: More Than Just Labels

(S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate is classified with several key hazards that dictate our handling procedures. Understanding these is the first step in a robust safety plan. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound presents multiple risks.[1]

• Acute Toxicity (Oral): The compound is considered toxic if swallowed.[1][2] This necessitates stringent measures to prevent any possibility of ingestion, including a strict prohibition on eating, drinking, or smoking in the laboratory.

• Skin Corrosion/Irritation: It is known to cause skin irritation.[1][2] Prolonged or repeated contact can lead to inflammation, redness, and discomfort. Some related piperidine derivatives are classified as causing severe skin burns.[3]

• Serious Eye Damage/Irritation: The chemical causes serious eye irritation.[1][2] Direct contact can result in significant pain and potential damage to eye tissue. For some similar compounds, this risk is elevated to causing serious eye damage.[3][4]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[1][2][4]

These classifications are not mere formalities; they are indicators of the compound's potential to cause harm and are the foundation upon which our safety protocols are built.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical. The selection of appropriate PPE is directly linked to the identified hazards of the chemical.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves (minimum thickness of 0.11 mm)	Provides a chemical-resistant barrier to prevent skin contact and irritation. Always check gloves for integrity before use and dispose of them immediately after handling the compound.
Eye & Face Protection	Chemical safety goggles and a face shield	Goggles provide a seal around the eyes to protect against splashes. A face shield offers an additional layer of protection for the entire face, which is crucial when handling larger quantities or during procedures with a high splash risk.[3][5]
Skin & Body Protection	Fully-buttoned laboratory coat and appropriate footwear	A lab coat protects skin and personal clothing from contamination. Closed-toe shoes are mandatory to protect against spills. For larger scale operations, chemically resistant aprons or suits may be warranted.[5]
Respiratory Protection	Use in a certified chemical fume hood	All handling of this compound should occur within a fume hood to control exposure to vapors and prevent respiratory irritation.[5] If a fume hood is not available, a NIOSH-approved respirator with an appropriate organic vapor cartridge may be necessary, but this should be a secondary control measure.

Workflow for Donning and Doffing PPE

A systematic approach to putting on and taking off PPE prevents cross-contamination.

Caption: Sequential process for donning and doffing PPE.

Operational Plan: From Benchtop to Storage

Safe handling extends beyond PPE. It encompasses every interaction with the chemical, from the moment it is removed from storage to its final use in a reaction.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure a certified chemical fume hood is operational. Clear the workspace of any unnecessary items. Have spill cleanup materials readily available.

• Chemical Retrieval: Transport the chemical in a secondary container to the fume hood.

• Weighing and Dispensing: Conduct all weighing and dispensing operations within the fume hood to contain any dust or vapors. Use a spatula or other appropriate tool to avoid direct contact.

• Reaction Setup: If the compound is being added to a reaction, do so slowly and in a controlled manner. Be aware that some related compounds may form explosive mixtures with air.[3]

• Post-Handling: After use, securely close the container. Decontaminate any surfaces that may have come into contact with the chemical. Wash hands thoroughly with soap and water after removing gloves.[5]

Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent accidental exposure.

• Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials and sources of ignition.[3]

• Container: Keep the container tightly closed to prevent the release of vapors.[3]

• Inert Atmosphere: Some suppliers recommend handling and storing the material under an inert gas like argon or nitrogen to protect it from atmospheric moisture and oxygen.[3][6]

Emergency Procedures: Plan for the Unexpected

Even with the best precautions, accidents can happen. A clear and practiced emergency plan is vital.

First-Aid Measures

Exposure Route	Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]
Skin Contact	Immediately remove all contaminated clothing. Wash skin with plenty of soap and water. If irritation persists, seek medical attention.[5][6]
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is not breathing, give artificial respiration. Seek immediate medical attention.[5][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][6]

Spill and Leak Response

A swift and appropriate response can mitigate the impact of a spill.

Caption: Step-by-step spill response workflow.

In the event of a fire, use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[5][6] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.[5][6]

Disposal Plan: Responsible End-of-Life Management

Proper disposal is a critical component of the chemical lifecycle, ensuring environmental protection and regulatory compliance.

• Waste Classification: This material and its container must be disposed of as hazardous waste. Consult with your institution's Environmental Health and Safety (EHS) department to ensure proper waste stream classification.

• Container Disposal: Do not reuse empty containers.[5] They should be triple-rinsed (if appropriate) with a suitable solvent, and the rinsate collected as hazardous waste. The container should then be disposed of according to institutional and local regulations.

• Environmental Precaution: Do not allow the chemical to enter drains, sewers, or waterways.[5][6]

By adhering to these comprehensive guidelines, you can confidently and safely handle (S)-Tert-butyl 3-(methylamino)piperidine-1-carboxylate, fostering a secure research environment while advancing your scientific objectives.

References

• PubChem. tert-Butyl 3-(methylamino)piperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

• PubChem. tert-Butyl 3-((methylamino)methyl)piperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

• Capot Chemical. MSDS of tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate hemioxalate. [Link]

• PubChem. tert-Butyl 4-(methylamino)piperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

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